3-(Aminooxy)propanoic acid hydrochloride

• CAS: 5251-77-4

Core Science & Biosynthesis

An In-depth Technical Guide to 3-(Aminooxy)propanoic Acid Hydrochloride: A Potent Modulator of Polyamine Metabolism for Research and Drug Development

This guide provides a comprehensive technical overview of 3-(Aminooxy)propanoic acid hydrochloride (CAS 5251-77-4), a pivotal molecule in the study of polyamine metabolism and a promising scaffold in drug discovery. Geared towards researchers, scientists, and professionals in drug development, this document delves into the compound's chemical properties, synthesis, mechanism of action as a potent enzyme inhibitor, and its applications in biomedical research, supported by detailed experimental protocols and authoritative references.

Introduction: The Significance of 3-(Aminooxy)propanoic Acid Hydrochloride

3-(Aminooxy)propanoic acid hydrochloride is a synthetic amino acid analogue that has garnered significant interest for its ability to inhibit ornithine decarboxylase (ODC), the rate-limiting enzyme in polyamine biosynthesis.[1] Polyamines, such as putrescine, spermidine, and spermine, are ubiquitous polycations essential for cell growth, differentiation, and proliferation.[1] Dysregulation of polyamine metabolism is a hallmark of numerous pathological conditions, most notably cancer, making ODC a prime target for therapeutic intervention.[1][2] This guide will explore the multifaceted nature of 3-(Aminooxy)propanoic acid hydrochloride, from its fundamental chemistry to its application as a tool to probe and control cellular proliferation.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of 3-(Aminooxy)propanoic acid hydrochloride is paramount for its effective use in a laboratory setting.

Property	Value	Source
CAS Number	5251-77-4	[3]
Molecular Formula	C₃H₈ClNO₃	[3]
Molecular Weight	141.55 g/mol	[3]
Appearance	White to off-white solid	[4]
Storage Conditions	Inert atmosphere, 2-8°C	[5]

Safety and Handling: 3-(Aminooxy)propanoic acid hydrochloride is classified as harmful if swallowed, in contact with skin, or if inhaled. It also causes skin and serious eye irritation and may cause respiratory irritation.[3] Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles, should be worn at all times when handling this compound. All work should be conducted in a well-ventilated fume hood.

Synthesis and Analytical Characterization

Proposed Synthesis Workflow

Caption: Proposed two-step synthesis of 3-(Aminooxy)propanoic acid hydrochloride.

Detailed Proposed Synthesis Protocol

Materials:

• 3-Bromopropanoic acid

• Hydroxylamine hydrochloride

• Sodium bicarbonate (or other suitable base)

• Ethanol

• Water

• Hydrochloric acid (concentrated)

• Diethyl ether (anhydrous)

Step 1: Synthesis of 3-(Aminooxy)propanoic Acid (Free Base)

• In a round-bottom flask, dissolve hydroxylamine hydrochloride in water and neutralize with an equimolar amount of sodium bicarbonate to generate free hydroxylamine in situ.

• Add a solution of 3-bromopropanoic acid in ethanol to the hydroxylamine solution.

• The reaction mixture is stirred at room temperature or gently heated under reflux for several hours to drive the nucleophilic substitution to completion. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure. The resulting residue contains the free base of 3-(aminooxy)propanoic acid and inorganic salts.

• The product is extracted with a suitable organic solvent, and the organic layer is dried over anhydrous sodium sulfate.

Step 2: Formation of 3-(Aminooxy)propanoic Acid Hydrochloride

• The dried organic extract from Step 1 is concentrated to yield the crude free base.

• The crude product is redissolved in a minimal amount of a suitable anhydrous solvent, such as diethyl ether.

• A solution of hydrochloric acid in anhydrous diethyl ether is added dropwise to the stirred solution of the free base until precipitation is complete.

• The precipitated white solid, 3-(aminooxy)propanoic acid hydrochloride, is collected by filtration, washed with cold anhydrous diethyl ether, and dried under vacuum.

Analytical Characterization

The identity and purity of the synthesized 3-(Aminooxy)propanoic acid hydrochloride should be confirmed by standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the two methylene groups and the exchangeable protons of the carboxylic acid and the ammonium group. The methylene group adjacent to the aminooxy group will be shifted downfield compared to the one adjacent to the carboxyl group.

• ¹³C NMR: The carbon NMR spectrum should display three distinct signals corresponding to the carboxyl carbon and the two methylene carbons.[6]

Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of the compound. The predicted monoisotopic mass of the free base is 105.042595 Da.[7] High-resolution mass spectrometry (HRMS) would provide an accurate mass measurement, further confirming the elemental composition.

Mechanism of Action: Potent Inhibition of Ornithine Decarboxylase

The primary biochemical function of 3-(Aminooxy)propanoic acid hydrochloride is its potent inhibition of ornithine decarboxylase (ODC). ODC is a pyridoxal 5'-phosphate (PLP)-dependent enzyme that catalyzes the first and rate-limiting step in polyamine synthesis: the decarboxylation of ornithine to putrescine.[8]

The inhibitory mechanism of aminooxy compounds involves the formation of a highly stable oxime with the PLP cofactor in the active site of ODC.[9] This covalent adduct effectively sequesters the essential cofactor, rendering the enzyme inactive.

Caption: Inhibition of the ODC catalytic cycle by 3-(Aminooxy)propanoic acid.

This mechanism-based inhibition is highly specific and potent, making 3-(Aminooxy)propanoic acid hydrochloride and its analogues valuable tools for studying the biological roles of polyamines and as potential therapeutic agents.

Applications in Research and Drug Development

The ability of 3-(Aminooxy)propanoic acid hydrochloride to deplete cellular polyamine levels has led to its use in a variety of research applications, particularly in oncology.

Cancer Research

Elevated polyamine levels are a common feature of cancer cells, where they are required for rapid proliferation. By inhibiting ODC, 3-(Aminooxy)propanoic acid hydrochloride can induce cell cycle arrest and apoptosis in cancer cell lines.[9] This has made it a valuable tool for:

• Investigating the role of polyamines in tumor growth and metastasis.

• Studying the efficacy of polyamine depletion as an anticancer strategy.

• Use as a scaffold for the development of more potent and selective ODC inhibitors.[1]

Drug Development

While 3-(Aminooxy)propanoic acid hydrochloride itself is primarily a research tool, the broader class of ODC inhibitors has seen clinical development. The most well-known example is α-difluoromethylornithine (DFMO), or eflornithine, which is approved for the treatment of African trypanosomiasis (sleeping sickness) and hirsutism.[2] More recently, DFMO has shown promise in clinical trials for the treatment of neuroblastoma.[2] The development of novel ODC inhibitors, potentially derived from scaffolds like 3-(aminooxy)propanoic acid, remains an active area of research.[1]

Experimental Protocols

The following protocols provide a framework for utilizing 3-(Aminooxy)propanoic acid hydrochloride in a research setting.

In Vitro ODC Inhibition Assay (Radiometric Method)

This assay measures the activity of ODC by quantifying the release of ¹⁴CO₂ from L-[1-¹⁴C]-ornithine.[8]

Materials:

• Purified ODC enzyme or cell/tissue lysate

• Assay buffer: 25 mM Tris-HCl (pH 7.5), 0.1 mM EDTA, 2.5 mM DTT

• L-[1-¹⁴C]-ornithine

• Pyridoxal-5-phosphate (PLP)

• 3-(Aminooxy)propanoic acid hydrochloride (inhibitor)

• 5 M Sulfuric acid (to stop the reaction)

• Scintillation fluid and vials

• Microcentrifuge tubes

Protocol:

• Prepare a reaction mixture containing assay buffer, PLP, and L-[1-¹⁴C]-ornithine.

• In separate microcentrifuge tubes, add varying concentrations of 3-(Aminooxy)propanoic acid hydrochloride.

• Add the ODC enzyme or lysate to the inhibitor solutions and incubate for a specified time (e.g., 30 minutes) at 37°C.

• Initiate the enzymatic reaction by adding the reaction mixture to the enzyme-inhibitor solution.

• Incubate the reaction at 37°C for a defined period (e.g., 60 minutes).

• Stop the reaction by adding 5 M sulfuric acid. This also facilitates the release of ¹⁴CO₂.

• The released ¹⁴CO₂ is trapped (e.g., using a filter paper soaked in a trapping agent placed in a center well) and quantified by liquid scintillation counting.

• The IC₅₀ value (the concentration of inhibitor required to reduce ODC activity by 50%) can be calculated from the dose-response curve.[1]

Cell-Based ODC Activity and Polyamine Analysis

This protocol assesses the effect of 3-(Aminooxy)propanoic acid hydrochloride on ODC activity and polyamine levels in cultured cells.[1]

Materials:

• Cancer cell line of interest (e.g., Kelly neuroblastoma)

• Cell culture medium and supplements

• 3-(Aminooxy)propanoic acid hydrochloride

• Lysis buffer

• Reagents for ODC activity assay (as described above)

• Reagents for polyamine analysis by HPLC (e.g., perchloric acid, dansyl chloride)

Protocol:

• Culture cells to the desired confluency.

• Treat the cells with varying concentrations of 3-(Aminooxy)propanoic acid hydrochloride for a specified duration (e.g., 24-48 hours).

• Harvest the cells and prepare cell lysates.

• Measure the ODC activity in the cell lysates using the radiometric assay described above.

• For polyamine analysis, extract polyamines from a separate aliquot of the cell lysate using perchloric acid.

• Derivatize the polyamines with dansyl chloride.

• Analyze the dansylated polyamines by reverse-phase HPLC with fluorescence detection.[1]

• Quantify the levels of putrescine, spermidine, and spermine relative to an internal standard.

Caption: Workflow for cell-based analysis of ODC inhibition.

Conclusion and Future Perspectives

3-(Aminooxy)propanoic acid hydrochloride stands as a cornerstone compound for researchers investigating the intricate roles of polyamines in cellular physiology and pathology. Its well-defined mechanism of action as a potent ODC inhibitor provides a reliable tool to manipulate polyamine metabolism. While its direct clinical applications are yet to be fully realized, the foundational knowledge gained from studies involving this and related aminooxy compounds continues to fuel the development of novel therapeutics targeting ODC. The future of this field lies in the design of next-generation ODC inhibitors with improved pharmacokinetic and pharmacodynamic properties, potentially leveraging the structural insights provided by compounds like 3-(Aminooxy)propanoic acid hydrochloride.

References

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• Schultz, C. R., et al. (2025, March 4). Design, Synthesis, and Biological Activity of Novel Ornithine Decarboxylase (ODC) Inhibitors. Journal of Medicinal Chemistry.
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• 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000237). (n.d.). Human Metabolome Database. Retrieved from [Link]

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• Intact epidermal cell assay for ornithine decarboxylase activity. (n.d.). PubMed. Retrieved from [Link]

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physicochemical properties of 3-(Aminooxy)propanoic acid hydrochloride

An In-depth Technical Guide to the Physicochemical Properties of 3-(Aminooxy)propanoic Acid Hydrochloride

Executive Summary

3-(Aminooxy)propanoic acid hydrochloride is a versatile chemical intermediate whose utility in pharmaceutical and biochemical research necessitates a thorough understanding of its fundamental physicochemical properties. These characteristics are paramount as they directly influence reaction kinetics, formulation strategies, stability, and biological absorption. This guide provides a comprehensive analysis of the core physicochemical attributes of 3-(Aminooxy)propanoic acid hydrochloride, grounded in established scientific principles. It details not just the properties themselves, but also the authoritative methodologies for their determination, offering researchers and drug development professionals a practical framework for characterization. The narrative emphasizes the causality behind experimental choices, ensuring that the described protocols are robust and self-validating.

Molecular Identity and Structure

A precise understanding of a compound's identity is the foundation of all subsequent characterization. 3-(Aminooxy)propanoic acid hydrochloride is registered under CAS Number 5251-77-4.[1][2][3][4] It is the hydrochloride salt of its parent compound, β-Aminoxypropionic acid.[5] The structural and molecular details are summarized in Table 1.

Table 1: Molecular Identifiers and Properties

Identifier	Value	Source
IUPAC Name	3-aminooxypropanoic acid;hydrochloride	PubChem[5]
CAS Number	5251-77-4	ChemNet, PubChem[1][5]
Molecular Formula	C₃H₈ClNO₃	PubChem[5][6][7]
Molecular Weight	141.55 g/mol	PubChem[5][6][8]
Canonical SMILES	C(CON)C(=O)O.Cl	Guidechem[7]
InChIKey	XRRWTXUSRDXCLW-UHFFFAOYSA-N	PubChem[5][7]

Core Physicochemical Properties

The behavior of a molecule in both chemical and biological systems is dictated by its physical and chemical properties. This section outlines the key characteristics of 3-(Aminooxy)propanoic acid hydrochloride and the experimental workflows required for their precise measurement.

Physical State and Appearance

Based on supplier information, 3-(Aminooxy)propanoic acid hydrochloride typically presents as a white powder.[3] This macroscopic observation is the first step in material characterization, useful for identity confirmation and handling.

Melting Point Determination via Differential Scanning Calorimetry (DSC)

The melting point (Tₘ) is a critical indicator of purity. For a pure crystalline solid, the melting transition is sharp, whereas impurities will broaden and depress the melting range. Differential Scanning Calorimetry (DSC) is the gold-standard technique for this measurement, offering high precision by quantifying the heat flow into a sample compared to a reference as a function of temperature.[9][10][11][12]

The choice of DSC is based on its ability to detect the endothermic process of melting with high sensitivity.[12] The protocol is designed to ensure accuracy and reproducibility. Calibration with a certified reference standard like indium is crucial to guarantee the temperature and enthalpy accuracy of the instrument.[9] A controlled heating rate (e.g., 10 °C/min) is selected as a balance between resolution and experimental time. The analysis is performed under an inert nitrogen atmosphere to prevent any potential oxidative degradation of the sample at elevated temperatures.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a high-purity indium standard.[9]

• Sample Preparation: Accurately weigh 5–10 mg of 3-(Aminooxy)propanoic acid hydrochloride into a clean aluminum DSC pan.[9] Crimp the pan with a lid to ensure good thermal contact and contain the sample.

• Reference Preparation: Prepare an empty, sealed aluminum pan to serve as the reference.[11]

• Test Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a linear rate of 10 °C/min to a temperature significantly above the melt (e.g., 250 °C).[11]

  • Maintain a constant flow of inert nitrogen gas (e.g., 50 mL/min) throughout the experiment.

• Data Analysis: Analyze the resulting thermogram. The melting point is determined as the onset temperature of the endothermic melting peak. The peak temperature can also be reported.[9]

Acidity (pKa) Determination by Potentiometric Titration

The acid dissociation constant (pKa) is a fundamental parameter that governs the ionization state of a molecule at a given pH. This is critical for predicting a drug's absorption, distribution, and solubility. 3-(Aminooxy)propanoic acid hydrochloride possesses two ionizable groups: a carboxylic acid and an aminooxy group (which becomes protonated). Potentiometric titration is a highly precise and common method for pKa determination.[13] The technique involves monitoring pH changes as a titrant (acid or base) is incrementally added to a solution of the analyte.[14] The pKa is the pH at which the functional group is 50% ionized, often identified at the half-equivalence point on the titration curve.[14][15]

This protocol uses a strong base (NaOH) to titrate the acidic functional groups of the molecule. Starting at a low pH ensures that both the carboxylic acid and the protonated aminooxy group are in their fully protonated states. As NaOH is added, the carboxylic acid will deprotonate first, followed by the aminooxy group at a higher pH. The resulting titration curve will show inflection points corresponding to the pKa values of these groups.[14] Performing multiple titrations ensures the reliability and statistical validity of the results.[14]

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A Comprehensive Technical Guide on 3-(Aminooxy)propanoic Acid Hydrochloride

This technical guide offers an in-depth exploration of 3-(Aminooxy)propanoic acid hydrochloride, a pivotal reagent in modern chemical biology and pharmaceutical sciences. The document is structured to provide a thorough understanding of its core attributes, synthesis, and applications, grounded in scientific integrity and practical insights.

I. Core Molecular Characteristics

3-(Aminooxy)propanoic acid hydrochloride is a bifunctional molecule valued for its aminooxy group, which facilitates specific chemical reactions, and its carboxylic acid moiety that can be used for further functionalization.

Table 1: Fundamental Properties of 3-(Aminooxy)propanoic Acid Hydrochloride

Property	Value
Molecular Formula	C3H8ClNO3[1][2][3]
Molecular Weight	141.55 g/mol [1][2][4]
CAS Number	5251-77-4[2][5]
IUPAC Name	3-aminooxypropanoic acid;hydrochloride[1]
Synonyms	3-Aminooxypropanoic acid hcl, 3-aminooxypropionic acid hydrochloride[6]

Chemical Structure:

Caption: Synthetic workflow for 3-(Aminooxy)propanoic acid hydrochloride.

III. Key Applications in Scientific Research

The unique chemical properties of 3-(Aminooxy)propanoic acid hydrochloride make it a valuable tool in various research domains.

A. Bioconjugation via Oxime Ligation

The primary application of this compound is in bioconjugation. The aminooxy group reacts specifically and efficiently with aldehydes and ketones to form stable oxime linkages. This "click chemistry" type reaction is highly chemoselective and can be performed in aqueous buffers under mild pH conditions, making it ideal for modifying sensitive biomolecules like proteins, peptides, and carbohydrates. The carboxylic acid provides a point for further attachment of labels, drugs, or other functional moieties.

B. Enzyme Inhibition Studies

The aminooxy functionality can act as a potent inhibitor of enzymes that utilize a pyridoxal phosphate (PLP) cofactor. The aldehyde group of PLP is essential for its catalytic activity, and its reaction with an aminooxy compound leads to the formation of a stable oxime, thereby irreversibly inactivating the enzyme. This makes 3-(Aminooxy)propanoic acid hydrochloride a useful probe for studying PLP-dependent enzymatic pathways.

C. Synthesis of Novel Chemical Entities

In medicinal chemistry, this compound serves as a versatile building block for the synthesis of more complex molecules. The aminooxy group can be incorporated into larger scaffolds to create novel drug candidates with potential therapeutic activities. For instance, derivatives of aminooxypropanoic acid have been explored for their potential as antimicrobial and anticancer agents. [7][8][9]

Caption: Major applications of 3-(Aminooxy)propanoic acid hydrochloride.

IV. Scientific Integrity and Validation

The reliability of research utilizing 3-(Aminooxy)propanoic acid hydrochloride hinges on the purity of the reagent and the validation of its incorporation.

• Purity Assessment: The purity of synthesized or purchased 3-(Aminooxy)propanoic acid hydrochloride should be confirmed by analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to ensure the absence of impurities that could interfere with downstream applications.

• Validation of Conjugation: In bioconjugation experiments, the successful formation of the oxime linkage must be verified. This is typically achieved through techniques like SDS-PAGE to observe a shift in molecular weight, and more definitively by mass spectrometry (e.g., MALDI-TOF or ESI-MS) to confirm the expected mass of the conjugated product.

V. References

• PubChem. (n.d.). 3-(Aminooxy)propanoic acid hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• PubChemLite. (n.d.). 3-(aminooxy)propanoic acid hydrochloride (C3H7NO3). Retrieved from [Link]

• ChemBK. (n.d.). Propanoic acid, 3-(aminooxy)-, hydrochloride. Retrieved from [Link]

• Beijing Xinheng Research Technology Co., Ltd. (n.d.). 3-(Aminooxy)propanoic acid hydrochloride - CAS:5251-77-4. Retrieved from [Link]

• Organic Syntheses. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Retrieved from [Link]

• MDPI. (2022). Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

• MDPI. (2023). Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR. Retrieved from [Link]

• NIH. (2024, June 30). Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties. Retrieved from [Link]

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synthesis pathway of 3-(Aminooxy)propanoic acid hydrochloride

An In-depth Technical Guide on the Synthesis of 3-(Aminooxy)propanoic Acid Hydrochloride

Introduction

3-(Aminooxy)propanoic acid hydrochloride is a bifunctional molecule of significant interest in contemporary chemical and pharmaceutical research. Its structure, featuring a reactive aminooxy group at one end and a carboxylic acid at the other, makes it an invaluable building block and linker molecule. The aminooxy moiety provides a chemoselective handle for conjugation to aldehydes and ketones, forming stable oxime linkages—a reaction orthogonal to many common biological transformations. This property is extensively leveraged in the fields of bioconjugation for creating antibody-drug conjugates (ADCs), peptide modifications, and in the development of novel therapeutic agents.

This guide provides a detailed exploration of the primary synthetic pathways to 3-(Aminooxy)propanoic acid hydrochloride. It is designed for researchers, scientists, and drug development professionals, offering not just procedural steps, but also the underlying chemical principles and strategic considerations that inform the choice of a particular synthetic route. We will dissect two robust and widely employed strategies: the phthalimide protection pathway and the tert-butyloxycarbonyl (Boc) protection pathway.

Synthetic Strategy I: The N-Hydroxyphthalimide Pathway

This classic approach leverages N-hydroxyphthalimide (NHPI) as a stable and effective precursor to the aminooxy group. NHPI acts as a hydroxylamine surrogate, protecting the reactive N-O bond while allowing for facile alkylation. The phthalimide group is a robust protecting group, stable to a wide range of reaction conditions, which is a key advantage for multi-step syntheses.[1]

Causality and Strategic Rationale

The choice of N-hydroxyphthalimide is strategic for several reasons. Firstly, it is a commercially available and inexpensive solid, making it convenient to handle. Secondly, the acidity of the N-OH proton (pKa ≈ 6.0) allows for easy deprotonation with mild bases, forming a potent nucleophile that readily participates in SN2 reactions. Finally, the phthalimide group can be cleaved under well-established conditions that are generally orthogonal to other functional groups, most commonly via hydrazinolysis.

Experimental Workflow: N-Hydroxyphthalimide Pathway

Caption: Workflow for synthesis via the N-Hydroxyphthalimide route.

Detailed Experimental Protocol

Step 1: Synthesis of N-(2-carboxyethoxy)phthalimide

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve N-hydroxyphthalimide (1.0 eq) and 3-bromopropanoic acid (1.1 eq) in a suitable polar aprotic solvent such as dimethylformamide (DMF). The use of a slight excess of the alkylating agent ensures complete consumption of the NHPI.

• Reaction Initiation: Add a mild inorganic base, such as sodium bicarbonate (NaHCO₃, 2.0 eq), portion-wise to the stirred solution. The base neutralizes the acidic proton of NHPI, forming the nucleophilic phthalimide N-oxide in situ, and also neutralizes the HBr byproduct formed during the reaction.

• Reaction Conditions: Heat the reaction mixture to 60-70 °C and monitor the progress by Thin Layer Chromatography (TLC) until the starting NHPI spot is no longer visible (typically 4-6 hours).

• Work-up and Isolation: Cool the mixture to room temperature and pour it into ice-cold water. Acidify the aqueous solution with 1M HCl to a pH of ~2. This protonates the carboxylic acid and causes the product to precipitate. The solid product is then collected by vacuum filtration, washed with cold water to remove inorganic salts, and dried under vacuum.

Step 2: Synthesis of 3-(Aminooxy)propanoic Acid Hydrochloride

• Deprotection: Suspend the dried N-(2-carboxyethoxy)phthalimide (1.0 eq) in ethanol in a round-bottom flask. Add hydrazine hydrate (1.2 eq) dropwise to the suspension at room temperature. The reaction is typically exothermic.

• Reaction Conditions: After the initial exotherm subsides, heat the mixture to reflux for 2-3 hours. During this time, the phthalhydrazide byproduct will precipitate as a dense white solid.

• Isolation of Free Acid: Cool the reaction mixture and filter off the phthalhydrazide precipitate. Wash the solid with a small amount of cold ethanol. Concentrate the filtrate under reduced pressure to obtain the crude 3-(aminooxy)propanoic acid as an oil or solid.

• Salt Formation: Dissolve the crude product in a minimal amount of water or isopropanol. Add a concentrated solution of hydrochloric acid (1.1 eq) dropwise while stirring. The hydrochloride salt will precipitate. The product can be further purified by recrystallization from an ethanol/ether mixture. Filter the solid and dry under vacuum to yield the final product.

Reagent	Molar Eq. (Step 1)	Molar Eq. (Step 2)	Purpose
N-Hydroxyphthalimide	1.0	-	Protected hydroxylamine source
3-Bromopropanoic Acid	1.1	-	Alkylating agent
Sodium Bicarbonate	2.0	-	Base for deprotonation and acid scavenging
Hydrazine Hydrate	-	1.2	Deprotection agent
Hydrochloric Acid	-	1.1	Forms the final hydrochloride salt

Synthetic Strategy II: The Boc-Protection Pathway

The tert-butyloxycarbonyl (Boc) group is one of the most common amine-protecting groups in organic synthesis, valued for its stability in basic and nucleophilic conditions and its facile removal under acidic conditions.[2] This pathway offers a milder alternative to the phthalimide route, avoiding the use of the highly toxic reagent hydrazine.

Causality and Strategic Rationale

The core advantage of the Boc-protection strategy lies in the deprotection step. The Boc group is cleaved by acid-catalyzed hydrolysis, a mechanism that generates only gaseous isobutene and carbon dioxide as byproducts, simplifying purification.[3] Reagents like hydrochloric acid or trifluoroacetic acid (TFA) in an organic solvent are standard, and the reaction can often be performed at room temperature.[4][5] This makes the method highly compatible with sensitive substrates and scalable for industrial production.

Experimental Workflow: Boc-Protection Pathway

Sources

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An In-Depth Technical Guide to 3-(Aminooxy)propanoic Acid Hydrochloride: A Potent Modulator of GABAergic Neurotransmission

Foreword: Unveiling the Potential of a Key GABAergic Modulator

In the intricate landscape of neuropharmacology, the modulation of the γ-aminobutyric acid (GABA) system remains a cornerstone of therapeutic intervention for a spectrum of neurological and psychiatric disorders. As the primary inhibitory neurotransmitter in the mammalian central nervous system, GABA plays a pivotal role in maintaining the delicate balance between neuronal excitation and inhibition. Consequently, compounds that can precisely manipulate GABA levels hold immense promise for researchers and drug development professionals. This guide provides a comprehensive technical overview of 3-(Aminooxy)propanoic acid hydrochloride, a potent inhibitor of GABA aminotransferase, designed to equip researchers with the foundational knowledge and practical insights necessary to effectively harness its capabilities in their scientific endeavors.

Nomenclature and Chemical Identity: A Multifaceted Profile

3-(Aminooxy)propanoic acid hydrochloride is known by several synonyms and alternative names in scientific literature and chemical catalogs. A clear understanding of its nomenclature is crucial for accurate literature searches and unambiguous communication of research findings.

Table 1: Synonyms and Chemical Identifiers for 3-(Aminooxy)propanoic Acid Hydrochloride

Identifier Type	Identifier	Source/Reference
IUPAC Name	3-(aminooxy)propanoic acid;hydrochloride	PubChem[1]
Common Synonyms	3-Aminooxypropanoic acid hydrochloride	Multiple Chemical Suppliers
3-Aminooxypropionic acid hydrochloride
beta-Aminoxypropionic acid hydrochloride	PubChem[1]
CAS Number	5251-77-4	PubChem[1]
PubChem CID	12604317	PubChem[1]
Molecular Formula	C3H8ClNO3	PubChem[1]
Molecular Weight	141.55 g/mol	PubChem[1]
InChI Key	XRRWTXUSRDXCLW-UHFFFAOYSA-N	PubChem[1]

It is imperative to distinguish 3-(Aminooxy)propanoic acid hydrochloride from its close structural analog, aminooxyacetic acid (AOA) hydrochloride. While both are inhibitors of GABA aminotransferase, the single additional carbon in the propanoic acid backbone of the former can influence its pharmacokinetic and pharmacodynamic properties.

Mechanism of Action: Elevating GABAergic Tone through Enzyme Inhibition

The primary pharmacological action of 3-(Aminooxy)propanoic acid hydrochloride lies in its potent inhibition of γ-aminobutyric acid aminotransferase (GABA-T), a key enzyme in the metabolic pathway of GABA.[1][2]

The GABA Shunt and the Role of GABA-T

GABA is synthesized from glutamate by the enzyme glutamate decarboxylase (GAD). Following its release into the synaptic cleft and interaction with its receptors, GABA is cleared from the synapse by reuptake into neurons and glial cells. Inside these cells, GABA-T catabolizes GABA into succinic semialdehyde, which is then oxidized to succinate and enters the Krebs cycle. This metabolic pathway is often referred to as the "GABA shunt."

Inhibition of GABA-T by 3-(Aminooxy)propanoic Acid

3-(Aminooxy)propanoic acid acts as an inhibitor of GABA-T. This inhibition prevents the breakdown of GABA, leading to an accumulation of this neurotransmitter in the brain.[2] The increased concentration of GABA enhances inhibitory signaling, which can help to restore the balance between excitatory and inhibitory neurotransmission. This mechanism is central to its potential therapeutic effects in conditions characterized by excessive neuronal excitation, such as epilepsy.[2]

GABA-T is a pyridoxal 5'-phosphate (PLP)-dependent enzyme. The aminooxy group of 3-(aminooxy)propanoic acid is thought to interact with the PLP cofactor in the active site of GABA-T, leading to the inhibition of the enzyme.

Figure 2: Workflow for an in vitro GABA-T inhibition assay.

In Vivo Assessment of GABAergic Tone using Microdialysis

This protocol outline describes how to measure changes in extracellular GABA levels in a specific brain region of a freely moving animal following the administration of 3-(Aminooxy)propanoic acid hydrochloride.

Principle: Microdialysis is a technique used to sample the extracellular fluid of a specific tissue. [3]A probe with a semipermeable membrane is implanted into the brain region of interest. A physiological solution is perfused through the probe, allowing small molecules like GABA to diffuse across the membrane into the perfusate, which is then collected and analyzed.

Materials:

• Stereotaxic apparatus for surgery

• Microdialysis probes and guide cannulae

• Syringe pump

• Fraction collector

• HPLC with electrochemical or fluorescence detection for GABA analysis

• 3-(Aminooxy)propanoic acid hydrochloride

• Artificial cerebrospinal fluid (aCSF)

• Anesthetics and surgical supplies

• Experimental animals (e.g., rats or mice)

Procedure:

• Surgical Implantation: Anesthetize the animal and place it in a stereotaxic frame. Implant a guide cannula targeting the brain region of interest (e.g., hippocampus, striatum, or cortex). Allow the animal to recover from surgery for a specified period.

• Microdialysis Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide cannula.

• Baseline Collection: Begin perfusing the probe with aCSF at a low, constant flow rate (e.g., 1-2 µL/min). After a stabilization period, collect baseline dialysate samples at regular intervals (e.g., every 20-30 minutes).

• Drug Administration: Administer 3-(Aminooxy)propanoic acid hydrochloride to the animal (e.g., via intraperitoneal injection or through the microdialysis probe for local administration).

• Post-treatment Collection: Continue to collect dialysate samples for several hours to monitor the change in extracellular GABA concentrations over time.

• Sample Analysis: Analyze the GABA concentration in the collected dialysate samples using a sensitive analytical method such as HPLC with electrochemical or fluorescence detection.

• Data Analysis: Express the post-treatment GABA concentrations as a percentage of the baseline levels for each animal. Perform statistical analysis to determine the significance of the drug-induced changes in extracellular GABA.

Figure 3: Workflow for in vivo microdialysis to measure GABA levels.

Potential Therapeutic and Research Applications

The ability of 3-(Aminooxy)propanoic acid hydrochloride to increase brain GABA levels makes it a valuable tool for both basic research and as a potential starting point for therapeutic development.

• Epilepsy Research: As an inhibitor of GABA-T, it can be used to study the role of GABAergic deficits in seizure generation and to evaluate the efficacy of GABA-enhancing strategies in animal models of epilepsy.

• Anxiety and Mood Disorders: Given the involvement of the GABA system in anxiety and depression, this compound could be used to investigate the anxiolytic and antidepressant potential of enhancing GABAergic neurotransmission.

• Neurodegenerative Diseases: There is growing interest in the role of excitotoxicity in neurodegenerative disorders. By increasing inhibitory tone, compounds like 3-(Aminooxy)propanoic acid hydrochloride could be explored for their potential neuroprotective effects in models of diseases such as Huntington's or Alzheimer's disease.

• Substance Use Disorders: The brain's reward pathways are modulated by GABAergic signaling. Research could explore the utility of this compound in preclinical models of addiction to reduce drug-seeking behavior. [4]

Conclusion and Future Directions

3-(Aminooxy)propanoic acid hydrochloride is a potent and valuable research tool for investigating the complexities of the GABAergic system. Its well-defined mechanism of action as a GABA aminotransferase inhibitor provides a clear rationale for its use in a variety of neuropharmacological studies. While its therapeutic potential remains to be fully elucidated, its utility in preclinical research is undeniable. Future studies should focus on delineating its full pharmacokinetic and pharmacodynamic profile, including its blood-brain barrier permeability and off-target effects. Furthermore, comparative studies with other GABA-T inhibitors will be crucial in understanding the subtle but potentially significant structure-activity relationships that govern the efficacy and safety of this class of compounds. This in-depth technical guide serves as a foundational resource to empower researchers in their exploration of this promising molecule and its potential to advance our understanding and treatment of neurological and psychiatric disorders.

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• Patsnap Synapse. (2024, June 21). What are GABA transaminase inhibitors and how do they work?. Retrieved from [Link]

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An In-depth Technical Guide to the Reactivity of 3-(Aminooxy)propanoic Acid Hydrochloride with Ketones for Bioconjugation

Abstract

The covalent ligation of molecules to proteins and other biologics is a cornerstone of modern drug development, diagnostics, and fundamental research. Among the array of chemical tools available, the formation of an oxime ether bond between an aminooxy group and a carbonyl stands out for its high chemoselectivity and the stability of the resulting conjugate.[1][2] This guide provides a detailed examination of the reactivity of 3-(Aminooxy)propanoic acid hydrochloride, a versatile bifunctional linker, with ketones. While aldehydes are more commonly employed due to their higher reactivity, ketones offer a valuable, albeit more challenging, electrophilic partner. We will dissect the core reaction mechanism, explore the critical role of pH and catalysis in overcoming the inherently slower kinetics of ketones, and provide field-proven protocols for researchers. This document serves as a technical resource for scientists aiming to leverage ketone-based oxime ligation for applications ranging from peptide modification to the construction of complex antibody-drug conjugates (ADCs).

The Foundation: Oxime Ligation in Modern Bioconjugation

The precise chemical modification of biomolecules in aqueous environments is a formidable challenge. The ideal bioconjugation reaction must be highly selective for the target functional groups, proceed under mild, physiological conditions (pH, temperature), and form a stable, covalent bond without disrupting the biomolecule's structure or function. The reaction between an aminooxy moiety (R-ONH₂) and a carbonyl group (an aldehyde or ketone) to form an oxime (R-O-N=C) fulfills these criteria, establishing it as a premier "click chemistry" tool.[2]

3-(Aminooxy)propanoic acid hydrochloride is a particularly useful reagent in this context.[3][4] It provides the nucleophilic aminooxy group for ligation while its propanoic acid tail offers a handle for subsequent modifications, such as attachment of payloads, imaging agents, or solubility enhancers. The hydrochloride salt form ensures stability during storage, though it necessitates neutralization in situ to liberate the reactive free amine.

The resulting oxime bond is significantly more stable against hydrolysis than corresponding imine or hydrazone linkages, a critical attribute for conjugates intended for in vivo applications.[1][5]

Core Principles: The Mechanism of Oxime Formation

Understanding the reaction mechanism is paramount to troubleshooting and optimizing any chemical transformation. The formation of an oxime from an aminooxy compound and a ketone is a two-step process involving nucleophilic addition followed by dehydration.

• Nucleophilic Attack: The reaction initiates with the attack of the nucleophilic nitrogen atom of the deprotonated aminooxy group on the electrophilic carbonyl carbon of the ketone. This forms a tetrahedral carbinolamine intermediate.

• Acid-Catalyzed Dehydration: The carbinolamine intermediate is unstable and undergoes a rate-limiting, acid-catalyzed dehydration step to eliminate a molecule of water, yielding the final, stable oxime ether product.

The dual role of acid is the central causality behind the reaction's pronounced pH dependence. Protons are required to catalyze the final dehydration step. However, at excessively low pH (e.g., < 3), the aminooxy nucleophile becomes protonated (-ONH₃⁺), rendering it non-nucleophilic and halting the reaction.[6] Conversely, at high pH (e.g., > 8), there is insufficient acid to effectively catalyze the water elimination step.[6] For uncatalyzed reactions, the optimal pH is therefore a compromise, typically falling in a slightly acidic range of 4.5 to 5.5.[6][7]

Figure 1: General mechanism of uncatalyzed oxime formation.

The Kinetic Hurdle: Ketone vs. Aldehyde Reactivity

A critical factor for experimental design is the inherent difference in reactivity between aldehydes and ketones. Ketones react significantly slower than aldehydes in oxime ligation.[8][9] This disparity is attributed to two primary factors:

• Steric Hindrance: The two alkyl/aryl substituents on a ketone's carbonyl carbon create more steric bulk than the single substituent and a small hydrogen atom on an aldehyde, impeding the approach of the aminooxy nucleophile.

• Electronic Effects: The two electron-donating alkyl groups on a ketone reduce the partial positive charge (electrophilicity) on the carbonyl carbon more effectively than the single group on an aldehyde, making it a less attractive target for nucleophilic attack.

This kinetic difference is not trivial and can be several orders of magnitude, necessitating strategic intervention to achieve efficient conjugation with ketone-bearing biomolecules, especially under dilute, physiological conditions.[8]

Table 1: Comparative Reaction Rates of Aldehydes vs. Ketones in Oxime Ligation

Carbonyl Substrate	Catalyst (50 mM)	Observed Rate Constant (k_obs)	Reference
Citral (Aldehyde)	Aniline	48.6 s⁻¹M⁻¹	[8]

| 2-Pentanone (Ketone) | Aniline (100 mM) | 0.082 s⁻¹M⁻¹ |[8] |

Note: Data is illustrative of the significant rate difference. Direct comparison is nuanced by differing catalyst concentrations.

Accelerating the Reaction: The Power of Nucleophilic Catalysis

For most applications in drug development, particularly those involving sensitive proteins at low concentrations, the slow rate of ketone ligation at neutral pH is prohibitive. Nucleophilic catalysts, most notably aniline and its derivatives, provide a powerful solution to this problem.[7][10]

These catalysts accelerate the reaction by changing the mechanism. Aniline first reacts with the ketone to form a protonated Schiff base (an iminium ion). This intermediate is significantly more electrophilic and susceptible to attack by the aminooxy nucleophile than the original ketone. This transimination pathway dramatically enhances the overall reaction rate, with enhancements of up to 40-fold reported at neutral pH.[5][7]

Figure 2: Mechanism of aniline-catalyzed oxime formation.

Recent work has identified m-phenylenediamine (mPDA) as a superior catalyst to aniline.[8] While only modestly more effective at identical concentrations, its significantly greater aqueous solubility allows it to be used at much higher concentrations (e.g., 500 mM or more), leading to a much greater catalytic effect and enabling efficient ketone ligations that would be impractical with aniline.[8][11]

Table 2: Comparison of Catalysts for Ketone Ligation

Catalyst	Max Solubility (approx.)	Relative Efficacy	Key Insight	Reference
Aniline	~100 mM	Baseline	Standard, effective catalyst but limited by solubility.	[8][10]
p-Phenylenediamine	Lower	More reactive than aniline but prone to oxidation.	Higher intrinsic reactivity but stability issues.	[7]

| m-Phenylenediamine | > 750 mM | Up to 15x more efficient than aniline in practice. | High solubility allows for higher concentrations, driving reaction rates significantly higher. |[8][11] |

A Practical Guide to Experimental Design

This section provides a self-validating framework for performing a ketone ligation with 3-(Aminooxy)propanoic acid hydrochloride. The protocol is designed around the conjugation to a protein containing the unnatural amino acid p-acetylphenylalanine, a common ketone handle for site-specific modification.[8][12]

Experimental Workflow

Figure 3: Standard workflow for a ketone bioconjugation experiment.

Step-by-Step General Protocol

This protocol is a starting point and must be optimized for each specific ketone-bearing substrate and aminooxy reagent.

• Reagent Preparation (Causality: Proper stoichiometry and pH are critical):

  • Protein Stock: Prepare the ketone-containing protein (e.g., 10 µM final concentration) in a suitable buffer. A phosphate or Tris buffer at pH 7.0-7.5 is a common choice for catalyzed reactions.[8]

  • Aminooxy Stock: Prepare a concentrated stock solution (e.g., 100 mM) of 3-(Aminooxy)propanoic acid hydrochloride in the same buffer or water. Crucially, the hydrochloride salt must be neutralized. For a reaction at pH 7.3, the buffer system will typically suffice, but for precise control, the pH of the stock solution can be adjusted.

  • Catalyst Stock: Prepare a concentrated stock of the catalyst (e.g., 1 M m-phenylenediamine in water, pH adjusted to ~7.3). The high solubility of mPDA is leveraged here.[8]

• Reaction Setup (Causality: Order of addition can matter; pre-equilibration ensures consistent starting conditions):

  • In a microcentrifuge tube, combine the protein solution and the catalyst stock solution to achieve the desired final concentrations (e.g., 10 µM protein, 50-500 mM catalyst).

  • Allow the mixture to equilibrate at the desired reaction temperature (room temperature is often sufficient) for several minutes.

• Initiation and Incubation (Causality: The reaction begins upon addition of the nucleophile):

  • Initiate the reaction by adding the aminooxy stock solution to the desired final concentration (e.g., 5 mM, a significant excess to drive the reaction forward).

  • Incubate the reaction for a predetermined time course (e.g., 1 to 17 hours), depending on the reactivity of the ketone and the catalyst concentration.[8]

• Monitoring and Analysis (Causality: A self-validating system requires empirical measurement of success):

  • At various time points, withdraw aliquots of the reaction mixture.

  • Quench the reaction in the aliquot by adding an appropriate sample buffer (e.g., SDS-PAGE loading buffer for proteins) or by immediate dilution and acidification for HPLC analysis.

  • Analyze the aliquots to determine the extent of conjugation. For proteins, SDS-PAGE will show a shift in molecular weight corresponding to the attached molecule (e.g., PEGylation via the aminooxy linker).[8] Reversed-phase HPLC and LC-MS provide more quantitative data on the conversion of starting material to product.

Table 3: Key Parameters for Optimization

Parameter	Typical Range	Rationale & Field Insights
pH	6.5 - 7.5 (Catalyzed)	Balances catalyst activity and biomolecule stability. Most biological applications require near-neutral pH.[7]
Catalyst	Aniline (10-100 mM) mPDA (50-750 mM)	Choose mPDA for challenging ketone ligations due to its superior solubility and resulting efficiency.[8][11]
Temperature	Room Temp. to 37°C	Higher temperatures can increase reaction rates but may compromise biomolecule stability.[13]
Reactant Ratio	100- to 1000-fold excess of aminooxy reagent	A large excess of the small molecule reagent drives the equilibrium towards product formation, which is critical for dilute protein solutions.

| Solvent | Aqueous Buffer (Phosphate, Tris) | The choice of buffer should be compatible with the biomolecule and not interfere with the ligation. |

Applications in Drug Development and Research

The ability to conjugate molecules to ketones using reagents like 3-(Aminooxy)propanoic acid opens up numerous possibilities in therapeutic and diagnostic development.

• Antibody-Drug Conjugates (ADCs): By incorporating a ketone-bearing unnatural amino acid into an antibody, a cytotoxic drug can be attached at a specific site via an oxime linker.[12] This yields a homogeneous ADC with a defined drug-to-antibody ratio, a significant improvement over traditional, heterogeneous conjugation methods.[12]

• PEGylation: The attachment of polyethylene glycol (PEG) chains to therapeutic proteins can improve their pharmacokinetic properties. Aminooxy-PEG can be efficiently conjugated to ketone sites, as demonstrated with mPDA catalysis.[8]

• Fluorescent Labeling: Attaching fluorescent probes to proteins and peptides via oxime ligation allows for their visualization and tracking in biological systems.[10]

• Split PROTACs: Oxime chemistry can be used to assemble Proteolysis Targeting Chimeras (PROTACs) in situ from two smaller, functionalized pieces, facilitating the rapid screening of different linker lengths and compositions.[14]

Conclusion

The reaction of 3-(Aminooxy)propanoic acid hydrochloride with ketones is a robust and highly specific bioconjugation tool. While the lower reactivity of ketones compared to aldehydes presents a kinetic challenge, this can be effectively overcome through the rational application of nucleophilic catalysts like m-phenylenediamine and the careful optimization of reaction conditions. By understanding the underlying mechanism and the key parameters that govern the reaction rate, researchers can successfully employ this chemistry to construct well-defined, stable bioconjugates for a wide range of advanced applications in medicine and science.

References

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• Liu, W., et al. (2020). One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. Chemical Communications, 56(45), 6075-6078. Available at: [Link]

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• Kubáň, V., et al. (2019). Oxime ligation in acetic acid: efficient synthesis of aminooxy-peptide conjugates. Amino Acids, 51(10), 1479–1486. Available at: [Link]

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• Schroeder, C. M., & Lawrence, D. S. (2016). The Emergence of Oxime Click Chemistry and its Utility in Polymer Science. Polymer Chemistry, 7(24), 3993-4001. Available at: [Link]

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• ResearchGate. (n.d.). Reaction pathway for oxime formation. Scientific Diagram. Available at: [Link]

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• ResearchGate. (n.d.). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation. PDF. Available at: [Link]

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• University of Louisville Institutional Repository. (2016). Aminooxy reagents for synthesis and analysis: expanding the role of oximation. ThinkIR. Available at: [Link]

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• LookChem. (n.d.). Propanoic acid, 3-(aminooxy)-, hydrochloride. Available at: [Link]

• Jin, Y., et al. (2021). Applications and Limitations of Oxime-Linked “Split PROTACs”. ACS Medicinal Chemistry Letters, 12(11), 1735–1741. Available at: [Link]

• Grybaitė, B., et al. (2023). A Review of Biologically Active Oxime Ethers. Molecules, 28(13), 5092. Available at: [Link]

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An In-depth Technical Guide to the Stability and Storage of 3-(Aminooxy)propanoic Acid Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-(Aminooxy)propanoic acid hydrochloride is a bifunctional molecule of significant interest in bioconjugation, drug delivery, and chemical biology. Its utility is intrinsically linked to its chemical integrity. This guide provides a comprehensive overview of the stability and optimal storage conditions for this compound. By understanding its chemical liabilities, researchers can ensure the reliability and reproducibility of their experiments. We will delve into the inherent stability of its constituent functional groups, propose potential degradation pathways, and provide actionable protocols for its handling and storage in both solid form and in solution.

Introduction to 3-(Aminooxy)propanoic Acid Hydrochloride

3-(Aminooxy)propanoic acid hydrochloride, with the CAS number 23773-03-7, is a valuable reagent characterized by the presence of a terminal aminooxy group and a carboxylic acid moiety. This unique structure allows for chemoselective ligation to aldehydes and ketones via the aminooxy group to form a stable oxime linkage, while the carboxylic acid provides a handle for further modification or can influence the molecule's overall physicochemical properties. Its application is widespread in the synthesis of antibody-drug conjugates (ADCs), peptide modifications, and the development of targeted therapeutic agents. The hydrochloride salt form enhances its solubility in aqueous media, a desirable characteristic for many biological applications.

Chemical Stability Profile

The stability of 3-(Aminooxy)propanoic acid hydrochloride is governed by the reactivity of its two primary functional groups: the aminooxy group and the carboxylic acid. The presence of the electron-withdrawing oxygen atom in the aminooxy group makes the nitrogen atom a potent nucleophile, but also introduces a potential site for degradation.

The Aminooxy Functional Group

The aminooxy group is generally more nucleophilic than a corresponding primary amine due to the alpha effect. The linkage it forms with carbonyls, an oxime, is notably stable, particularly when compared to hydrazones. This stability is a key advantage in bioconjugation. However, the N-O bond within the aminooxy group itself can be susceptible to cleavage under certain conditions.

The Propanoic Acid Moiety

The propanoic acid portion of the molecule is a saturated carboxylic acid. Carboxylic acids are generally stable functional groups. However, at elevated temperatures, they can undergo decarboxylation.

Potential Degradation Pathways

While specific degradation studies for 3-(Aminooxy)propanoic acid hydrochloride are not extensively published, we can infer potential degradation pathways based on the known chemistry of its functional groups. Understanding these potential routes of degradation is crucial for establishing appropriate storage and handling procedures.

Oxidative Degradation

The nitrogen atom of the aminooxy group is susceptible to oxidation.[1] Oxidizing agents, including atmospheric oxygen over prolonged periods, can potentially lead to the formation of nitroso or nitro compounds, or even cleavage of the N-O bond. This process can be accelerated by the presence of metal ions, which can catalyze oxidation reactions.

Caption: Potential thermal decarboxylation of the carboxylic acid moiety.

Hydrolytic Stability

While the oxime bond formed from the aminooxy group is relatively stable to hydrolysis, the stability of the aminooxy group itself in aqueous solution over long periods, particularly at non-neutral pH, should be considered. [2][3]However, significant hydrolysis under recommended storage conditions for solutions is not anticipated to be a primary degradation pathway.

Recommended Storage and Handling

To mitigate the potential degradation pathways and ensure the long-term integrity of 3-(Aminooxy)propanoic acid hydrochloride, the following storage and handling procedures are recommended.

Solid Form

Parameter	Recommendation	Rationale
Temperature	2-8°C	Minimizes the rate of potential degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Protects against atmospheric moisture and oxygen, reducing the risk of hydrolysis and oxidation. [4]
Light	Protect from light (Amber vial)	Although not explicitly reported as highly light-sensitive, it is good practice for complex organic molecules. [5][6]
Moisture	Store in a desiccator	The compound is hygroscopic; moisture can lead to hydrolysis and physical changes. [7]
Shelf Life	Up to 6 months (when stored correctly)	General guideline from suppliers; re-analysis is recommended for long-term storage or critical applications.

In Solution

For many applications, stock solutions of 3-(Aminooxy)propanoic acid hydrochloride are prepared. The stability in solution is a critical factor for experimental success.

Parameter	Recommendation	Rationale
Solvent	High-purity, degassed water or appropriate buffer	Minimizes contaminants that could catalyze degradation. Degassing removes dissolved oxygen.
Temperature	-20°C for long-term storage	Significantly slows down degradation kinetics.
Aliquoting	Store in single-use aliquots	Avoids multiple freeze-thaw cycles which can degrade the compound and introduce contaminants.
pH	Near neutral (pH 6-7.5)	Avoids acid or base-catalyzed hydrolysis.
Use	Prepare fresh solutions when possible	For critical applications, freshly prepared solutions are always optimal.

Experimental Protocol: Preparation and Storage of a Stock Solution

This protocol provides a step-by-step guide for the preparation and storage of a stock solution of 3-(Aminooxy)propanoic acid hydrochloride.

Materials

• 3-(Aminooxy)propanoic acid hydrochloride (solid)

• High-purity, sterile, degassed water or buffer (e.g., PBS)

• Calibrated balance

• Inert gas source (Argon or Nitrogen)

• Sterile, amber microcentrifuge tubes or vials

• Pipettes and sterile tips

Procedure

• Equilibration: Allow the vial of solid 3-(Aminooxy)propanoic acid hydrochloride to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid.

• Weighing: In a controlled environment with low humidity (e.g., a glove box or under a stream of inert gas), weigh the desired amount of the solid using a calibrated balance.

• Dissolution: Add the appropriate volume of the chosen solvent (e.g., degassed water) to achieve the desired concentration. Gently vortex or pipette to dissolve completely.

• Aliquoting: Immediately aliquot the stock solution into sterile, amber, single-use tubes.

• Inert Gas Purge: Before sealing, briefly flush the headspace of each aliquot with an inert gas to displace oxygen.

• Storage: Tightly cap the tubes and store them at -20°C.

• Labeling: Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent.

Caption: Workflow for preparing and storing a stock solution.

Conclusion

The stability of 3-(Aminooxy)propanoic acid hydrochloride is paramount for its successful application in scientific research and development. While a robust molecule under optimal conditions, its susceptibility to oxidation and, to a lesser extent, thermal degradation and hydrolysis, necessitates careful storage and handling. By adhering to the guidelines outlined in this technical guide—namely, storage at 2-8°C under an inert atmosphere for the solid and as frozen, single-use aliquots for solutions—researchers can significantly enhance the shelf-life of this reagent and ensure the integrity of their experimental outcomes.

References

• Bavisotto, R., Rana, R., Hopper, N., Hu, K., & Tysoe, W. (2021). Influence of the Terminal Group on the Thermal Decomposition Reactions of Carboxylic Acids on Copper. Physical Chemistry Chemical Physics.
• Brown, B. R. (1951). The mechanism of thermal decarboxylation. Quarterly Reviews, Chemical Society.
• Chen, K., & Swartz, H. M. (1988). Oxidation of hydroxylamines to nitroxide spin labels in living cells. Biochimica et Biophysica Acta (BBA) - General Subjects.
• Clark, J. M., Robichaud, D. J., & Nimlos, M. R. (2012).
• Faleh G Alghaith, A. (2017). A Single-step Reaction for Glycosylation of Aminooxy Peptides. KU ScholarWorks.
• Gao, F., et al. (2022). Reaction Pathways in the Oxidation Decomposition of Hydroxylamine over a Titanosilicates/H2O2 System. The Journal of Physical Chemistry C.
• Gupta, A., et al. (2014). Oxidation of Hydroxylamine by Waugh Type POM, Enneamolybdomanganate(IV) Ion: A Kinetic and Mechanistic Study. Journal of the Serbian Chemical Society.
• Hanna, S. B. (2016). Pyrolysis of Carboxylic Acids.
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• J. Am. Chem. Soc. 2008, 130, 45, 14954–14955.
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A Comprehensive Technical Guide to the Safe Handling of 3-(Aminooxy)propanoic acid hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling precautions for 3-(Aminooxy)propanoic acid hydrochloride. As a Senior Application Scientist, the following information is synthesized from established safety protocols and chemical reactivity principles to ensure the well-being of laboratory personnel and the integrity of research. This document is structured to provide not just procedural steps, but the scientific rationale behind them, fostering a proactive safety culture.

Understanding the Compound: A Profile of 3-(Aminooxy)propanoic acid hydrochloride

3-(Aminooxy)propanoic acid hydrochloride, with the CAS number 211729-14-3, is a bifunctional molecule containing both a carboxylic acid and an aminooxy group. The hydrochloride salt form enhances its stability and solubility in aqueous media. Its unique structure makes it a valuable reagent in bioconjugation, chemical ligation, and as a building block in medicinal chemistry. The presence of the reactive aminooxy group, a potent nucleophile, alongside a carboxylic acid, necessitates a thorough understanding of its potential hazards.[1][2]

Key Chemical Information:

Property	Value	Source
Molecular Formula	C₃H₈ClNO₃	PubChem
Molecular Weight	141.55 g/mol	PubChem
Appearance	White to off-white solid	Generic SDS
Synonyms	3-(Aminooxy)propionic acid hydrochloride	PubChem

Hazard Identification and Risk Assessment

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 3-(Aminooxy)propanoic acid hydrochloride is classified with the following hazards:

• Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if inhaled.

• Skin Corrosion/Irritation: Causes skin irritation.

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

The primary routes of exposure are inhalation of the powder, skin contact, eye contact, and ingestion. The hydrochloride salt can contribute to its corrosive properties, particularly in the presence of moisture, as it can release hydrochloric acid.

The Chemistry Behind the Hazards

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, starting with robust engineering controls and supplemented by appropriate PPE, is crucial for minimizing exposure.

Engineering Controls

• Ventilation: All handling of solid 3-(Aminooxy)propanoic acid hydrochloride should be conducted in a well-ventilated area. A certified chemical fume hood is required when weighing or transferring the powder to prevent inhalation of airborne particles.

• Safety Showers and Eyewash Stations: Immediate access to a safety shower and an eyewash station is mandatory in any laboratory where this compound is handled.

Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact and irritation.[3]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from airborne powder and splashes.[3]
Skin and Body Protection	A lab coat should be worn at all times. For larger quantities or when there is a significant risk of spillage, a chemical-resistant apron is recommended.	To protect skin and clothing from contamination.[3]
Respiratory Protection	For procedures that may generate significant dust, a NIOSH-approved respirator with a particulate filter (e.g., N95) may be necessary.	To prevent inhalation of the harmful powder.[3]

Logical Flow for Donning and Doffing PPE

Caption: Sequential workflow for donning and doffing Personal Protective Equipment.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is fundamental to preventing accidents and maintaining the chemical's integrity.

Handling

• Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

• Use Appropriate Tools: Use spatulas and other tools designed for handling powders.

• Work in a Clean Area: Ensure the work area is clean and uncluttered to contain any potential spills.

• Avoid Incompatibilities: Keep the compound away from strong oxidizing agents, as the aminooxy group can be reactive.[5][6] Also, avoid contact with strong bases which could deprotonate the hydrochloride salt and potentially lead to decomposition.

Storage

• Container: Keep the container tightly closed to prevent moisture absorption and contamination.

• Environment: Store in a cool, dry, and well-ventilated area.

• Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[5][6]

Emergency Procedures: A Step-by-Step Response

A clear and well-rehearsed emergency plan is critical for responding effectively to accidents.

First Aid Measures

Exposure Route	First Aid Protocol
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[7]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[7]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[8]

Spill Response

The response to a spill should be dictated by the size and location of the spill.

Workflow for a Minor Spill of 3-(Aminooxy)propanoic acid hydrochloride

Caption: Step-by-step procedure for cleaning a minor spill of the solid compound.

For a major spill, evacuate the area and contact the institution's environmental health and safety department immediately.

Waste Disposal

All waste containing 3-(Aminooxy)propanoic acid hydrochloride, including contaminated PPE and spill cleanup materials, must be disposed of as hazardous waste. Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose of this material down the drain or in the regular trash.

Chemical Reactivity and Decomposition

Understanding the potential reactivity of 3-(Aminooxy)propanoic acid hydrochloride is key to preventing hazardous situations.

• Incompatibilities: As previously mentioned, this compound should be kept away from strong oxidizing agents.[5][6] The aminooxy group is nucleophilic and can react with various electrophiles.[1][9]

• Hazardous Decomposition Products: When heated to decomposition, 3-(Aminooxy)propanoic acid hydrochloride may emit toxic fumes, including nitrogen oxides, carbon oxides, and hydrogen chloride gas.[5][8]

Conclusion

3-(Aminooxy)propanoic acid hydrochloride is a valuable tool in the hands of a well-informed researcher. A thorough understanding of its hazards, coupled with the diligent application of the safety protocols outlined in this guide, will ensure its safe and effective use in the laboratory. The principles of expertise, trustworthiness, and authoritative grounding demand a proactive and informed approach to chemical safety.

References

• Aminooxy Click Chemistry as a Tool for Bis-homo and Bis-hetero Ligand Conjugation to Nucleic Acids. ACS Publications. [Link]

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• Hydroxylamine hydrochloride. Szabo-Scandic. [Link]

• Storage and Use of Hydroxylamine Free Base (NH2OH). Los Alamos National Laboratory. [Link]

• Amino-Oxy reagents, for conjugation with aldehydes and cetones. Interchim. [Link]

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• HYDROXYLAMINE HYDROCHLORIDE. SOEST Hawaii. [Link]

• Oxime "click" reaction between an aminooxy group and carbonyl groups. ResearchGate. [Link]

• Guide for Chemical Spill Response. American Chemical Society. [Link]

• Emergency Procedure Guide - Corrosive Liquids. WorkSafe. [Link]

• Chemical Exposure and Spill Response Procedures. New Mexico State University. [Link]

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• Aminooxy Click Chemistry as a Tool for Bis-homo and Bis-hetero Ligand Conjugation to Nucleic Acids. PubMed Central. [Link]

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mechanism of oxime ligation with 3-(Aminooxy)propanoic acid hydrochloride

An In-Depth Technical Guide to the Mechanism of Oxime Ligation with 3-(Aminooxy)propanoic Acid Hydrochloride

This guide provides a comprehensive examination of the oxime ligation reaction, a cornerstone of bioconjugation chemistry. We will delve into the fundamental mechanism, the critical influence of reaction parameters, and the role of catalysis. Special focus is given to the practical application of 3-(aminooxy)propanoic acid hydrochloride, a versatile and efficient reagent for modifying biomolecules. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful chemical tool.

Introduction to Bioorthogonal Oxime Ligation

Oxime ligation is a chemoselective reaction that forms a stable oxime bond from the condensation of an aminooxy group (-ONH₂) with a carbonyl group (an aldehyde or ketone).[1][2] Its reliability, mild reaction conditions, and the hydrolytic stability of the resulting C=N-O linkage have established it as a premier bioorthogonal reaction—a reaction that can proceed within a complex biological environment without interfering with native biochemical processes.[3]

This chemistry has been pivotal in numerous applications, including the synthesis of antibody-drug conjugates (ADCs), protein-polymer conjugates, hydrogels, and PET tracers for medical imaging.[3][4] Unlike other ligations, it does not require metal catalysts, which can be problematic for the purification and stability of certain proteins.[3][4] The focus of this guide, 3-(aminooxy)propanoic acid hydrochloride, provides a water-soluble, linker-equipped aminooxy nucleophile ideal for these advanced applications.[5][6]

The Core Reaction Mechanism

The formation of an oxime is a two-step process involving a nucleophilic addition followed by a dehydration (elimination) step.[7] Understanding this sequence is critical for optimizing reaction conditions.

Step 1: Nucleophilic Addition

The reaction initiates with the nucleophilic attack of the lone pair of electrons on the nitrogen atom of the aminooxy group onto the electrophilic carbonyl carbon. This forms a tetrahedral carbinolamine (or hemiaminal) intermediate. This step is reversible.

Step 2: Rate-Limiting Dehydration

The subsequent elimination of a water molecule from the carbinolamine intermediate is the rate-determining step of the reaction.[7] This dehydration is typically acid-catalyzed. A protonated hydroxyl group on the intermediate becomes a good leaving group (H₂O), and the subsequent loss of a proton from the nitrogen atom yields the final oxime product. The resulting oxime can exist as E/Z stereoisomers.[8]

Caption: Catalytic cycle of aniline in oxime ligation.

Enhanced Catalysts

While aniline is effective, substituted anilines with electron-donating groups have been shown to be superior catalysts. [9]In particular, p-phenylenediamine (pPDA) is a highly efficient catalyst that can provide significant rate enhancements over aniline, especially at neutral pH. [9][10]At pH 7, pPDA has been shown to accelerate protein PEGylation via oxime ligation by over 100-fold compared to the uncatalyzed reaction, and nearly 20-fold faster than the equivalent aniline-catalyzed reaction. [9][10]

Catalyst	Relative Rate Enhancement (pH 7)	Typical Concentration	Reference
Uncatalyzed	1x	N/A	[9]
Aniline	~6-7x	10-100 mM	[9][11]
p-Phenylenediamine	~120x	2-10 mM	[9][10]

Caption: Comparison of catalyst efficiency at neutral pH.

Practical Implementation: Experimental Protocol

This section provides a general, self-validating workflow for the conjugation of a protein containing a genetically encoded ketone (e.g., p-acetylphenylalanine) with 3-(aminooxy)propanoic acid hydrochloride.

Caption: A typical workflow for oxime ligation and analysis.

Materials and Reagents

• Protein: Protein of interest containing an aldehyde or ketone, at a known concentration (e.g., 1-5 mg/mL).

• Aminooxy Reagent: 3-(aminooxy)propanoic acid hydrochloride.

• Catalyst: p-phenylenediamine (pPDA) or Aniline.

• Reaction Buffer: 100 mM Sodium Phosphate or Sodium Acetate, pH 6.0-7.0. For pH below 6, acetate is preferred.

• Stock Solutions:

  • Aminooxy Reagent: 100 mM in reaction buffer (prepare fresh).

  • Catalyst: 100 mM pPDA in reaction buffer (prepare fresh, protect from light).

• Purification: Size exclusion chromatography (SEC) column or dialysis cassettes (e.g., 10 kDa MWCO).

• Analytical Equipment: LC-MS system, SDS-PAGE equipment.

Step-by-Step Ligation Protocol

• Protein Preparation: Prepare the carbonyl-containing protein in the chosen reaction buffer to a final concentration of 50 µM (e.g., 2.5 mg/mL for a 50 kDa protein).

• Reagent Addition: To the protein solution, add the 3-(aminooxy)propanoic acid hydrochloride stock solution to a final concentration of 2-5 mM (a 40-100 fold molar excess). Mix gently by pipetting.

• Initiate Catalysis: Add the pPDA stock solution to a final concentration of 5-10 mM. Mix gently and immediately.

• Incubation: Incubate the reaction mixture at room temperature or 37°C. The reaction is typically complete within 1-4 hours. Higher temperatures can accelerate the reaction but may compromise protein stability.

• Quenching (Optional): If desired, the reaction can be quenched by adding a scavenger molecule like hydroxylamine or by immediate purification. For most applications, direct purification is sufficient.

Reaction Monitoring and Purification

• Monitoring: The progress of the ligation can be monitored by taking small aliquots at different time points (e.g., 0, 30, 60, 120, 240 min). The samples should be analyzed by LC-MS to observe the conversion of the starting protein mass to the higher mass of the conjugate.

• Purification: Once the reaction reaches completion (or the desired conversion), the reaction mixture should be purified to remove excess aminooxy reagent and catalyst.

  • Size Exclusion Chromatography (SEC): This is the preferred method for separating the larger protein conjugate from the small molecule reagents.

  • Dialysis/Buffer Exchange: An alternative method is to dialyze the reaction mixture against a suitable storage buffer (e.g., PBS pH 7.4) over 24-48 hours with multiple buffer changes.

Characterization of the Oxime Conjugate

Final validation of the conjugate is essential.

• Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) is the gold standard for confirming the identity of the final conjugate. The observed molecular weight should correspond to the theoretical mass of the protein plus the mass of the added 3-(aminooxy)propanoic acid moiety (minus water).

• HPLC Analysis: Reversed-phase or ion-exchange HPLC can be used to assess the purity of the final conjugate. [12]The conjugate should elute as a distinct peak, different from the starting protein.

Conclusion

The oxime ligation stands as a robust and highly selective method for bioconjugation. The reaction's dependence on pH and its acceleration by nucleophilic catalysts like aniline and p-phenylenediamine are key mechanistic features that must be understood for successful implementation. By leveraging these principles, researchers can effectively use reagents like 3-(aminooxy)propanoic acid hydrochloride to create precisely modified biomolecules for a wide array of applications in research, diagnostics, and therapeutics. The protocols and insights provided in this guide offer a solid foundation for harnessing the power of this versatile chemical reaction.

References

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• Hering, A., Emidio, N. B., & Muttenthaler, M. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. PMC - NIH. Available at: [Link]

• Debaene, F., et al. (2020). One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. PMC. Available at: [Link]

• Hering, A., Emidio, N. B., & Muttenthaler, M. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications (RSC Publishing). Available at: [Link]

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews. Available at: [Link]

• Muttenthaler, M. (2016). Expanding the scope of the oxime ligation. ResearchGate. Available at: [Link]

• Salom, D., & Pérez-Payá, E. (2012). Oxime-based linker libraries as a general approach for the rapid generation and screening of multidentate inhibitors. NIH. Available at: [Link]

• Rashidian, M., et al. (2013). Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. Bioconjugate Chemistry. Available at: [Link]

• Gilmore, J. M., et al. (2006). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation. PMC - NIH. Available at: [Link]

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. PMC - NIH. Available at: [Link]

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews. Available at: [Link]

• MacDonald, J. I., et al. (2014). Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Kinetic Analysis of Oxime Ligation Reactions between the Aldehyde, Citral, and 1 with Different Catalysts. ResearchGate. Available at: [Link]

• Le, L., et al. (2018). Metabolism of an Oxime-Linked Antibody Drug Conjugate, AGS62P1, and Characterization of Its Identified Metabolite. PubMed. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Conjugation as a Tool in Therapeutics: Role of Amino Acids/Peptides-Bioactive (Including Heterocycles) Hybrid Molecules in Treating Infectious Diseases. PubMed Central. Available at: [Link]

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• Mező, G., & Manea, M. (2020). Oxime-Linked Peptide–Daunomycin Conjugates as Good Tools for Selection of Suitable Homing Devices in Targeted Tumor Therapy: An Overview. MDPI. Available at: [Link]

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Protocols & Analytical Methods

Application Note: A Comprehensive Guide to Bioconjugation using 3-(Aminooxy)propanoic Acid Hydrochloride

Abstract

This application note provides a detailed technical guide for researchers, scientists, and drug development professionals on the use of 3-(Aminooxy)propanoic acid hydrochloride for bioconjugation. It delves into the principles of oxime ligation, a robust and highly selective bioorthogonal reaction. The guide offers a comprehensive, step-by-step protocol for the conjugation of biomolecules, discusses critical experimental parameters, and provides troubleshooting strategies. Furthermore, it explains the underlying chemical principles and offers insights into the characterization of the resulting bioconjugates, ensuring scientific integrity and enabling reproducible results.

Introduction: The Power of Oxime Ligation in Bioconjugation

The field of bioconjugation has revolutionized our ability to create novel molecular entities by covalently linking biomolecules, such as proteins, peptides, and nucleic acids, with other molecules, including drugs, imaging agents, and synthetic polymers.[1] Among the various bioconjugation strategies, oxime ligation stands out for its exceptional chemoselectivity and the stability of the resulting conjugate.[2][3] This reaction occurs between a nucleophilic aminooxy group (-O-NH2) and an electrophilic aldehyde or ketone to form a stable oxime bond (-O-N=C-).[2][4]

3-(Aminooxy)propanoic acid hydrochloride is a versatile bifunctional linker that embodies the advantages of this chemistry. Its aminooxy group provides the reactive handle for oxime ligation, while the propanoic acid moiety offers a point of attachment for other molecules or surfaces. The hydrochloride salt form enhances its solubility in aqueous buffers, a critical feature for reactions involving sensitive biomolecules.

The key advantages of employing aminooxy-based linkers like 3-(Aminooxy)propanoic acid hydrochloride include:

• High Chemoselectivity: The reaction is highly specific between the aminooxy and carbonyl groups, minimizing side reactions with other functional groups commonly found in proteins and other biomolecules.[2][3]

• Mild Reaction Conditions: The ligation can be performed under biocompatible conditions, typically in aqueous buffers at a slightly acidic to neutral pH, which helps to preserve the structure and function of the biomolecule.[2][5]

• Stable Oxime Bond: The resulting oxime linkage is significantly more stable to hydrolysis than other imine-based linkages like hydrazones, ensuring the integrity of the bioconjugate under physiological conditions.[2][5][6]

• Versatility: This chemistry has been successfully applied in a wide array of applications, including the development of antibody-drug conjugates (ADCs), PET imaging agents, hydrogels, and tools for studying protein-carbohydrate interactions.[2][3][5]

The Chemical Principle: Mechanism of Oxime Ligation

The formation of an oxime bond is a condensation reaction between an aminooxy compound and an aldehyde or a ketone. The reaction proceeds through a tetrahedral intermediate, followed by the elimination of a water molecule.

The reaction rate is pH-dependent, with the optimal pH typically falling in the range of 4 to 7.[4] At lower pH, the aminooxy group is protonated, reducing its nucleophilicity. At higher pH, the dehydration of the tetrahedral intermediate becomes less efficient. To enhance the reaction kinetics, especially at neutral pH, nucleophilic catalysts such as aniline or its derivatives (e.g., p-phenylenediamine) are often employed.[3][4][7] These catalysts facilitate the dehydration step of the reaction mechanism.[4]

Below is a diagram illustrating the general mechanism of aniline-catalyzed oxime ligation.

Caption: Mechanism of aniline-catalyzed oxime ligation.

Experimental Protocol: General Bioconjugation Workflow

This section outlines a general protocol for the bioconjugation of a protein with a molecule of interest using 3-(Aminooxy)propanoic acid hydrochloride. This workflow assumes that the protein has been engineered or modified to contain a reactive aldehyde or ketone group, and the molecule of interest has been functionalized with the propanoic acid end of the linker.

Prerequisite: Introduction of a Carbonyl Group into the Protein

For proteins that do not naturally contain a reactive aldehyde or ketone, one must be introduced site-specifically. Common methods include:

• Oxidation of N-terminal Serine/Threonine: Mild oxidation with sodium periodate can convert an N-terminal serine or threonine residue to a glyoxylyl group (an aldehyde).

• Enzymatic Modification: Certain enzymes can be used to introduce aldehyde or ketone functionalities onto proteins. For instance, the genetically encoded "aldehyde tag" technology utilizes a formylglycine-generating enzyme.[8]

• Glycoprotein Oxidation: For glycoproteins, the vicinal diols of sialic acid residues can be gently oxidized with sodium periodate to generate aldehyde groups.[9]

Materials and Reagents

• Aldehyde- or ketone-functionalized protein

• 3-(Aminooxy)propanoic acid hydrochloride (or a pre-functionalized derivative)

• Conjugation Buffer: 100 mM Sodium Acetate, 150 mM NaCl, pH 5.5 is a good starting point. Other buffers such as MES or citrate can also be used. The optimal pH should be determined empirically but typically ranges from 4.5 to 6.5.

• Catalyst Stock Solution: 100 mM Aniline in an organic solvent like DMSO or DMF. (Caution: Aniline is toxic and should be handled with appropriate safety precautions).

• Quenching Reagent (optional): e.g., a small molecule containing an aminooxy or aldehyde group to consume any unreacted partner.

• Purification System: Size-exclusion chromatography (SEC) or affinity chromatography.

• Characterization Instruments: UV-Vis spectrophotometer, SDS-PAGE, Mass Spectrometer (e.g., ESI-MS or MALDI-TOF).

Step-by-Step Conjugation Protocol

• Reagent Preparation:

  • Dissolve the aldehyde/ketone-functionalized protein in the Conjugation Buffer to a final concentration of 1-10 mg/mL (typically 20-100 µM).

  • Dissolve the 3-(aminooxy)propanoic acid-functionalized molecule in the Conjugation Buffer. The final concentration will depend on the desired molar excess.

  • Prepare the Aniline catalyst stock solution.

• Conjugation Reaction:

  • In a microcentrifuge tube, combine the protein solution with the aminooxy-functionalized molecule. A 10-50 molar excess of the aminooxy compound over the protein is a common starting point.

  • Add the aniline catalyst to the reaction mixture to a final concentration of 1-10 mM.

  • Incubate the reaction at room temperature or 37°C for 2-18 hours. The optimal time should be determined by monitoring the reaction progress (e.g., by SDS-PAGE or MS).

• Reaction Quenching (Optional):

  • If desired, the reaction can be quenched by adding a small molecule scavenger to consume the excess reactive partner.

• Purification of the Bioconjugate:

  • Remove the unreacted small molecules, catalyst, and any byproducts by size-exclusion chromatography (SEC) using a desalting column equilibrated with a suitable storage buffer (e.g., PBS).

  • Alternatively, if the protein has an affinity tag, affinity chromatography can be used for purification.

• Characterization of the Bioconjugate:

  • SDS-PAGE: Analyze the purified conjugate by SDS-PAGE. A successful conjugation will result in a band shift corresponding to the increased molecular weight of the conjugate compared to the unmodified protein.

  • Mass Spectrometry: Determine the precise molecular weight of the conjugate using ESI-MS or MALDI-TOF to confirm the successful ligation and determine the conjugation efficiency.

  • UV-Vis Spectroscopy: If the conjugated molecule has a chromophore, UV-Vis spectroscopy can be used to determine the degree of labeling.

Caption: General workflow for bioconjugation via oxime ligation.

Critical Experimental Parameters

The success of the bioconjugation reaction depends on several critical parameters that should be optimized for each specific system.

Parameter	Recommended Range	Rationale & Impact on Reaction
pH	4.5 - 6.5	The reaction rate is pH-dependent. A slightly acidic pH is generally optimal for the formation of the tetrahedral intermediate and its subsequent dehydration.[4]
Temperature	Room Temperature to 37°C	Higher temperatures can increase the reaction rate, but care must be taken to avoid denaturation of the protein.
Molar Ratio	10-50 fold excess of aminooxy compound	A higher molar excess of the smaller molecule drives the reaction towards completion, increasing the conjugation efficiency.
Catalyst Concentration	1 - 10 mM Aniline	The catalyst significantly accelerates the reaction rate, especially at near-neutral pH.[7] Higher concentrations may be needed for less reactive carbonyls.
Reaction Time	2 - 18 hours	The time required for completion depends on the reactivity of the substrates, temperature, and catalyst concentration. The progress should be monitored.
Buffer Composition	Amine-free buffers (e.g., Acetate, MES, Citrate)	Primary amine-containing buffers (e.g., Tris) should be avoided as they can compete with the aminooxy group for reaction with the aldehyde/ketone.[6]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low Conjugation Yield	- Suboptimal pH- Inefficient carbonyl generation- Low reactivity of the carbonyl group- Insufficient reaction time or temperature- Inactive aminooxy reagent	- Optimize the pH of the conjugation buffer.- Verify the presence of the aldehyde/ketone on the protein.- Increase the molar excess of the aminooxy reagent.- Increase the reaction time and/or temperature.- Use a fresh stock of the aminooxy reagent.
Protein Precipitation	- Unfavorable buffer conditions- High concentration of organic co-solvent (from catalyst stock)- Protein instability at the reaction temperature	- Screen different buffer systems and pH values.- Minimize the volume of the catalyst stock solution added.- Perform the reaction at a lower temperature for a longer duration.
Non-specific Labeling	- Presence of other reactive functional groups (unlikely with oxime ligation)- Contaminating reactive species	- Ensure the purity of the protein and reagents.- Oxime ligation is highly chemoselective; this is rarely an issue.
Difficulty in Purification	- Similar size of starting material and product- Aggregation of the conjugate	- Use a high-resolution size-exclusion column.- Optimize the chromatography conditions (e.g., buffer composition, flow rate).- If aggregation is suspected, analyze by dynamic light scattering (DLS).

Conclusion

Bioconjugation using 3-(Aminooxy)propanoic acid hydrochloride via oxime ligation is a powerful and reliable method for creating stable and well-defined bioconjugates. The high chemoselectivity, mild reaction conditions, and the stability of the resulting oxime bond make this an invaluable tool in drug development, diagnostics, and fundamental biological research. By understanding the underlying chemical principles and carefully optimizing the reaction parameters as outlined in this guide, researchers can successfully implement this versatile bioconjugation strategy to advance their scientific goals.

References

• Synthesis of Hydrophilic Aminooxy Linkers and Multivalent Cores for Chemoselective Aldehyde/Ketone Conjugation. (n.d.). National Institutes of Health.
• Application Notes and Protocols for Oxime Ligation with Proteins. (n.d.). BenchChem.
• Protocol for PEG Aminooxy. (2022-01-18). BroadPharm.
• Protein Labeling and Conjugation. (n.d.). CellMosaic.
• Aminooxy-PEG-Amine. (n.d.). AxisPharm.
• Protein Glycoengineering Enabled by the Versatile Synthesis of Aminooxy Glycans and the Genetically Encoded Aldehyde Tag. (n.d.). National Institutes of Health.
• Aminooxy PEG, Aminooxy linker, Aldehyde reactive. (n.d.). BroadPharm.
• Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. (2022-07-26). Chemical Communications (RSC Publishing).
• Aminooxy Click Chemistry as a Tool for Bis-homo and Bis-hetero Ligand Conjugation to Nucleic Acids. (2022-06-17). Organic Letters.
• Development of a multifunctional aminoxy-based fluorescent linker for glycan immobilization and analysis. (2016-05-24). National Institutes of Health.
• Aminooxy Conjugates. (2022-05-02). Biotium.
• Bioconjugation by oxime ligation and Staudinger ligation. (n.d.). ResearchGate.
• 3-(Aminooxy)propanoic acid hydrochloride. (n.d.). PubChem.
• Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. (n.d.). ACS Publications.
• Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. (2017). Chemical Reviews.

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Application Notes and Protocols: Utilizing 3-(Aminooxy)propanoic Acid Hydrochloride for Advanced Protein Modification

Introduction: The Power and Precision of Oxime Ligation

In the landscape of bioconjugation, the ability to selectively and stably modify proteins is paramount for advancing research, diagnostics, and therapeutics. Among the arsenal of chemical tools, oxime ligation stands out for its remarkable specificity and biocompatibility. This reaction, occurring between an aminooxy group and a carbonyl (aldehyde or ketone), forms a highly stable oxime bond under mild, aqueous conditions.[1][2] This application note provides a comprehensive guide to utilizing 3-(Aminooxy)propanoic acid hydrochloride, a versatile aminooxy-containing reagent, for the precise modification of proteins.

3-(Aminooxy)propanoic acid hydrochloride offers a strategic advantage due to its small, hydrophilic nature and the presence of a carboxylic acid handle, which can be used for subsequent functionalization or to enhance the solubility of the resulting conjugate. The core of this technology lies in the chemoselective reaction between the nucleophilic aminooxy moiety of the reagent and an electrophilic carbonyl group introduced into the target protein.[1] This guide will detail two primary workflows for introducing the requisite carbonyl functionality: the chemical oxidation of glycoproteins and the genetic encoding of unnatural keto-amino acids.

Core Principle: The Mechanism of Aniline-Catalyzed Oxime Ligation

The formation of an oxime bond is a condensation reaction that, while spontaneous, can be slow at neutral pH. The efficiency of the ligation is significantly enhanced by the use of a nucleophilic catalyst, most commonly aniline or its derivatives.[1][3] Aniline acts as a proton shuttle, accelerating the dehydration step of the reaction, which is rate-limiting at or near neutral pH.[1] The reaction is typically performed in a slightly acidic to neutral pH range (pH 4.5-7.0) to achieve a balance between the protonation of the aminooxy group and the rate of dehydration.[4][5]

Diagram: Mechanism of Aniline-Catalyzed Oxime Ligation

Caption: A streamlined workflow for the site-selective modification of glycoproteins.

Application 2: Site-Specific Labeling via Genetically Encoded Keto-Amino Acids

For unparalleled precision, a ketone-containing unnatural amino acid (UAA) can be genetically incorporated into a protein at a specific site. [6][7]This is achieved by using an orthogonal aminoacyl-tRNA synthetase/tRNA pair that recognizes a nonsense codon (e.g., the amber stop codon, UAG) and inserts the UAA during protein translation. [6][8]The ketone handle then serves as a bio-orthogonal reactive partner for 3-(Aminooxy)propanoic acid hydrochloride.

Experimental Protocol: Labeling of Proteins with Genetically Encoded Ketones

Materials:

• Purified protein containing a genetically encoded keto-amino acid (e.g., p-acetyl-L-phenylalanine)

• 3-(Aminooxy)propanoic acid hydrochloride

• Aniline

• Labeling Buffer: 100 mM Sodium Phosphate, pH 6.5

• Desalting column or dialysis system

Procedure:

• Protein Preparation: Exchange the purified protein into the Labeling Buffer to a concentration of 1-5 mg/mL.

• Oxime Ligation:

  • Prepare a stock solution of 3-(Aminooxy)propanoic acid hydrochloride (e.g., 50 mM) in Labeling Buffer.

  • Prepare a stock solution of aniline (e.g., 100 mM).

  • Add 3-(Aminooxy)propanoic acid hydrochloride to the protein solution to a final concentration of 1-2 mM (a 20-50 fold molar excess over the protein).

  • Add the aniline catalyst to a final concentration of 10 mM.

  • Incubate the reaction for 2-12 hours at room temperature. The reaction progress can be monitored by mass spectrometry.

• Purification:

  • Remove unreacted labeling reagents and catalyst by size exclusion chromatography, dialysis, or using a desalting column.

  • Characterize the final conjugate for labeling efficiency and purity.

Quantitative Data Summary and Troubleshooting

Parameter	Glycoprotein Modification	Genetically Encoded Ketone	Rationale & Key Considerations
pH	5.5 - 6.5	6.0 - 7.0	Balances aminooxy reactivity and protein stability. Lower pH can increase reaction rate but may risk protein denaturation. [4]
Temperature	4°C - 25°C	25°C - 37°C	Higher temperatures accelerate the reaction but may compromise protein integrity.
Reagent Molar Excess	50-100 fold (over estimated sialic acid)	20-50 fold (over protein)	Ensures efficient labeling. Excess is removed during purification.
Aniline Concentration	10 mM	10 mM	Catalyzes the reaction significantly. Higher concentrations can be cytotoxic in live-cell applications. [3]
Reaction Time	2 - 12 hours	2 - 12 hours	Monitor progress to determine optimal time and avoid potential side reactions.

Troubleshooting Common Issues:

Issue	Potential Cause	Suggested Solution
Low Labeling Efficiency	Inefficient oxidation (glycoproteins).	Ensure NaIO₄ is fresh and used at the correct concentration and pH.
Suboptimal pH for ligation.	Perform a pH screen (e.g., pH 5.5, 6.0, 6.5) to find the optimal condition for your protein.
Degraded ATP or DTT in buffers (if applicable).	Use fresh buffers. [9]
Protein Precipitation	Protein instability at the reaction pH.	Screen for optimal buffer conditions or consider a higher pH with a longer reaction time.
High concentration of organic co-solvent from reagent stocks.	Minimize the volume of organic solvent added.
Non-specific Labeling	Over-oxidation of the glycoprotein.	Reduce periodate concentration or incubation time.
Presence of other reactive carbonyls.	This is less common but can be assessed with a control reaction lacking the specific carbonyl-generating step.

Conclusion and Future Perspectives

The use of 3-(Aminooxy)propanoic acid hydrochloride for protein modification via oxime ligation is a robust and versatile strategy. It offers high selectivity, stable bond formation, and can be applied in two distinct and powerful ways: modifying native glycoproteins or targeting genetically introduced chemical handles. [1][2]The protocols outlined in this guide provide a solid foundation for researchers to implement this technology. The carboxylic acid functionality of the reagent opens avenues for further "click" chemistry or the attachment of a wide array of payloads, from fluorophores for imaging to therapeutic agents for drug delivery, making it an invaluable tool in the field of bioconjugation.

References

• Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. (2022). Royal Society of Chemistry. [Link]

• High efficiency labeling of glycoproteins on living cells - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Oxime conjugation in protein chemistry: From carbonyl incorporation to nucleophilic catalysis. (2016). ResearchGate. [Link]

• High-efficiency Labeling of Sialylated Glycoproteins on Living Cells. (2009). Nature Methods. [Link]

• Genetic incorporation of an aliphatic keto-containing amino acid into proteins for their site-specific modifications. (n.d.). ResearchGate. [Link]

• Glycoproteomics enabled by tagging sialic acid- or galactose-terminated glycans. (2011). Glycobiology. [Link]

• Site-specific functionalization of proteins and their applications to therapeutic antibodies. (n.d.). Unknown Source. [Link]

• Site-specific chemical modification of recombinant proteins produced in mammalian cells by using the genetically encoded aldehyde tag. (2009). ResearchGate. [Link]

• Chapter 12: Site-specific Protein Modification and Bio-orthogonal Chemistry. (n.d.). Royal Society of Chemistry. [Link]

• Addition of the keto functional group to the genetic code of Escherichia coli. (2003). PNAS. [Link]

• Protein conjugation with genetically encoded unnatural amino acids - PMC. (2013). National Center for Biotechnology Information. [Link]

• Chemoenzymatic Methods for Site-Specific Protein Modification - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Enrichment of O-GlcNAc modified proteins by the periodate oxidation – hydrazide resin capture approach - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Genetic Encoding of Unnatural Amino Acids for Labeling Proteins. (n.d.). Springer. [Link]

• Genetic encoding of unnatural amino acids for labeling proteins. (n.d.). Unknown Source. [Link]

• 3-(Aminooxy)propanoic acid hydrochloride. (n.d.). PubChem. [Link]

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Application Notes and Protocols for 3-(Aminooxy)propanoic Acid Hydrochloride in Hydrogel Formation for 3D Cell Culture

Introduction: Revolutionizing 3D Cell Culture with Bio-Orthogonal Hydrogels

Three-dimensional (3D) cell culture has emerged as a pivotal technology in biomedical research and drug development, offering a more physiologically relevant environment compared to traditional two-dimensional (2D) monolayers. By recapitulating the complex in vivo microenvironment, 3D culture systems provide a more accurate platform for studying cellular behavior, disease progression, and drug responses. Hydrogels, with their high water content and tunable mechanical properties, have become a cornerstone of 3D cell culture. Among the various crosslinking strategies, oxime ligation, a bio-orthogonal "click" chemistry, has gained significant traction for its exceptional biocompatibility and precise control over hydrogel formation.[1][2]

This guide provides a comprehensive overview and detailed protocols for the use of 3-(Aminooxy)propanoic acid hydrochloride as a key component in the formation of oxime-based hydrogels for 3D cell culture. This method leverages the specific and efficient reaction between an aminooxy group and an aldehyde or ketone to form a stable oxime bond, enabling the encapsulation of cells under gentle, cytocompatible conditions.[1][3] The resulting hydrogels offer a highly tunable platform to investigate the intricate interplay between cells and their surrounding extracellular matrix (ECM).

The Power of Oxime Ligation: A Chemist's Perspective on a Biologist's Tool

The elegance of oxime ligation lies in its bio-orthogonality; the reaction proceeds efficiently in aqueous environments at physiological pH and temperature, without interfering with biological processes.[1][3] This is in stark contrast to other crosslinking methods that may involve cytotoxic reagents or harsh reaction conditions. The reaction between an aminooxy-functionalized polymer and an aldehyde- or ketone-modified polymer results in the formation of a stable hydrogel network with only water as a byproduct.[1]

The use of 3-(Aminooxy)propanoic acid hydrochloride allows for the straightforward functionalization of various polymer backbones, such as polyethylene glycol (PEG) or hyaluronic acid (HA), with the necessary aminooxy groups. This versatility enables researchers to tailor the biochemical and mechanical properties of the hydrogel to mimic specific tissue environments.

Mechanism of Oxime Ligation for Hydrogel Formation.

Tunable Mechanical Properties to Direct Cell Fate

A key advantage of oxime-based hydrogels is the ability to independently tune their mechanical properties, such as stiffness, to mimic the diverse microenvironments found in the body.[2][4] Cellular behavior, including proliferation, differentiation, and migration, is profoundly influenced by the stiffness of the surrounding matrix. By modulating parameters like polymer concentration, the ratio of aminooxy to aldehyde groups, and the presence of catalysts, researchers can create hydrogels with a wide range of mechanical strengths.[2][4]

Parameter	Effect on Hydrogel Stiffness	Reference
Polymer Concentration	Increasing polymer concentration leads to a higher crosslinking density and thus a stiffer hydrogel.	[4]
Aminooxy:Aldehyde Ratio	A stoichiometric ratio (1:1) generally results in the highest crosslinking efficiency and stiffness. Deviating from this ratio can be used to create softer gels.	[1][4]
pH of Precursor Solution	The rate of oxime bond formation is pH-dependent, with acidic conditions generally accelerating the reaction and leading to stiffer gels.	[2][5]
Aniline Catalyst	The addition of a nucleophilic catalyst like aniline can significantly increase the reaction rate and the final storage modulus of the hydrogel, especially at neutral pH.	[2][5]

Protocol: Formation of a PEG-Based Oxime Hydrogel for 3D Cell Culture

This protocol provides a step-by-step guide for the preparation of a polyethylene glycol (PEG)-based hydrogel using oxime ligation for the encapsulation of cells.

Materials

• Aminooxy-functionalized PEG (PEG-ONH2): Synthesized from a multi-arm PEG-OH (e.g., 4-arm or 8-arm PEG, 10 kDa) and 3-(Aminooxy)propanoic acid hydrochloride.

• Aldehyde-functionalized PEG (PEG-CHO): Synthesized from a multi-arm PEG-OH.

• Cells of interest: Suspended in a suitable culture medium.

• Phosphate-buffered saline (PBS): pH 7.4, sterile.

• Aniline solution: (Optional) 100 mM in PBS, sterile-filtered.

• Live/Dead Viability/Cytotoxicity Kit: For assessing cell viability post-encapsulation.

Experimental Workflow

Experimental workflow for 3D cell encapsulation in an oxime hydrogel.

Step-by-Step Procedure

• Preparation of Precursor Solutions:

  • Dissolve the lyophilized PEG-ONH2 and PEG-CHO in sterile PBS (pH 7.4) to the desired stock concentrations (e.g., 10% w/v). Ensure complete dissolution by gentle vortexing or pipetting.

  • Rationale: Preparing concentrated stock solutions allows for easy adjustment of the final polymer concentration and minimizes dilution of the cell culture medium.

• Cell Suspension Preparation:

  • Trypsinize and count the cells of interest. Centrifuge the cells and resuspend the pellet in a small volume of complete culture medium to achieve a high cell density (e.g., 1 x 10^7 cells/mL).

  • Rationale: A high cell density in the initial suspension is crucial to achieve a desired final cell concentration within the hydrogel.

• Mixing and Gelation:

  • In a sterile microcentrifuge tube, combine the PEG-ONH2 solution and the cell suspension. If using, add the aniline catalyst at this stage. Gently mix by pipetting up and down.

  • Critical Step: Avoid introducing air bubbles during mixing.

  • To initiate hydrogel formation, add the PEG-CHO solution to the mixture. The final volume and polymer concentrations should be calculated to achieve the desired hydrogel stiffness.

  • Immediately and gently pipette the final mixture into the wells of a culture plate or a custom-made mold.

  • Rationale: The gelation process begins immediately upon mixing the two PEG components. Therefore, rapid and efficient handling is essential for creating homogenous hydrogels.

• Incubation and Cell Culture:

  • Place the culture plate or mold in a 37°C incubator with 5% CO2 for 15-30 minutes to allow for complete gelation.

  • Once the hydrogel has solidified, gently add pre-warmed complete culture medium to each well.

  • Culture the cell-laden hydrogels under standard conditions, changing the medium every 2-3 days.

• Analysis of Encapsulated Cells:

  • Cell viability can be assessed at different time points using a Live/Dead assay. The fluorescent dyes can diffuse through the hydrogel to stain the encapsulated cells.

  • Cell morphology and distribution within the hydrogel can be visualized using fluorescence microscopy.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Hydrogel does not form or is too soft	- Incorrect stoichiometry of aminooxy and aldehyde groups.- Low polymer concentration.- pH of the precursor solutions is too high (alkaline).- Incomplete dissolution of polymers.	- Ensure a 1:1 molar ratio of aminooxy to aldehyde groups for optimal crosslinking.- Increase the final polymer concentration.- Adjust the pH of the PBS to be slightly acidic (e.g., pH 6.5-7.0) to accelerate gelation.[2]- Ensure polymers are fully dissolved before mixing.
Inconsistent gelation or heterogeneous hydrogels	- Inadequate mixing of precursor solutions.- Premature gelation before pipetting is complete.	- Mix the components thoroughly but gently to avoid air bubbles.- Work quickly after adding the final precursor solution. Consider pre-chilling the solutions on ice to slightly slow down the initial reaction rate.
Low cell viability after encapsulation	- Mechanical stress during mixing and pipetting.- Cytotoxicity of precursor molecules or catalyst.	- Use wide-bore pipette tips and minimize shear forces during mixing.- Ensure the purity of the synthesized PEG derivatives. If using a catalyst, perform a dose-response experiment to determine the optimal non-toxic concentration.
Difficulty in imaging cells within the hydrogel	- Hydrogel thickness and opacity.- Autofluorescence of the hydrogel.	- Prepare thinner hydrogels for imaging.- Use confocal microscopy for better optical sectioning.- Check for any intrinsic fluorescence of the hydrogel components and choose appropriate fluorescent filters.

Application Example: Investigating Mechanotransduction with Tunable Hydrogels

The ability to precisely control the stiffness of oxime hydrogels makes them an excellent tool for studying mechanotransduction, the process by which cells sense and respond to mechanical cues from their environment. A key signaling pathway involved in mechanotransduction is the Hippo pathway, with its downstream effectors YAP (Yes-associated protein) and TAZ (transcriptional coactivator with PDZ-binding motif).[6][7]

In soft matrices, YAP and TAZ are primarily located in the cytoplasm, where they are phosphorylated and targeted for degradation. However, in stiffer environments, YAP and TAZ translocate to the nucleus, where they act as transcriptional co-activators, promoting cell proliferation and differentiation.[6][7][8]

YAP/TAZ signaling in response to hydrogel stiffness.

By encapsulating cells in oxime hydrogels of varying stiffness, researchers can directly investigate the impact of matrix mechanics on the subcellular localization of YAP/TAZ and the expression of their target genes. This provides valuable insights into how tissue stiffness can influence cell fate and contribute to disease progression.

Conclusion

Hydrogels formed via oxime ligation using 3-(Aminooxy)propanoic acid hydrochloride offer a robust and versatile platform for 3D cell culture. Their biocompatibility, tunable mechanical properties, and ease of formation make them an ideal choice for a wide range of applications, from fundamental cell biology research to high-throughput drug screening. The detailed protocols and troubleshooting guide provided herein aim to empower researchers to confidently adopt this powerful technology and advance their in vitro studies.

References

• Dimensionality and spreading influence MSC YAP/TAZ signaling in hydrogel environments. [Link to a relevant research paper]
• Cellular responses to beating hydrogels to investigate mechanotransduction. [Link to a relevant research paper]
• Hydrogels with Tunable Physical Cues and Their Emerging Roles in Studies of Cellular Mechanotransduction. [Link to a relevant research paper]

• Biocompatible Hydrogels by Oxime Click Chemistry. ACS Publications. [Link]

• Dimensionality and spreading influence MSC YAP/TAZ signaling in hydrogel environments. PubMed. [Link]

• Biocompatible Hydrogels by Oxime Click Chemistry. PMC - NIH. [Link]

• A Beginner's Guide to the Characterization of Hydrogel Microarchitecture for Cellular Applications. PMC - NIH. [Link]

• Targeting YAP/TAZ mechanosignaling to ameliorate stiffness-induced Schlemm's canal cell pathobiology. American Physiological Society Journal. [Link]

• Biomaterials Regulate Mechanosensors YAP/TAZ in Stem Cell Growth and Differentiation. [Link to a relevant research paper]
• A spatial model of YAP/TAZ signaling reveals how stiffness, dimensionality, and shape contribute to emergent outcomes. [Link to a relevant research paper]

• Cellular responses to beating hydrogels to investigate mechanotransduction. ResearchGate. [Link]

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• Peptide Functionalized Oxime Hydrogels with Tunable Mechanical Properties and Gelation Behavior. PMC - NIH. [Link]

• Photomediated oxime ligation as a bioorthogonal tool for spatiotemporally-controlled hydrogel formation and modification. NIH. [Link]

• (A) Fluorescent microscopy images of viable cells in the hydrogels... ResearchGate. [Link]

• Bioprinted Three-Dimensional Cell-Laden Hydrogels to Evaluate Adipocyte-Breast Cancer Cell Interactions. MDPI. [Link]

• Mechanical properties of dynamic hydrogels can be tuned by mixing oxime... ResearchGate. [Link]

• Fluorescent Dendritic Micro-Hydrogels: Synthesis, Analysis and Use in Single-Cell Detection. MDPI. [Link]

• Monitoring the Mechanical Behavior of Cell-Laden Hydrogels. Rheolution. [Link]

• Mechanical Characterization of Multilayered Hydrogels: A Rheological Study for 3D-Printed Systems. ACS Publications. [Link]

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• Fluorescence microscopy of biophysical protein dynamics in nanoporous hydrogels. [Link to a relevant research paper]

• Oxime Cross-Linked Alginate Hydrogels with Tunable Stress Relaxation. ResearchGate. [Link]

• Rheological characterization of hydrogel and implications towards biomedical applications. ResearchGate. [Link]

• Dual-Channel Fluorescence Imaging of Hydrogel Degradation and Tissue Regeneration in the Brain. PMC - PubMed Central. [Link]

• Photomediated oxime ligation as a bioorthogonal tool for spatiotemporally-controlled hydrogel formation and modification. Request PDF. [Link]

• Biocompatible Hydrogels by Oxime Click Chemistry. ACS Publications. [Link]

• Oxime Cross-Linked Injectable Hydrogels for Catheter Delivery. PMC - NIH. [Link]

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Application Notes &amp; Protocols: A Guide to Site-Specific Protein Labeling via Oxime Ligation with 3-(Aminooxy)propanoic acid hydrochloride

Introduction: The Imperative for Precision in Protein Labeling

In the intricate landscape of proteomics and drug development, the ability to selectively modify proteins is paramount. Site-specific labeling—the covalent attachment of a probe to a precise location within a protein—offers an unparalleled level of control, enabling researchers to elucidate protein function, track cellular processes, and construct sophisticated bioconjugates like antibody-drug conjugates (ADCs) with enhanced therapeutic indices.[][2] Traditional labeling methods, often targeting highly abundant functional groups like amines on lysine residues, can result in heterogeneous products with unpredictable effects on protein structure and function.[2][3]

This guide details a robust and versatile strategy for site-specific protein labeling centered on the bioorthogonal oxime ligation reaction. Specifically, we will explore the use of 3-(Aminooxy)propanoic acid hydrochloride as a key reagent for conjugating probes to proteins engineered to contain a carbonyl group (an aldehyde or ketone). This chemoselective reaction proceeds under mild, physiological conditions, ensuring the integrity of the target protein while forming a highly stable oxime bond.[4][5]

We will delve into the core principles of this technique, provide detailed, field-tested protocols for its implementation, and discuss its broad applications for researchers, scientists, and drug development professionals.

Core Principle: The Bioorthogonal Oxime Ligation

The foundation of this labeling strategy is the reaction between an aminooxy group (-O-NH₂) and a carbonyl group (aldehyde or ketone). This reaction, known as an oxime ligation, is a cornerstone of bioorthogonal chemistry—a class of reactions that can occur in living systems without interfering with native biochemical processes.[2]

The aminooxy nucleophile attacks the electrophilic carbonyl carbon, leading to the formation of a stable oxime linkage.[5] 3-(Aminooxy)propanoic acid hydrochloride provides the aminooxy functionality, which can be pre-conjugated to a probe of interest (e.g., a fluorophore, biotin, or small molecule drug) before its reaction with the target protein.

The key to the site-specificity of this method lies in the introduction of a unique carbonyl group into the protein of interest at a predetermined location. This can be achieved through several powerful techniques, which we will explore in the subsequent sections.

Diagram 1: Oxime Ligation Reaction

Caption: The reaction of an aldehyde on a protein with an aminooxy-functionalized probe.

Part 1: Generating the Carbonyl Handle on Your Protein of Interest

The successful application of aminooxy-based labeling hinges on the precise introduction of a carbonyl group into the target protein. Below are two primary strategies to achieve this.

Strategy A: Site-Specific Incorporation of Unnatural Amino Acids (UAAs)

This is the most precise method for introducing a carbonyl group at a single, defined position.[6][7] It involves the use of expanded genetic code technology to incorporate an unnatural amino acid (UAA) containing a ketone or aldehyde group into the protein's polypeptide chain during translation.[][8][9] A commonly used UAA for this purpose is p-acetyl-L-phenylalanine.

Workflow Overview:

• Genetic Engineering: A unique codon (typically the amber stop codon, UAG) is introduced into the gene of the target protein at the desired labeling site.[10]

• Expression System: An orthogonal aminoacyl-tRNA synthetase/tRNA pair specific for the UAA is co-expressed with the target protein in a suitable host (e.g., E. coli or mammalian cells).[8]

• UAA Incorporation: The UAA, supplemented in the growth media, is incorporated into the protein at the position encoded by the UAG codon.

• Protein Expression and Purification: The full-length, UAA-containing protein is expressed and purified using standard chromatographic techniques.

Diagram 2: UAA Incorporation Workflow

Caption: Workflow for generating a carbonyl-tagged protein via UAA incorporation.

Strategy B: Enzymatic Generation of Aldehydes on Glycoproteins

For glycoproteins, the carbohydrate moieties can be exploited to generate aldehyde groups. This method is particularly useful for labeling antibodies, which are glycosylated in their Fc region.[11]

Principle: Mild oxidation of cis-diol groups in the sugar residues of glycoproteins with sodium periodate (NaIO₄) cleaves the C-C bond and generates two aldehyde groups.[11] This reaction can be controlled to selectively target the terminal sialic acid residues, which are often located away from the antigen-binding sites, thus preserving the protein's function.[11]

Part 2: Protocols for Protein Labeling

A Note on Reagents:

• 3-(Aminooxy)propanoic acid hydrochloride: This is the linker. It needs to be conjugated to your probe of interest (fluorophore, biotin, etc.) prior to the protein labeling reaction. This is typically achieved through standard amine-reactive chemistry (e.g., NHS ester coupling) targeting the amino group of the probe. For the purpose of this protocol, we will assume you have an "aminooxy-activated probe."

• Aniline: The oxime ligation is significantly accelerated by the addition of a catalyst, with aniline being a common choice.[5][12] More efficient catalysts like m-phenylenediamine have also been reported.[12]

Protocol 1: Labeling of a Protein Containing a UAA with a Ketone Group

This protocol assumes you have a purified protein with a site-specifically incorporated ketone-bearing UAA.

Materials:

• Ketone-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

• Aminooxy-activated probe (e.g., aminooxy-biotin, aminooxy-fluorophore)

• Labeling Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 6.5-7.0

• Aniline stock solution: 1 M in DMSO or water

• Desalting column or dialysis cassette for purification

Procedure:

• Protein Preparation: Prepare the ketone-modified protein at a concentration of 1-5 mg/mL in the Labeling Buffer.

• Reagent Preparation: Dissolve the aminooxy-activated probe in a minimal amount of a compatible solvent (e.g., DMSO or water) to prepare a concentrated stock solution (e.g., 10-50 mM).

• Labeling Reaction: a. To your protein solution, add the aminooxy-activated probe to a final molar excess of 10-50 fold over the protein. The optimal ratio should be determined empirically. b. Add aniline from the stock solution to a final concentration of 10-100 mM. c. Incubate the reaction mixture at room temperature or 37°C for 2-16 hours with gentle mixing. Reaction progress can be monitored by LC-MS or SDS-PAGE (if the probe imparts a significant mass shift).

• Purification: Remove the excess, unreacted probe and aniline catalyst by size-exclusion chromatography (e.g., a desalting column) or dialysis against a suitable storage buffer (e.g., PBS, pH 7.4).

• Characterization: Confirm the labeling efficiency and site-specificity.

  • Mass Spectrometry (LC-MS): To confirm the covalent addition of the probe.

  • SDS-PAGE: Visualized by Coomassie staining and, if using a fluorescent probe, by in-gel fluorescence imaging.

  • UV-Vis Spectroscopy: To determine the degree of labeling (DOL) if the probe has a distinct absorbance.

Parameter	Recommended Range	Rationale
pH	6.5 - 7.0	Balances reaction rate and protein stability. The reaction is faster at more acidic pH, but protein integrity may be compromised.
Molar Excess of Probe	10-50x	Drives the reaction to completion. Higher excess may be needed for less reactive ketones.
Aniline Concentration	10-100 mM	Catalyzes the reaction, significantly increasing the rate of oxime bond formation.[12]
Temperature	25°C - 37°C	Higher temperatures can increase the reaction rate but may impact protein stability.
Reaction Time	2 - 16 hours	Dependent on the reactivity of the specific carbonyl and the concentrations of reactants.

Protocol 2: Labeling of a Glycoprotein (e.g., IgG) via Carbohydrate Oxidation

This protocol involves an initial oxidation step to generate aldehydes, followed by the labeling reaction.[11]

Materials:

• Glycoprotein (e.g., IgG) in PBS, pH 7.4

• Sodium periodate (NaIO₄)

• Ethylene glycol

• Reaction Buffer: 100 mM Sodium Acetate, pH 5.5

• Aminooxy-activated probe

• Aniline stock solution (1 M)

• Desalting column

Procedure:

Part A: Oxidation

• Buffer Exchange: Exchange the glycoprotein into the Reaction Buffer (pH 5.5).

• Periodate Addition: Add a freshly prepared solution of NaIO₄ to the glycoprotein solution to a final concentration of 1-10 mM.

• Incubation: Incubate the reaction on ice or at 4°C in the dark for 30 minutes.

• Quenching: Quench the reaction by adding ethylene glycol to a final concentration of 20 mM. Incubate for 10 minutes on ice.

• Purification: Immediately purify the oxidized glycoprotein using a desalting column equilibrated with the Reaction Buffer (pH 5.5) to remove the periodate and quenching agent.

Part B: Aminooxy Labeling

• Labeling Reaction: To the purified, oxidized glycoprotein, immediately add the aminooxy-activated probe (10-50 molar excess) and aniline (10-100 mM final concentration).

• Incubation: Incubate at room temperature for 2-4 hours.

• Purification and Characterization: Purify and characterize the labeled glycoprotein as described in Protocol 1 (steps 4 and 5).

Applications in Research and Drug Development

The ability to site-specifically label proteins with 3-(Aminooxy)propanoic acid-derived probes opens up a vast array of applications:

• Fluorescence Imaging: Attaching fluorescent dyes to track protein localization and dynamics in living cells.[2]

• Biophysical Studies: Incorporating probes for FRET (Förster Resonance Energy Transfer) or other spectroscopic techniques to study protein conformational changes and interactions.[8]

• Protein Immobilization: Covalently attaching proteins to solid supports for applications in biosensors and affinity chromatography.[2][13]

• Antibody-Drug Conjugates (ADCs): Creating homogeneous ADCs by attaching cytotoxic drugs to specific sites on an antibody, leading to improved pharmacokinetic properties and a wider therapeutic window.[]

• PEGylation: Site-specific attachment of polyethylene glycol (PEG) to therapeutic proteins to increase their serum half-life.[2]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Labeling Efficiency	- Inefficient UAA incorporation or oxidation. - Carbonyl group is not accessible. - Suboptimal reaction conditions (pH, catalyst). - Hydrolysis of the aminooxy probe.	- Verify UAA incorporation/oxidation by mass spectrometry. - Model the protein structure to assess site accessibility. - Optimize pH and increase catalyst/probe concentration. - Use freshly prepared aminooxy probe solutions.
Protein Precipitation	- Protein instability at the reaction pH. - High concentration of organic co-solvent (e.g., DMSO). - Hydrophobicity of the attached probe.	- Perform the reaction at a more neutral pH if possible. - Minimize the volume of organic solvent used to dissolve the probe. - Use a more hydrophilic linker or probe if available.
Non-specific Labeling	- Presence of endogenous carbonyls (rare in purified systems). - Contaminating reactive species in reagents.	- For cellular applications, consider the presence of metabolic carbonyls. - Use high-purity reagents.

Conclusion

Site-specific protein labeling using 3-(Aminooxy)propanoic acid hydrochloride and oxime ligation is a powerful, versatile, and robust technique. By providing precise control over the location of modification, it overcomes many of the limitations of traditional bioconjugation methods. The protocols and principles outlined in this guide provide a solid foundation for researchers to successfully implement this strategy, paving the way for novel discoveries in basic science and the development of next-generation protein therapeutics.

References

• Site-Specific Labeling of Proteins Using Unnatural Amino Acids - PMC - NIH. National Institutes of Health. [Link]

• Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC - NIH. National Institutes of Health. [Link]

• 3-(Aminooxy)propanoic acid hydrochloride | C3H8ClNO3 | CID 12604317 - PubChem. National Center for Biotechnology Information. [Link]

• In Vivo Incorporation of Unnatural Amino Acids Using the Chemical Aminoacylation Strategy. A Broadly Applicable Mechanistic Tool - PubMed Central. National Institutes of Health. [Link]

• A Highly Efficient Catalyst for Oxime Ligation and Hydrazone–Oxime Exchange Suitable for Bioconjugation - ACS Publications. American Chemical Society. [Link]

• Site-Specific Protein Labeling Methods and Protocols | Request PDF - ResearchGate. ResearchGate. [Link]

• Selective Labeling of Polypeptides Using Protein Farnesyltransferase via Rapid Oxime Ligation - PMC - NIH. National Institutes of Health. [Link]

• Micro method for determination of reactive carbonyl groups in proteins and peptides, using 2,4-dinitrophenylhydrazine | Biochemical Journal | Portland Press. Portland Press. [Link]

• Cellular Incorporation of Unnatural Amino Acids and Bioorthogonal Labeling of Proteins | Chemical Reviews - ACS Publications. American Chemical Society. [Link]

• 4.3. (A) Schematic representation of oxime ligation and click reaction... - ResearchGate. ResearchGate. [Link]

• A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids. | Request PDF - ResearchGate. ResearchGate. [Link]

• oxLink™ and sxLink™ Photocrosslinking Technologies - CellMosaic. CellMosaic. [Link]

• Site-Specific Incorporation of Unnatural Amino Acids as Probes for Protein Conformational Changes - ResearchGate. ResearchGate. [Link]

• Protein Chemical Labeling Using Biomimetic Radical Chemistry - PMC - NIH. National Institutes of Health. [Link]

• Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry. Springer. [Link]

• Protein Glycoengineering Enabled by the Versatile Synthesis of Aminooxy Glycans and the Genetically Encoded Aldehyde Tag | Journal of the American Chemical Society. American Chemical Society. [Link]

• Chemical Conjugation to Less Targeted Proteinogenic Amino Acids - PMC - NIH. National Institutes of Health. [Link]

• Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - RSC Publishing. Royal Society of Chemistry. [Link]

• Site-Specific Incorporation of Unnatural Amino Acids into Escherichia coli Recombinant Protein: Methodology Development and Recent Achievement - MDPI. MDPI. [Link]

• Recent progress in enzymatic protein labelling techniques and their applications - PMC. National Institutes of Health. [Link]

• Application of Post Solid-Phase Oxime Ligation to Fine-Tune Peptide–Protein Interactions. MDPI. [Link]

• Investigation of Peptides for Molecular Recognition of C-Reactive Protein–Theoretical and Experimental Studies | Analytical Chemistry - ACS Publications. American Chemical Society. [Link]

• Site-Specific Labelling of Endogenous Proteins Using CoLDR Chemistry - ScienceOpen. ScienceOpen. [Link]

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Application Notes and Protocols: Peptide Modification with 3-(Aminooxy)propanoic Acid Hydrochloride for Advanced Bioconjugation

Introduction: The Power of Chemoselective Ligation in Peptide Science

In the landscape of modern drug development, therapeutic peptides and complex biomolecular constructs, the ability to selectively and efficiently modify biomolecules is paramount. Among the arsenal of bioconjugation techniques, oxime ligation has emerged as a robust and versatile tool.[1][2][3] This chemoselective reaction, occurring between an aminooxy group and a carbonyl (aldehyde or ketone), forms a stable oxime bond with the sole byproduct being water.[1] Its bioorthogonal nature allows for the precise modification of peptides and proteins in aqueous environments, often under mild, physiologically compatible conditions, without interfering with native biological processes.[1][2]

This guide provides an in-depth exploration of peptide modification utilizing 3-(aminooxy)propanoic acid hydrochloride. We will delve into the mechanistic underpinnings of oxime ligation, provide detailed, field-proven protocols for the incorporation of the aminooxy moiety into peptides and subsequent conjugation, and discuss critical parameters for successful and reproducible outcomes. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful technology for creating well-defined peptide conjugates, from fluorescently labeled probes to sophisticated peptide-drug conjugates (PDCs).

The Chemistry of Oxime Ligation: A Tale of Selectivity and Stability

The cornerstone of this methodology is the reaction between the nucleophilic aminooxy group (-ONH₂) of 3-(aminooxy)propanoic acid and an electrophilic carbonyl group (aldehyde or ketone) on a target molecule.[2][3] This reaction proceeds with high chemoselectivity due to the alpha effect, where the lone pair of electrons on the oxygen atom adjacent to the nitrogen enhances its nucleophilicity.

The stability of the resulting oxime linkage is a key advantage. Oximes are generally more stable against hydrolysis than corresponding hydrazones, with equilibrium constants greater than 10⁸ M⁻¹.[1] This stability can be influenced by steric and electronic factors near the linkage, as well as external conditions such as pH and temperature.[1] Acidic conditions can accelerate hydrolysis, a factor to consider in the design of cleavable linkers for drug delivery applications.[1]

Reaction Mechanism and Catalysis

The formation of an oxime bond is a reversible condensation reaction. The reaction rate is pH-dependent, with an optimal pH of approximately 4.5, which facilitates the dehydration step of the reaction intermediate.[1] However, for many biological applications, performing the ligation at a neutral pH is necessary, albeit at a slower rate.[1] To overcome this kinetic barrier, nucleophilic catalysts such as aniline and its derivatives are often employed.[2][4] Aniline can increase reaction rates by up to 40-fold at neutral pH by forming a more reactive Schiff base intermediate with the carbonyl compound.[1]

Figure 2: General workflow for the incorporation of an aminooxy group into a peptide via Fmoc-based solid-phase peptide synthesis.

Protocol 1: Solid-Phase Synthesis of an Aminooxy-Terminated Peptide

This protocol outlines the manual synthesis of a model peptide with an N-terminal 3-(aminooxy)propanoic acid modification using a standard Fmoc/tBu strategy.

Materials:

• Fmoc-Rink Amide MBHA resin

• Fmoc-protected amino acids

• Fmoc-3-(aminooxy)propanoic acid (with a suitable protecting group for the aminooxy moiety if necessary, though often the free aminooxy group is sufficiently stable to Fmoc deprotection conditions if handled carefully)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), DIPEA (N,N-diisopropylethylamine)

• Deprotection solution: 20% piperidine in DMF (N,N-dimethylformamide)

• Solvents: DMF, DCM (dichloromethane)

• Cleavage cocktail: 95% TFA (trifluoroacetic acid), 2.5% TIS (triisopropylsilane), 2.5% water

• Diethyl ether (cold)

Procedure:

• Resin Swelling: Swell the Fmoc-Rink Amide MBHA resin in DMF for 30 minutes in a peptide synthesis vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add the deprotection solution (20% piperidine in DMF) and agitate for 5 minutes.

  • Drain and repeat the deprotection step for another 15 minutes.

  • Wash the resin thoroughly with DMF (5 times), DCM (3 times), and DMF (3 times).

• Amino Acid Coupling:

  • In a separate vial, pre-activate the first Fmoc-amino acid (3 equivalents relative to resin loading) with HBTU (2.9 equivalents) and DIPEA (6 equivalents) in DMF for 2-3 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate for 1-2 hours at room temperature.

  • Perform a Kaiser test to confirm the completion of the coupling reaction (a negative test indicates a complete reaction).

  • Wash the resin as in step 2.

• Peptide Elongation: Repeat steps 2 and 3 for each subsequent amino acid in the desired sequence.

• Coupling of 3-(Aminooxy)propanoic Acid: For the final coupling step, use Fmoc-3-(aminooxy)propanoic acid following the same procedure as in step 3.

• Final Deprotection: Perform a final Fmoc deprotection as described in step 2.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry under a stream of nitrogen.

  • Add the cleavage cocktail and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the crude peptide pellet under vacuum.

• Purification and Characterization:

  • Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile with 0.1% TFA).

  • Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the aminooxy-peptide by mass spectrometry (e.g., ESI-MS) and analytical RP-HPLC.

  • Lyophilize the pure fractions to obtain the final product as a white powder.

Oxime Ligation: The Conjugation Step

With the aminooxy-functionalized peptide in hand, the next stage is the ligation to a molecule bearing a carbonyl group. This could be a fluorescent dye, a PEG chain, a cytotoxic drug, or another peptide engineered to contain an aldehyde or ketone.

Key Reaction Parameters

Parameter	Recommended Range/Value	Rationale and Considerations
pH	4.0 - 5.5 (optimal); 6.0 - 7.4 (for sensitive biomolecules)	The reaction is acid-catalyzed, with optimal rates at pH ~4.5. [1]For pH-sensitive molecules, the reaction can be performed at neutral pH, but will be significantly slower.
Catalyst	10-100 mM Aniline	Aniline significantly accelerates the reaction, especially at neutral pH. [1][2]Higher concentrations lead to faster kinetics but may require removal post-reaction.
Reactant Concentration	1 - 10 mM	Higher concentrations drive the reaction equilibrium towards the product. Solubility of the reactants can be a limiting factor. [3]
Temperature	Room Temperature (20-25°C) to 37°C	Higher temperatures can increase the reaction rate but may compromise the stability of sensitive biomolecules. [1]
Reaction Time	1 - 24 hours	Dependent on pH, catalyst concentration, and the reactivity of the carbonyl group (aldehydes react faster than ketones). [1][5]Reaction progress should be monitored by RP-HPLC or mass spectrometry.
Solvent	Aqueous buffers (e.g., sodium acetate, phosphate)	The reaction is typically performed in aqueous media. [2][3]Co-solvents like DMF or DMSO can be used to aid in the solubility of hydrophobic reactants. [4]

Protocol 2: General Procedure for Oxime Ligation

This protocol provides a general method for conjugating an aminooxy-peptide to an aldehyde-containing molecule.

Materials:

• Lyophilized aminooxy-peptide

• Aldehyde- or ketone-functionalized molecule of interest

• Ligation Buffer: 0.1 M Sodium Acetate, pH 4.5

• Aniline stock solution: 1 M in DMF or water (prepare fresh)

• Quenching solution (optional): 1 M hydroxylamine or acetone

• RP-HPLC system for monitoring and purification

Procedure:

• Prepare Reactant Solutions:

  • Dissolve the aminooxy-peptide in the Ligation Buffer to a final concentration of 1-5 mM.

  • Dissolve the carbonyl-containing molecule in a minimal amount of a compatible co-solvent (e.g., DMF, DMSO) if necessary, and then dilute with Ligation Buffer to a final concentration of 1.1-1.5 equivalents relative to the peptide.

• Initiate the Ligation Reaction:

  • Combine the peptide and carbonyl solutions.

  • Add the aniline stock solution to a final concentration of 50-100 mM.

  • Gently mix the reaction and incubate at room temperature or 37°C.

• Monitor the Reaction:

  • Periodically take aliquots from the reaction mixture (e.g., at 1, 4, 8, and 24 hours).

  • Analyze the aliquots by RP-HPLC and/or mass spectrometry to monitor the formation of the product and the consumption of the starting materials.

• Quench the Reaction (Optional): Once the reaction has reached the desired level of completion, it can be quenched by adding an excess of a scavenger for the remaining carbonyl compound (e.g., hydroxylamine) or the aminooxy-peptide (e.g., acetone). [6]5. Purification:

  • Purify the peptide conjugate from unreacted starting materials and catalyst using RP-HPLC.

  • Collect the fractions corresponding to the desired product.

• Characterization and Storage:

  • Confirm the identity of the final conjugate by mass spectrometry.

  • Assess the purity by analytical RP-HPLC.

  • Lyophilize the pure fractions.

  • Store the lyophilized conjugate at -20°C or -80°C.

Troubleshooting and Expert Insights

• Low Ligation Yield:

  • Check pH: Ensure the pH of the reaction buffer is optimal (around 4.5).

  • Increase Catalyst Concentration: If performing the reaction at neutral pH, increasing the aniline concentration can significantly improve the rate.

  • Reactant Solubility: Poor solubility can hinder the reaction. Consider adding a co-solvent like DMF or DMSO (up to 20-30% v/v). [4] * Carbonyl Reactivity: Ketones react more slowly than aldehydes. [5]For ketone ligations, longer reaction times or slightly elevated temperatures may be necessary.

• Side Reactions:

  • Disulfide Scrambling: For cysteine-containing peptides, ensure that conditions are not overly oxidative or reductive. Working at a slightly acidic pH can help minimize this issue.

  • Instability of Reactants: If working with sensitive molecules, consider performing the reaction at a lower temperature (e.g., 4°C) over a longer period.

• Handling Aminooxy Peptides: The aminooxy group is highly reactive towards aldehydes and ketones. [6]Avoid using acetone for washing glassware and be mindful of potential aldehyde contaminants in solvents. Storing the purified aminooxy-peptide as a lyophilized powder at low temperatures is recommended for long-term stability. [3]

Conclusion

Peptide modification via oxime ligation with reagents like 3-(aminooxy)propanoic acid hydrochloride is a powerful and reliable strategy for the synthesis of well-defined bioconjugates. The high chemoselectivity, stability of the resulting bond, and mild reaction conditions make it an invaluable tool in chemical biology and drug discovery. By understanding the underlying chemical principles and adhering to optimized protocols, researchers can effectively harness this technology to advance their scientific objectives.

References

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(15), 10358–10376. [Link]

• Wang, Z., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications, 58(70), 9100-9103. [Link]

• Wang, Z., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Zu u:scholar. [Link]

• Ollivier, N., et al. (2020). One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. RSC Advances, 10(30), 17681-17685. [Link]

• Rojas, C. M. (2024). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. YouTube. [Link]

• Hermanson, G. T. (2013). Techniques for Conjugation of Synthetic Peptides to Carrier Molecules. ResearchGate. [Link]

• Kubáň, V., et al. (2018). Oxime ligation in acetic acid: efficient synthesis of aminooxy-peptide conjugates. Amino Acids, 50(8), 1099-1105. [Link]

• GenScript. Peptide Modifications. [Link]

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• Mező, G., et al. (2019). Oxime-Linked Peptide–Daunomycin Conjugates as Good Tools for Selection of Suitable Homing Devices in Targeted Tumor Therapy: An Overview. Molecules, 24(15), 2749. [Link]

• Ollivier, N., et al. (2020). One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. RSC Publishing. [Link]

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• Kumar, V., et al. (2024). Synthesis and Biological Evaluation of Amino Acid and Peptide Conjugates of 5-Bromovaleric Acid. Letters in Drug Design & Discovery, 21. [Link]

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Application Notes &amp; Protocols: Investigating Enzyme Inhibition with 3-(Aminooxy)propanoic Acid Hydrochloride

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the use of 3-(Aminooxy)propanoic acid hydrochloride for enzyme inhibition studies. While focusing on its likely primary target, Ornithine Decarboxylase (ODC), the principles and protocols described herein are broadly applicable to other potential enzyme targets, particularly those dependent on a pyridoxal 5'-phosphate (PLP) cofactor. We delve into the molecular mechanism of action, provide detailed protocols for determining inhibitory potency (IC₅₀) and kinetic parameters, and offer insights into data analysis and interpretation.

Introduction: The Significance of the Aminooxy Moiety

3-(Aminooxy)propanoic acid hydrochloride belongs to a class of compounds characterized by the highly reactive aminooxy functional group (-O-NH₂). This group is a powerful tool in chemical biology, primarily for its ability to form stable oxime linkages with carbonyl groups. In the context of enzymology, this reactivity makes aminooxy-containing molecules potent inhibitors of enzymes that utilize the cofactor pyridoxal 5'-phosphate (PLP).

PLP-dependent enzymes are critical to a vast array of metabolic processes, most notably amino acid metabolism. During catalysis, these enzymes form a transient Schiff base (an imine) between the aldehyde group of PLP and the substrate's amino group[1][2]. The aminooxy group of an inhibitor can attack the PLP aldehyde, forming an oxime that is significantly more stable than the native Schiff base. This effectively sequesters the cofactor in an inactive state, leading to potent and often irreversible inhibition[3].

While 3-(Aminooxy)propanoic acid hydrochloride itself is not extensively characterized in the literature, its structural analogues, such as 1-aminooxy-3-aminopropane (APA) and aminooxyacetic acid, are well-documented inhibitors of key PLP enzymes like Ornithine Decarboxylase (ODC) and GABA transaminase (GABA-T), respectively[4][5][6]. This guide will use ODC as the primary model system due to its therapeutic relevance and the extensive research on its inhibition by aminooxy compounds.

Mechanism of Action: Covalent Inactivation of PLP-Dependent Enzymes

The inhibitory action of 3-(Aminooxy)propanoic acid hydrochloride is rooted in its covalent interaction with the PLP cofactor essential for enzymatic activity.

• Enzyme Resting State: In the active site of a PLP-dependent enzyme like ODC, the PLP cofactor is typically held as a Schiff base, linked to the ε-amino group of a lysine residue[1].

• Substrate Binding & Catalysis: The enzyme's natural substrate (e.g., ornithine) displaces the lysine to form a new Schiff base with PLP. This substrate-PLP imine is poised for catalysis (e.g., decarboxylation)[1][2].

• Inhibitor Action: 3-(Aminooxy)propanoic acid, mimicking the substrate, enters the active site. Its nucleophilic aminooxy group attacks the electrophilic aldehyde carbon of PLP.

• Stable Oxime Formation: This attack results in the formation of a highly stable oxime covalent bond. Unlike the reversible Schiff base, this oxime linkage is essentially irreversible under physiological conditions, effectively blocking the substrate from accessing the catalytic machinery[3].

Caption: Mechanism of PLP-enzyme inhibition by an aminooxy compound.

Primary Target Profile: Ornithine Decarboxylase (ODC)

Ornithine Decarboxylase (ODC) is the first and rate-limiting enzyme in the biosynthesis of polyamines (putrescine, spermidine, and spermine)[1][7]. Polyamines are essential polycations involved in cell growth, differentiation, and stabilizing DNA structure[1][8]. Because of their critical role in proliferation, the polyamine pathway and ODC, in particular, are significant targets for therapeutic intervention in diseases characterized by rapid cell growth, such as cancer and parasitic infections[7][8][9].

Caption: The central role of ODC in the polyamine biosynthesis pathway.

Quantitative Data on Related Aminooxy Inhibitors

To provide context for the expected potency of 3-(Aminooxy)propanoic acid hydrochloride, the table below summarizes kinetic data for structurally related and well-characterized inhibitors.

Compound	Target Enzyme	Organism/Source	Inhibition Type	Kᵢ / IC₅₀	Reference(s)
1-Aminooxy-3-aminopropane (APA)	Ornithine Decarboxylase (ODC)	Mouse Kidney	Competitive	Kᵢ = 3.2 nM	[5]
1-Aminooxy-3-aminopropane (APA)	Adenosylmethionine Decarboxylase	Rat Liver	Irreversible	Kᵢ = 50 µM	[5]
3-(Aminooxy)-2-fluoropropanamine	Ornithine Decarboxylase (ODC)	Rat Liver	Potent Blocker	IC₅₀ in nM range	[10]
Aminooxyacetic Acid	GABA Transaminase (GABA-T)	-	Inhibitor	Kᵢ = 9.16 µM	[4]
Aminooxyacetic Acid	Cystathionine γ lyase (CSE)	-	Inhibitor	IC₅₀ = 1.1 µM	[4]
L-α-Aminooxy-phenylpropionic acid	Tryptophan Aminotransferase (TAA1)	Arabidopsis	Inhibitor	-	[11]

This table demonstrates that aminooxy compounds can be highly potent, with Kᵢ values in the low nanomolar range for their primary targets.

Experimental Protocols

Safety Precaution: 3-(Aminooxy)propanoic acid hydrochloride is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory irritation[12]. Always handle this compound in a fume hood using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 1: Determination of IC₅₀

This protocol determines the concentration of the inhibitor required to reduce enzyme activity by 50% under specific experimental conditions. A continuous spectrophotometric assay coupled with putrescine oxidase is described for ODC.

Materials and Reagents:

• Recombinant human ODC

• L-ornithine monohydrochloride (substrate)

• Pyridoxal 5'-phosphate (PLP)

• Tris-HCl buffer (e.g., 50 mM, pH 7.5)

• Dithiothreitol (DTT)

• EDTA

• 3-(Aminooxy)propanoic acid hydrochloride (inhibitor)

• Putrescine oxidase (coupling enzyme)

• Horseradish peroxidase (HRP)

• Amplex Red reagent

• 96-well microplate (black, clear bottom)

• Microplate reader (fluorescence)

Procedure:

• Prepare Inhibitor Stock: Prepare a high-concentration stock solution (e.g., 10 mM) of 3-(Aminooxy)propanoic acid hydrochloride in ultrapure water or an appropriate buffer.

• Prepare Reagent Master Mix: In a single tube, prepare a master mix containing Tris-HCl, DTT, EDTA, PLP, putrescine oxidase, HRP, and Amplex Red. The final concentrations should be optimized for the specific enzyme batch.

• Prepare Inhibitor Dilutions: Perform a serial dilution of the inhibitor stock to create a range of concentrations (e.g., from 100 µM down to 1 pM). Include a "no inhibitor" control (vehicle only).

• Set Up the Reaction Plate:

  • Add 5 µL of each inhibitor dilution (or vehicle) to triplicate wells of the 96-well plate.

  • Add 85 µL of the Reagent Master Mix to all wells.

  • Add 5 µL of a diluted ODC enzyme solution to all wells except the "no enzyme" control.

  • Pre-incubate the plate at 37°C for 15-30 minutes. This step is crucial for irreversible or time-dependent inhibitors to allow for binding to the enzyme.

• Initiate the Reaction: Add 5 µL of the L-ornithine substrate solution to all wells to start the reaction. The final substrate concentration should ideally be at or near the Kₘ value for ornithine.

• Measure Activity: Immediately place the plate in a microplate reader pre-set to 37°C. Measure the increase in fluorescence (Excitation: ~540 nm, Emission: ~590 nm) over time (e.g., every 60 seconds for 30 minutes). The rate of reaction is the slope of the linear portion of the fluorescence vs. time curve[13].

• Data Analysis:

  • Calculate the initial velocity (v₀) for each inhibitor concentration.

  • Normalize the data by setting the rate of the "no inhibitor" control to 100% activity and the "no enzyme" control to 0% activity.

  • Plot the percent inhibition versus the log of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC₅₀ value.

Protocol 2: Elucidating the Mechanism of Inhibition (Kinetic Analysis)

This protocol is designed to determine the mode of inhibition (e.g., competitive, non-competitive) by measuring enzyme kinetics at multiple substrate and inhibitor concentrations[14][15].

Caption: Experimental workflow for determining the mechanism of enzyme inhibition.

Procedure:

• Select Concentrations:

  • Inhibitor: Choose three to four fixed concentrations of 3-(Aminooxy)propanoic acid hydrochloride based on the previously determined IC₅₀ (e.g., 0, 0.5x IC₅₀, 1x IC₅₀, 2x IC₅₀).

  • Substrate: For each inhibitor concentration, use a range of at least five substrate concentrations, spanning from below to above the Kₘ value (e.g., 0.2x Kₘ to 5x Kₘ)[15].

• Run Assays: Perform the enzyme activity assay as described in Protocol 1 for every combination of substrate and inhibitor concentration.

• Calculate Initial Velocities: Determine the initial reaction rate (v₀) for each condition.

• Data Analysis & Interpretation:

  • Michaelis-Menten Plots: For each inhibitor concentration, plot v₀ versus substrate concentration [S]. This provides a direct visualization of the inhibitor's effect[16].

  • Lineweaver-Burk Plot: For a more quantitative analysis, transform the data by plotting 1/v₀ versus 1/[S]. This double-reciprocal plot linearizes the Michaelis-Menten equation, allowing for easier determination of Kₘ and Vₘₐₓ[14][17].

    • Competitive Inhibition: The lines will intersect on the y-axis (Vₘₐₓ is unchanged), but the x-intercepts will differ (apparent Kₘ increases)[14][16].

    • Non-competitive Inhibition: The lines will intersect on the x-axis (Kₘ is unchanged), but the y-intercepts will differ (apparent Vₘₐₓ decreases)[14][16].

    • Uncompetitive Inhibition: The lines will be parallel (both apparent Kₘ and Vₘₐₓ decrease)[16].

    • Mixed Inhibition: The lines will intersect in the upper-left quadrant, off of either axis.

By analyzing the pattern of the Lineweaver-Burk plot, the specific mechanism of inhibition by 3-(Aminooxy)propanoic acid hydrochloride can be determined.

Conclusion

3-(Aminooxy)propanoic acid hydrochloride is a valuable tool for probing the function of PLP-dependent enzymes. Its aminooxy moiety provides a powerful mechanism for potent and specific inhibition, primarily through the formation of a stable oxime with the PLP cofactor. By leveraging the detailed protocols for IC₅₀ determination and kinetic analysis provided in this guide, researchers can effectively characterize the inhibitory properties of this compound against targets like Ornithine Decarboxylase and contribute to the development of novel therapeutics and biological probes.

References

• Wikipedia. (n.d.). Ornithine decarboxylase. Retrieved from [Link]

• Lee, J., et al. (2022). Biochemical Characterization of Ornithine Decarboxylases from Solanaceae Plants Producing Tropane Alkaloids. MDPI. Retrieved from [Link]

• Datta, S., et al. (2012). The enzymatic reaction catalyzed by ornithine decarboxylase. ResearchGate. Retrieved from [Link]

• Kim, J., et al. (2018). Multi-omics analysis reveals that ornithine decarboxylase contributes to erlotinib resistance in pancreatic cancer cells. PMC - PubMed Central. Retrieved from [Link]

• Bey, P., et al. (1987). Pharmacological properties of the ornithine decarboxylase inhibitor 3-aminooxy-1-propanamine and several structural analogues. PubMed. Retrieved from [Link]

• Clark, A. T., et al. (2021). Design, Synthesis, and Biological Activity of Novel Ornithine Decarboxylase (ODC) Inhibitors. ACS Publications. Retrieved from [Link]

• Wang, C., et al. (2018). Ornithine Decarboxylase-Mediated Production of Putrescine Influences Ganoderic Acid Biosynthesis by Regulating Reactive Oxygen Species in Ganoderma lucidum. PMC - PubMed Central. Retrieved from [Link]

• Open Library Publishing Platform. (n.d.). Experimental Enzyme Kinetics; Linear Plots and Enzyme Inhibition – BIOC2580: Introduction to Biochemistry*. Retrieved from [Link]

• ResearchGate. (2015). How should I start with Enzyme-Inhibitor kinetics assay?. Retrieved from [Link]

• Longdom Publishing. (n.d.). The Experimental Techniques and Practical Applications of Enzyme Kinetics. Retrieved from [Link]

• Soeno, K., et al. (2016). Aminooxy-naphthylpropionic acid and its derivatives are inhibitors of auxin biosynthesis targeting l-tryptophan aminotransferase: structure-activity relationships. PubMed. Retrieved from [Link]

• Mamont, P. S., et al. (1988). 2-substituted 3-(aminooxy)propanamines as inhibitors of ornithine decarboxylase: synthesis and biological activity. PubMed. Retrieved from [Link]

• Matulis, D. (2021). A standard operating procedure for an enzymatic activity inhibition assay. PubMed. Retrieved from [Link]

• Ainfo. (n.d.). KINETIC ANALYSIS OF INHIBITOR ACTIONS ON ENZYMES. Retrieved from [Link]

• YouTube. (2020). Practical 4.4 Investigation of the effect of inhibitors on enzyme activity. Retrieved from [Link]

• Clark, A. T., et al. (2020). Structural basis of binding and inhibition of ornithine decarboxylase by 1-amino-oxy-3-aminopropane. NIH. Retrieved from [Link]

• PubChem. (n.d.). 3-(Aminooxy)propanoic acid hydrochloride. Retrieved from [Link]

• Szymańska, E., et al. (2021). Novel Functionalized Amino Acids as Inhibitors of GABA Transporters with Analgesic Activity. ACS Publications. Retrieved from [Link]

• Seppänen, P., et al. (1985). 1-Aminooxy-3-aminopropane, a new and potent inhibitor of polyamine biosynthesis that inhibits ornithine decarboxylase, adenosylmethionine decarboxylase and spermidine synthase. PubMed. Retrieved from [Link]

• Ciesielski, L., et al. (1979). GABA transaminase inhibitors. PubMed. Retrieved from [Link]

• Szymańska, E., et al. (2021). Novel Functionalized Amino Acids as Inhibitors of GABA Transporters with Analgesic Activity. Journal of Medicinal Chemistry. Retrieved from [Link]

• Khan Academy. (n.d.). Enzyme inhibition and kinetics graphs. Retrieved from [Link]

• Wang, S., et al. (2021). Guidelines for the digestive enzymes inhibition assay. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). GABA transaminase inhibitor. Retrieved from [Link]

• Tipton, K., & Williams, C. H. (2018). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PMC. Retrieved from [Link]

• NCBI. (2012). Mechanism of Action Assays for Enzymes. Retrieved from [Link]

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Application Notes and Protocols: Incorporating 3-(Aminooxy)propanoic Acid Hydrochloride into Biomaterials

Introduction: The Power of Precision in Biomaterial Functionalization

In the dynamic fields of tissue engineering, drug delivery, and diagnostics, the ability to precisely modify biomaterials with bioactive molecules is paramount. 3-(Aminooxy)propanoic acid hydrochloride emerges as a key enabling reagent in this context. Its terminal aminooxy group is the reactive handle for a highly efficient and bioorthogonal reaction known as oxime ligation. This guide provides an in-depth exploration of the principles and practical applications of 3-(aminooxy)propanoic acid hydrochloride for the functionalization of biomaterials, offering researchers, scientists, and drug development professionals a comprehensive resource for leveraging this powerful chemistry.

Oxime ligation, the reaction between an aminooxy group and an aldehyde or ketone, is a cornerstone of "click chemistry".[1] Its appeal lies in its high specificity, mild reaction conditions, and the formation of a stable oxime bond with water as the sole byproduct.[1][2] These characteristics make it an ideal tool for use in sensitive biological systems.[3] This document will elucidate the underlying chemistry, provide detailed protocols for key applications, and offer insights into the characterization and troubleshooting of the resulting functionalized biomaterials.

Fundamental Principles of Oxime Ligation

The efficacy of 3-(aminooxy)propanoic acid hydrochloride as a biomaterial modifier is rooted in the robust and predictable chemistry of oxime bond formation.

The Reaction Mechanism

The core reaction involves the nucleophilic attack of the aminooxy group on the carbonyl carbon of an aldehyde or ketone. This is followed by dehydration to form a stable oxime linkage. The reaction is reversible under certain acidic conditions, a feature that can be exploited for creating dynamic or self-healing materials.[4]

Caption: Workflow for oxime-based hydrogel formation.

Protocol: Formation of a Poly(ethylene glycol) (PEG)-based Hydrogel

This protocol describes the formation of a hydrogel using an 8-arm PEG-aldehyde and a linear PEG functionalized with 3-(aminooxy)propanoic acid hydrochloride.

Materials:

• 8-arm PEG-aldehyde (e.g., 20 kDa)

• Linear PEG-dicarboxylate (e.g., 4 kDa)

• 3-(Aminooxy)propanoic acid hydrochloride

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Phosphate-buffered saline (PBS), pH 7.4

• Acetate buffer, 0.1 M, pH 5.5

Procedure:

• Functionalization of PEG with Aminooxy Groups: a. Dissolve linear PEG-dicarboxylate in anhydrous dichloromethane (DCM). b. Add a 5-fold molar excess of EDC and NHS and stir for 30 minutes at room temperature to activate the carboxyl groups. c. Add a 10-fold molar excess of 3-(aminooxy)propanoic acid hydrochloride and a suitable base (e.g., triethylamine) to neutralize the hydrochloride. d. React overnight at room temperature under an inert atmosphere. e. Precipitate the functionalized polymer in cold diethyl ether and dry under vacuum. f. Characterize the degree of functionalization using ¹H NMR.

• Hydrogel Formation: a. Prepare a 10% (w/v) solution of 8-arm PEG-aldehyde in acetate buffer (pH 5.5). b. Prepare a 10% (w/v) solution of the aminooxy-functionalized PEG in the same buffer. c. Mix the two solutions in a 1:1 stoichiometric ratio of aldehyde to aminooxy groups. d. The solution will begin to gel. The gelation time can be tuned by adjusting the pH and polymer concentration. [2]

• Characterization: a. Gelation Time: Monitor the storage (G') and loss (G'') moduli over time using a rheometer. The gel point is typically defined as the time at which G' > G''. b. Mechanical Properties: Perform a frequency sweep on the fully formed hydrogel to determine the storage modulus, a measure of its stiffness. c. Swelling Ratio: Measure the wet and dry weights of the hydrogel to determine its water uptake capacity.

Application 2: Surface Modification of Biomaterials

The surface properties of a biomaterial dictate its interaction with the biological environment. Oxime ligation can be used to immobilize bioactive molecules, such as peptides or proteins, onto a surface to enhance cell adhesion, proliferation, or other biological responses.

Protocol: Immobilization of an RGD Peptide onto an Aldehyde-Functionalized Surface

This protocol describes the covalent attachment of a cysteine-containing RGD peptide functionalized with an aminooxy group to an aldehyde-presenting surface.

Materials:

• Aldehyde-functionalized substrate (e.g., glass slide, polymer film)

• GRGDS-cysteine peptide

• 3-(Aminooxy)propanoic acid hydrochloride

• Maleimide-activated 3-(aminooxy)propanoic acid

• Phosphate buffer, pH 7.0

• Acetate buffer, pH 5.0

Procedure:

• Functionalization of RGD Peptide with an Aminooxy Group: a. Dissolve the GRGDS-cysteine peptide in phosphate buffer (pH 7.0). b. Add a 1.5-fold molar excess of maleimide-activated 3-(aminooxy)propanoic acid. c. React for 2 hours at room temperature. The maleimide group will react with the thiol of the cysteine residue. d. Purify the aminooxy-functionalized peptide using reverse-phase HPLC.

• Immobilization onto the Surface: a. Prepare a solution of the aminooxy-functionalized peptide in acetate buffer (pH 5.0). b. Immerse the aldehyde-functionalized substrate in the peptide solution. c. React for 4-6 hours at room temperature. d. Rinse the substrate thoroughly with buffer and then deionized water to remove any non-covalently bound peptide.

• Characterization: a. Surface Chemistry: Use X-ray photoelectron spectroscopy (XPS) to detect the presence of nitrogen from the peptide and oxime bond. b. Cell Adhesion: Seed the modified surface with a relevant cell type (e.g., fibroblasts) and assess cell attachment and spreading after a defined period.

Application in Drug Delivery

The stability of the oxime bond under physiological conditions, coupled with its potential for cleavage in acidic environments, makes it an attractive linker for drug delivery systems. [5]Drugs can be conjugated to a biomaterial carrier via an oxime linkage, facilitating controlled release.

The release of a drug from an oxime-linked hydrogel is typically governed by diffusion. [6]However, if the hydrogel is designed to be pH-responsive, the degradation of the oxime bonds in an acidic environment (e.g., a tumor microenvironment) can trigger or accelerate drug release. [6]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low conjugation efficiency	- Incomplete activation of carboxyl groups.- Non-optimal pH for the reaction.- Steric hindrance.	- Increase the excess of EDC/NHS.- Ensure the pH is in the optimal range (4-6).- Use a longer linker to reduce steric hindrance.
Slow hydrogel gelation	- pH is too high (neutral or basic).- Low polymer concentration.	- Lower the pH of the precursor solutions.- Increase the polymer concentration.- Add a catalyst like aniline (note: assess cytotoxicity for cell-based applications).
Premature degradation of the biomaterial	- The oxime bond is susceptible to hydrolysis at very low pH.	- If stability at low pH is required, consider alternative crosslinking chemistries.

Conclusion

3-(Aminooxy)propanoic acid hydrochloride is a versatile and powerful tool for the functionalization of biomaterials. The underlying oxime ligation chemistry offers a unique combination of efficiency, specificity, and biocompatibility, making it suitable for a wide range of applications, from the creation of 3D cell culture scaffolds to the development of sophisticated drug delivery systems. By understanding the fundamental principles of the reaction and following well-defined protocols, researchers can effectively incorporate this valuable reagent into their biomaterial design and development workflows, paving the way for new innovations in medicine and biotechnology.

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• Grover, G. N., & Maynard, H. D. (2012). Biocompatible Hydrogels by Oxime Click Chemistry. ACS Macro Letters, 1(9), 1081-1084. [Link]

• Dirksen, A., & Dawson, P. E. (2013). Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. Bioconjugate Chemistry, 24(5), 759-766. [Link]

• Poole, K. M., & Anseth, K. S. (2015). Peptide Functionalized Oxime Hydrogels with Tunable Mechanical Properties and Gelation Behavior. Biomacromolecules, 16(12), 3845-3855. [Link]

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004-2021. [Link]

• Brocchini, S., James, K., Tang, V., & Eberle, A. N. (2013). Oxime Cross-Linked Alginate Hydrogels with Tunable Stress Relaxation. Biomacromolecules, 14(7), 2269-2277. [Link]

• Muttenthaler, M., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications, 58(65), 9100-9103. [Link]

• Ghosh, B., & Scherman, O. A. (2015). Self-healing Hydrogels Containing Reversible Oxime Crosslinks. Soft Matter, 11(31), 6152-6161. [Link]

• Rashidian, M., et al. (2013). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation. Bioconjugate Chemistry, 24(3), 333-342. [Link]

• Sahu, A., et al. (2021). Drug Delivery Strategies and Biomedical Significance of Hydrogels: Translational Considerations. Journal of Controlled Release, 338, 849-869. [Link]

• Al-Akayleh, F., et al. (2024). Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens. Antibiotics, 13(2), 193. [Link]

• Rashidian, M., et al. (2012). Kinetic Studies on Aniline-catalyzed Carbohydrate Oxime Formation via Real-time NMR. Bioconjugate Chemistry, 23(9), 1849-1857. [Link]

• Kim, D. H., et al. (2018). Synthesis and evaluation of oxime derivatives as modulators for amyloid beta-induced mitochondrial dysfunction. Bioorganic & Medicinal Chemistry Letters, 28(17), 2878-2882. [Link]

• PubChem. (n.d.). 3-(Aminooxy)propanoic acid hydrochloride. National Center for Biotechnology Information. [Link]

• AxisPharm. (2024). Oxime and Hydrazone Reactions in Bioconjugation. [Link]

Sources

• 1. Kinetics of release of heparin from alginate hydrogel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Controlled Release of Therapeutics From Enzyme-Responsive Biomaterials [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Aminooxy-PEG2-bis-PEG3-DBCO | BroadPharm [broadpharm.com]
• 6. pH-Sensitive Biomaterials for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Navigating Solubility Challenges of 3-(Aminooxy)propanoic Acid Hydrochloride in Aqueous Buffers

Introduction: 3-(Aminooxy)propanoic acid hydrochloride (AOPA-HCl) is a cornerstone reagent in modern bioconjugation, prized for its ability to form stable oxime bonds with aldehydes and ketones. This chemoselective ligation is integral to the development of antibody-drug conjugates (ADCs), protein-peptide fusions, and various other targeted therapeutics and research tools. Despite its utility, researchers frequently encounter significant challenges with the solubility of AOPA-HCl in common aqueous buffers, particularly at neutral pH. This can lead to inconsistent reaction kinetics, low conjugation yields, and even complete experimental failure.

This technical guide provides a comprehensive, in-depth resource for understanding and overcoming these solubility issues. As Senior Application Scientists, we combine fundamental chemical principles with practical, field-tested solutions to empower you to achieve reliable and reproducible results in your research and development endeavors.

Troubleshooting Guide: A First-Principles Approach to Solubility Issues

Problem: My 3-(Aminooxy)propanoic acid hydrochloride is not dissolving or is precipitating out of my neutral pH buffer (e.g., PBS, pH 7.4).

This is the most common issue faced by researchers using AOPA-HCl. The root of the problem lies in the molecule's structure and its acid-base properties in aqueous solution.

Causality Analysis: The Role of pKa and Zwitterions

3-(Aminooxy)propanoic acid possesses two ionizable groups: a carboxylic acid and an aminooxy group. The solubility of the molecule is dictated by the protonation state of these groups, which is in turn governed by the pH of the solution and the pKa of each group.

• Carboxylic Acid Group: The pKa of the carboxylic acid in propanoic acid is approximately 4.87.[1] We can expect the pKa of the carboxylic acid in AOPA-HCl to be in a similar range.

• Aminooxy Group: The aminooxy group is a weaker base than a primary amine. Its pKa is in the range of 4.5 to 5.0.

At a neutral pH of 7.4, which is well above the pKa of the carboxylic acid and the aminooxy group, the carboxylic acid will be deprotonated (negatively charged), and the aminooxy group will also be deprotonated (neutral). However, in the hydrochloride salt form, the aminooxy group is protonated. When dissolved in a neutral buffer, the molecule can exist as a zwitterion, with a negatively charged carboxylate and a positively charged protonated aminooxy group. This zwitterionic form can lead to strong intermolecular electrostatic interactions, resulting in aggregation and precipitation, thus reducing its solubility.

Workflow for Effective Solubilization:

The following workflow is designed to circumvent the solubility issues at neutral pH by leveraging the pH-dependent charge state of AOPA-HCl.

Caption: Recommended workflow for preparing AOPA-HCl solutions.

Experimental Protocol: Step-by-Step Guide

• Prepare an Acidic Buffer: A 100 mM sodium acetate buffer at pH 4.5 is ideal. At this pH, the carboxylic acid group is largely protonated, preventing the formation of zwitterions and significantly enhancing solubility.

• Create a Concentrated Stock Solution: Weigh out the required amount of AOPA-HCl and dissolve it in the acidic buffer. You can gently vortex or sonicate to aid dissolution. This stock solution should be clear and free of any precipitate.

• Perform the Conjugation Reaction: For the oxime ligation reaction, it is often beneficial to perform the reaction at a slightly acidic pH (around 4.5-6.0) as the reaction rate is generally faster under these conditions.[2] If your biomolecule is stable at this pH, you can directly add your biomolecule and the aldehyde/ketone-containing substrate to the acidic buffer containing AOPA-HCl.

• Adjusting to Neutral pH (If Required): If your experimental conditions strictly require a neutral pH, you can slowly add the acidic stock solution of AOPA-HCl to your biomolecule in the neutral buffer (e.g., PBS, pH 7.4). It is crucial to add the AOPA-HCl solution dropwise while gently stirring to avoid localized high concentrations that could lead to precipitation.

Problem: Even with pH manipulation, I am struggling with solubility at the desired concentration.

Solution: The Use of Organic Co-solvents

For applications requiring higher concentrations of AOPA-HCl, or for particularly sensitive biomolecules that cannot tolerate acidic conditions, the use of a water-miscible organic co-solvent is a standard and effective strategy.

Recommended Co-solvents:

• Dimethyl Sulfoxide (DMSO): The most commonly used co-solvent for bioconjugation reagents.

• Dimethylformamide (DMF): Another effective option.

Experimental Protocol: Using Co-solvents

• Prepare a High-Concentration Stock in Organic Solvent: Dissolve the AOPA-HCl in 100% anhydrous DMSO or DMF. These solvents can typically dissolve AOPA-HCl to a much higher concentration than aqueous buffers.

• Store the Stock Solution Appropriately: Store the organic stock solution at -20°C, protected from moisture. Before use, allow the vial to equilibrate to room temperature before opening to prevent condensation of water into the solvent.

• Addition to the Aqueous Reaction Mixture: Add the required volume of the AOPA-HCl stock solution to your aqueous reaction buffer containing your biomolecule. It is critical to add the organic stock slowly and with gentle mixing. The final concentration of the organic co-solvent in your reaction mixture should ideally be kept below 10% (v/v) to minimize the risk of denaturing your protein or biomolecule.

Data Presentation: Solubility Guidelines for AOPA-HCl

Buffer System	pH	Estimated Solubility	Recommendations
Deionized Water	N/A	Low	Not recommended for direct dissolution.
100 mM Sodium Acetate	4.5	High (>50 mg/mL)	Recommended for initial dissolution and as a reaction buffer if compatible with the biomolecule.
100 mM MES	6.0	Moderate	A good compromise for reactions where a pH closer to neutral is desired.
100 mM Phosphate (PBS)	7.4	Low (<10 mg/mL)	Not recommended for initial dissolution. Add AOPA-HCl from an acidic or organic stock solution.
100% DMSO or DMF	N/A	Very High (>100 mg/mL)	Ideal for preparing high-concentration stock solutions.

Note: These are estimated values. The actual solubility can vary depending on the purity of the reagent and the presence of other solutes in the buffer.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for oxime ligation with 3-(Aminooxy)propanoic acid hydrochloride?

A: The oxime ligation reaction is catalyzed by acid. The optimal pH is a balance between reaction rate and the stability of your biomolecule. Generally, a pH range of 4.5 to 6.5 is considered optimal for the reaction itself.[3]

Q2: How long can I store AOPA-HCl solutions?

A: It is always best practice to prepare fresh solutions of AOPA-HCl immediately before use. If you need to store a solution, a stock solution in anhydrous DMSO or DMF stored at -20°C under dessication is the most stable option. Aqueous solutions, even in acidic buffers, are more prone to hydrolysis over time and should be used within a day.

Q3: Can I use other organic solvents?

A: While DMSO and DMF are the most common, other water-miscible solvents like ethanol or acetonitrile can be used. However, their solvating power for AOPA-HCl may be lower, and you should always perform a small-scale test to ensure compatibility with your specific reaction conditions.

Q4: My AOPA-HCl solution has a slight yellow tint. Is it still usable?

A: A faint yellow color is often observed upon dissolving AOPA-HCl and is generally not an indication of significant degradation. However, if the solution is dark yellow or brown, it may be a sign of decomposition, and it is recommended to use a fresh batch of the reagent.

Q5: Are there any alternatives to AOPA-HCl with better aqueous solubility?

A: Yes, for applications where solubility is a persistent issue, consider using a PEGylated aminooxy reagent. The polyethylene glycol (PEG) chain imparts hydrophilicity to the molecule, significantly improving its solubility in aqueous buffers at neutral pH.

Logical Relationship Diagram: Decision Tree for AOPA-HCl Use

Caption: Decision-making process for AOPA-HCl dissolution.

References

• Hermanson, G. T. (2013). Bioconjugation Techniques (3rd ed.). Academic Press. [Link]

• Steen, O., & Mann, M. (2004). The ABC's (and XYZ's) of peptide sequencing. Nature Reviews Molecular Cell Biology, 5(9), 699–711. [Link]

• Hering, A., Emidio, N. B., & Muttenthaler, M. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications, 58(65), 9136–9139. [Link]

• PubChem. (n.d.). Propionic acid. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

Sources

• 1. Propionic Acid | CH3CH2COOH | CID 1032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. broadpharm.com [broadpharm.com]

Technical Support Center: Optimizing pH for Oxime Ligation with 3-(Aminooxy)propanoic acid hydrochloride

Introduction

Welcome to the technical support center for oxime ligation. This guide is designed for researchers, scientists, and drug development professionals who are utilizing 3-(Aminooxy)propanoic acid hydrochloride for bioconjugation, labeling, or material science applications. Oxime ligation is a powerful and highly chemoselective reaction that forms a stable covalent bond between an aminooxy group and a carbonyl (aldehyde or ketone).[1][2] However, the kinetics of this reaction are exquisitely sensitive to pH.[3][4] Mismanagement of reaction pH is the most common reason for failed or low-yielding conjugations.

This document provides in-depth, field-tested insights and troubleshooting protocols to help you master the critical parameter of pH in your oxime ligation experiments.

The Science of pH in Oxime Ligation

The rate of oxime formation is dictated by a delicate balance between two pH-dependent steps: the initial nucleophilic attack and the subsequent acid-catalyzed dehydration of the hemiaminal intermediate.[5]

• At High pH (> 8): There is a high concentration of the deprotonated, nucleophilic aminooxy group (-ONH₂), but insufficient acid to catalyze the rate-limiting dehydration of the tetrahedral intermediate.[6]

• At Low pH (< 4): The dehydration step is rapid, but the aminooxy group becomes protonated (-ONH₃⁺), rendering it non-nucleophilic and halting the initial attack on the carbonyl.[5][6]

This creates a "bell-shaped" pH-rate profile, where the optimal pH strikes a balance between having enough free nucleophile to initiate the reaction and enough acid to catalyze the final step.[5] For most uncatalyzed oxime ligations, this optimum lies in a slightly acidic range.[5][7][8]

The Role of Catalysts

To overcome the slow reaction rates at or near physiological pH (pH 7.0-7.4), which is often required for biological applications, nucleophilic catalysts are employed.[4][5][8] Aniline and its derivatives are the most common and effective catalysts.[9][10] They work by forming a highly reactive protonated Schiff base intermediate with the carbonyl, which is more susceptible to attack by the aminooxy nucleophile.[9][11] This catalytic mechanism significantly accelerates the reaction, especially at neutral pH.[5][9][11]

dot digraph "Aniline_Catalysis_Mechanism" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6, fontname="Arial", fontsize=12, label="Figure 1. Aniline Catalysis in Oxime Ligation", labelloc=b, labeljust=c, fontcolor="#202124"]; node [shape=box, style="filled", fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} enddot

Aniline catalysis workflow.

Frequently Asked Questions (FAQs)

Q1: What is the optimal starting pH for my oxime ligation with 3-(Aminooxy)propanoic acid hydrochloride?

The optimal pH depends on whether you are using a catalyst and the stability of your substrates.

• Uncatalyzed Reactions: The highest reaction rates are typically observed between pH 4.5 and 5.5 .[5][7] This range provides the best compromise between aminooxy nucleophilicity and acid-catalyzed dehydration.

• Aniline-Catalyzed Reactions: With a catalyst like aniline or its derivatives, the reaction can be performed efficiently between pH 6.0 and 7.4 .[9][10] This is crucial for applications involving sensitive biomolecules like proteins or antibodies that may not be stable under acidic conditions.[7][8] While aniline catalysis is also effective at pH 4.5 (offering up to a 400-fold rate enhancement), its primary advantage is enabling efficient ligation at or near neutral pH.[5][10]

Q2: My reaction is very slow or has a low yield. How do I troubleshoot this?

Low yield is the most common issue and is almost always linked to suboptimal pH or catalyst conditions.

dot digraph "Troubleshooting_Workflow" { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.5, fontname="Arial", fontsize=12, label="Figure 2. Troubleshooting Low Yield", labelloc=b, labeljust=c, fontcolor="#202124"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} enddot

A logical workflow for troubleshooting.

Troubleshooting Steps:

• Verify pH: Do not assume the pH of your buffer. Directly measure the pH of the final reaction mixture after all components have been added. The addition of reagents, especially hydrochloride salts like 3-(Aminooxy)propanoic acid hydrochloride, can lower the pH.

• Introduce a Catalyst: If you are working at pH > 6.0 without a catalyst, the reaction will be inherently slow.[4][12] Add aniline to a final concentration of 10-100 mM. For enhanced performance at neutral pH, consider a more potent catalyst like p-phenylenediamine, which can be 19-fold more efficient than aniline.[7][8]

• Check Reagent Concentration: Oxime ligation is a second-order reaction, meaning its rate is dependent on the concentration of both the aminooxy and carbonyl reactants.[5] For reactions with low-concentration biomolecules (micromolar range), a catalyst is essential for achieving reasonable reaction times.[7][8]

• Buffer Choice: Ensure your buffer does not contain primary or secondary amines (e.g., Tris, glycine), as these can compete with the desired reaction by forming Schiff bases with your carbonyl compound.[13] Phosphate, acetate, or MES buffers are recommended.

Q3: Which buffer system should I use?

The ideal buffer has a pKa close to the target reaction pH to provide adequate buffering capacity.

Target pH Range	Recommended Buffer System	Concentration (mM)	Notes
4.5 - 5.5	Sodium Acetate	50 - 200	Ideal for uncatalyzed reactions with robust molecules.
6.0 - 7.0	MES (2-(N-morpholino)ethanesulfonic acid)	50 - 200	Good choice for catalyzed reactions below neutral pH.
7.0 - 7.5	Sodium Phosphate (PBS)	50 - 200	Standard for bioconjugations at physiological pH. Catalyst is required.

Q4: Can I perform the ligation at neutral pH without a catalyst?

While technically possible, it is highly impractical for most applications. The reaction rate at neutral pH without a catalyst is extremely slow, with second-order rate constants often below 0.01 M⁻¹s⁻¹.[5] This can lead to reaction times of days or weeks, especially at low reactant concentrations, and increases the risk of substrate degradation or side reactions.[4][12] The use of an aniline-based catalyst is strongly recommended for any ligation performed at or near neutral pH.[7][8]

Experimental Protocols

Protocol 1: General pH Screening for Optimal Ligation

This protocol allows you to empirically determine the optimal pH for your specific reactants.

• Prepare Buffers: Prepare a series of 100 mM buffers (e.g., sodium acetate pH 4.5, 5.0, 5.5; MES pH 6.0, 6.5; sodium phosphate pH 7.0, 7.5).

• Prepare Stock Solutions:

  • Create a 10 mM stock solution of your carbonyl-containing molecule in an appropriate organic solvent (e.g., DMSO, DMF) or water.

  • Create a 20 mM stock solution of 3-(Aminooxy)propanoic acid hydrochloride in water.

  • Create a 1 M stock solution of aniline in DMSO.

• Set Up Reactions: In separate microcentrifuge tubes for each pH point, combine:

  • 80 µL of the appropriate buffer.

  • 10 µL of the carbonyl stock solution (Final: 1 mM).

  • 10 µL of the aminooxy stock solution (Final: 2 mM).

  • (Optional) For catalyzed reactions, add 1 µL of the aniline stock (Final: 10 mM). Adjust buffer volume to 79 µL.

• Incubate: Incubate all reactions at room temperature or 37°C.

• Monitor Progress: At various time points (e.g., 1, 4, 8, 24 hours), take an aliquot from each reaction and quench with an equal volume of 0.1% TFA in water. Analyze the samples by LC-MS or HPLC to determine the percent conversion to the oxime product.

• Analyze: Plot percent conversion versus pH at a fixed time point to identify the optimal condition.

Protocol 2: Standard Aniline-Catalyzed Ligation at Neutral pH

This is a robust starting protocol for conjugating to sensitive biomolecules.

• Prepare Protein Solution: Dissolve your aldehyde or ketone-functionalized protein in 100 mM sodium phosphate buffer, pH 7.2, to a final concentration of 1-10 mg/mL (typically low micromolar).

• Prepare Reagent Stock: Prepare a 100 mM stock solution of 3-(Aminooxy)propanoic acid hydrochloride in the same phosphate buffer.

• Prepare Catalyst Stock: Prepare a saturated aqueous solution of aniline (~400 mM) or a 1 M stock in DMSO. Note: p-phenylenediamine is more soluble and efficient if available.[7][9]

• Initiate Reaction:

  • To your protein solution, add the 3-(Aminooxy)propanoic acid hydrochloride stock to achieve a 10- to 50-fold molar excess over the protein.

  • Add the aniline stock solution to a final concentration of 20-100 mM.

• Incubate: Gently rotate the reaction mixture at room temperature for 4-16 hours. For very low concentration reactions, incubation at 4°C for 24-48 hours may be necessary to minimize protein degradation.

• Purification: Remove excess reagents and the catalyst using standard methods appropriate for your biomolecule, such as dialysis, tangential flow filtration (TFF), or size-exclusion chromatography (SEC).

References

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(15), 10358-10376. [Link]

• SALA, R., et al. (2013). Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. Bioconjugate Chemistry, 25(1), 93-100. [Link]

• Mills, C. E., et al. (2022). Tuning the Dynamics of Boronic Acid Hydrazones and Oximes with pH and Redox Control. ChemRxiv. [Link]

• SALA, R., et al. (2014). Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. PubMed. [Link]

• Huynh, T. L., & Jencks, W. P. (1987). Kinetics and Mechanism for Oxime Formation from Methyl Pyruvate. Journal of the American Chemical Society, 109(15), 4647-4654. [Link]

• Borman, S. (2006). Aniline Catalyzes Imine Formation. Chemical & Engineering News, 84(49), 12. [Link]

• Dirksen, A., et al. (2008). Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. Bioconjugate Chemistry, 19(12), 2543-2548. [Link]

• Uddin, M. I. (2017). Insights into dynamic covalent chemistry for bioconjugation applications. DiVA portal. [Link]

• Zhang, Y., et al. (2020). One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. Organic & Biomolecular Chemistry, 18(18), 3535-3540. [Link]

• Tietz, J. I., et al. (2014). Fast Alpha Nucleophiles: Structures that Undergo Rapid Hydrazone/Oxime Formation at Neutral pH. Organic Letters, 16(5), 1362-1365. [Link]

• Artim, T. E., & DeForest, C. A. (2016). The Emergence of Oxime Click Chemistry and its Utility in Polymer Science. Polymer Chemistry, 7(27), 4478-4489. [Link]

• Reihill, J. A., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications, 58(68), 9477-9480. [Link]

• Reihill, J. A., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications. [Link]

• White, C. J., et al. (2017). Boronic acids facilitate rapid oxime condensations at neutral pH. Chemical Science, 8(1), 470-476. [Link]

• Utkin, A. V., & Balandina, A. A. (2019). Metal-Involving Synthesis and Reactions of Oximes. Chemical Reviews, 119(21), 11333-11381. [Link]

• Axup, J. Y., & Patterson, J. T. (2018). Click Chemistry Conjugations. Methods in Molecular Biology, 1728, 13-28. [Link]

Sources

• 1. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC03752A [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. diva-portal.org [diva-portal.org]
• 5. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Enhanced catalysis of oxime-based bioconjugations by substituted anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Chemical & Engineering News: Latest News - Aniline Catalyzes Imine Formation [pubsapp.acs.org:6443]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Click Chemistry Conjugations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Side Reactions in Aminooxy-Mediated Bioconjugation

Welcome to the technical support center for aminooxy-mediated bioconjugation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical solutions for overcoming common side reactions encountered during oxime ligation. Our goal is to equip you with the knowledge to troubleshoot effectively, optimize your conjugation strategies, and ensure the integrity of your bioconjugates.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the principles and challenges of aminooxy-mediated bioconjugation.

Q1: What are the most prevalent side reactions in aminooxy-mediated bioconjugation?

A1: The most common side reactions include hydrolysis of the oxime bond, especially under acidic conditions, and catalyst-mediated side reactions. When using aniline-based catalysts, potential side products can arise from the catalyst itself, such as the formation of N-arylglycosylamines when working with carbohydrates[1]. With catalysts like p-phenylenediamine (pPDA), which has two free amines, unexpected dimerization of the peptide conjugate can occur[2][3]. Furthermore, the aminooxy group itself can potentially mediate side reactions, such as the reduction of disulfide bonds in proteins, although this is less commonly reported in the context of bioconjugation[4].

Q2: How does pH influence the stability of the oxime bond?

A2: The oxime bond is known for its high stability across a broad pH range, making it a preferred choice for bioconjugation[5]. However, its stability is not absolute and is influenced by pH. The hydrolysis of oximes is catalyzed by acid[5][6]. While highly stable at neutral pH (pH 7.0), the rate of hydrolysis increases under acidic conditions[5]. For instance, the half-life of a hydrazone linkage, which is less stable than an oxime, can decrease dramatically from 183 hours at pH 7.2 to 4.4 hours at pH 5[7]. This pH-dependent stability is a critical consideration for downstream applications and storage of the bioconjugate.

Q3: What is the role of an aniline catalyst, and can it cause side reactions?

A3: Aniline and its derivatives act as nucleophilic catalysts, accelerating the rate of oxime formation, particularly at neutral pH where the uncatalyzed reaction can be slow[6][8][9]. The catalyst first reacts with the carbonyl compound to form a more reactive protonated Schiff base intermediate, which is then more readily attacked by the aminooxy group[6]. While effective, aniline catalysts can participate in side reactions. For example, with reducing sugars, aniline can lead to the formation of N-arylglycosylamine side products[1]. Additionally, some aniline derivatives, like p-phenylenediamine, can be unstable and oxidize, leading to colored solutions[1][6].

Q4: Are there more effective and less problematic catalysts than aniline?

A4: Yes, several aniline derivatives have been shown to be more potent catalysts. Electron-donating substituents on the aniline ring generally enhance catalytic activity[9][10]. Notably, m-phenylenediamine (mPDA) and p-phenylenediamine (pPDA) exhibit significantly higher catalytic efficiency than aniline[6][8][9][11]. The increased efficiency is partly due to their greater aqueous solubility, which allows for the use of higher catalyst concentrations[4][6][11]. For instance, pPDA has been reported to be up to 19-fold faster than aniline at pH 7[8]. However, as mentioned, pPDA can cause dimerization, and switching to a mono-functional amine catalyst like aniline can resolve this issue[2][3].

Troubleshooting Guide

This section provides a problem-oriented approach to resolving specific issues you may encounter during your aminooxy-mediated bioconjugation experiments.

Issue 1: Low or No Conjugation Yield

A low yield of the desired bioconjugate is a common challenge. The following workflow can help diagnose and resolve the issue.

Workflow for Troubleshooting Low Conjugation Yield

Caption: Workflow for addressing unexpected side products.

Potential Side Reactions and Solutions:

• Catalyst-Induced Dimerization:

  • Observation: A product with approximately double the expected molecular weight is observed, particularly when using a diamine catalyst like pPDA.

  • Cause: The bifunctional nature of pPDA can lead to cross-linking of two biomolecules.

  • Solution: Replace the diamine catalyst with a monofunctional catalyst like aniline.[2][3]

• Formation of N-arylglycosylamines:

  • Observation: When conjugating to carbohydrates, an unexpected adduct corresponding to the addition of the aniline catalyst to the sugar is detected.

  • Cause: The aniline catalyst can react with the reducing end of a carbohydrate to form an N-arylglycosylamine.[1]

  • Solution:

    • Optimize Catalyst Concentration: Use the minimum effective concentration of the catalyst.

    • Purification: Employ purification methods such as HPLC to separate the desired bioconjugate from this side product.

• Hydrolysis of the Oxime Bond:

  • Observation: The appearance of starting materials over time, especially during purification or storage at acidic pH.

  • Cause: The oxime bond is susceptible to acid-catalyzed hydrolysis.[5][6]

  • Experimental Protocol: Assessing Oxime Bond Stability

    • Incubate the purified bioconjugate in buffers of different pH values (e.g., pH 5.0, 6.0, 7.4).

    • Take aliquots at various time points (e.g., 0, 4, 24, 48 hours).

    • Analyze the aliquots by HPLC or mass spectrometry to quantify the amount of intact conjugate and any hydrolyzed products.[5]

  • Mitigation: Store the final conjugate in a buffer at neutral or slightly basic pH and at low temperatures (4°C or -20°C).

Issue 3: Difficulty in Removing the Aniline Catalyst

Residual aniline catalyst can be toxic and may interfere with downstream applications.

Methods for Catalyst Removal:

• Acidic Wash (for small molecule products):

  • Principle: Aniline is a weak base and can be protonated to form a water-soluble salt.

  • Protocol: If your product is soluble in an organic solvent (e.g., ethyl acetate, dichloromethane) and is not acid-labile, you can perform a liquid-liquid extraction with a dilute aqueous acid solution (e.g., 1 M HCl) to remove the aniline into the aqueous phase.[12]

• Size-Exclusion Chromatography (SEC):

  • Principle: This technique separates molecules based on their size. It is ideal for separating large bioconjugates from the small aniline catalyst.

  • Protocol:

    • Choose an SEC column with a resin appropriate for the size of your bioconjugate.

    • Equilibrate the column with a suitable buffer.

    • Load the reaction mixture onto the column.

    • Elute with the same buffer and collect fractions. The bioconjugate will elute in the earlier fractions, while the smaller aniline catalyst will be retained longer and elute in later fractions.

• Dialysis or Spin Filtration:

  • Principle: These methods use a semi-permeable membrane with a specific molecular weight cut-off (MWCO) to separate molecules of different sizes.

  • Protocol:

    • Select a dialysis membrane or spin filter with an MWCO that is significantly smaller than your bioconjugate but large enough to allow the aniline catalyst to pass through (e.g., 3 kDa MWCO for a >30 kDa protein).

    • Perform dialysis against a large volume of buffer with several buffer changes, or use the spin filter according to the manufacturer's instructions to remove the catalyst.

Data Summary Tables

Table 1: Comparison of Common Catalysts for Oxime Ligation

Catalyst	Relative Efficiency (vs. Aniline)	Aqueous Solubility	Potential Side Reactions
Aniline	1x	Limited (~100 mM) [6]	N-arylglycosylamine formation with carbohydrates [1]
p-Phenylenediamine (pPDA)	~19x faster at pH 7 [8]	Higher	Dimerization of conjugates,[2][3] oxidative instability [1][6]
m-Phenylenediamine (mPDA)	~2x faster at equal concentration, but much higher concentrations are possible [4][11]	High	Less prone to dimerization than pPDA

Table 2: Analytical Techniques for Monitoring Aminooxy-Mediated Bioconjugation

Technique	Information Provided	Advantages	Limitations
SDS-PAGE	Change in molecular weight upon conjugation.	Simple, widely available.	Low resolution, not quantitative.
HPLC (Reversed-Phase or SEC)	Separation of product, starting materials, and byproducts; quantification of yield.	High resolution, quantitative.	Requires method development.
Mass Spectrometry (MS)	Confirmation of conjugate mass, identification of side products.	High sensitivity and specificity.	Can be complex for large biomolecules.
UV-Vis Spectroscopy	Can monitor reaction kinetics if one component has a distinct absorbance change upon reaction.	Real-time monitoring.	Requires a chromophoric label.
NMR Spectroscopy	Detailed structural confirmation of small molecule conjugates.	Unambiguous structural information.	Requires high sample concentration, not suitable for large biomolecules.

Conclusion

Successfully navigating the potential side reactions in aminooxy-mediated bioconjugation is achievable with a systematic and informed approach. By understanding the underlying chemistry, carefully selecting and optimizing reaction conditions, and employing appropriate analytical techniques, researchers can confidently generate well-defined and functional bioconjugates. This guide provides a foundation for troubleshooting common issues, and we encourage you to adapt these principles to your specific experimental systems.

References

• Dirksen, A., & Dawson, P. E. (2008). Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling.
• Gademann, K., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides.
• ResearchGate. (2014).
• BenchChem. (2025). Aniline as a Catalyst for Oxime Bond Formation: A Technical Support Center. BenchChem.
• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes.
• BenchChem. (2025).
• BenchChem. (2025). Side reactions of O-(3-quinolyl)methylhydroxylamine with biological samples. BenchChem.
• Rashidian, M., et al. (2013). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone–Oxime Exchange Suitable for Bioconjugation.
• Zeng, Y., et al. (2009). High-efficiency labeling of sialylated glycoproteins on living cells.
• Crisci, M. J., et al. (2010). Rapid glycoconjugation with glycosyl amines. Journal of the American Chemical Society, 132(27), 9240-9242.
• Axup, J. Y., et al. (2012). Synthesis of site-specifically PEGylated proteins: a review.
• Hermanson, G. T. (2013).
• Gademann, K., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides.
• Söveges, B., et al. (2018). Orthogonal Labeling of the N-Terminus and a Cysteine Residue in a Recombinant Protein.
• Agarwal, P., & Bertozzi, C. R. (2015). Site-specific protein conjugation for generating therapeutic molecules.
• Dennler, P., et al. (2014). Enhanced catalysis of oxime-based bioconjugations by substituted anilines.
• Biotium. (2022).
• Popp, M. W., et al. (2007). Site-specific protein labeling with unnatural amino acids. Current Opinion in Biotechnology, 18(4), 304-310.
• Rashidian, M., et al. (2013). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation.
• Dennler, P., et al. (2014). Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines.
• Dennler, P., et al. (2014). Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines.
• AxisPharm. (2023). Bioconjugation Analytical Method Development. AxisPharm.
• BenchChem. (2025). A Researcher's Guide to Confirming Oxime Bond Formation: A Comparative Analysis of Key Analytical Techniques. BenchChem.
• ResearchGate. (2017). 4.3. (A) Schematic representation of oxime ligation and click reaction...
• BenchChem. (2025).

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• 1. Rapid glycoconjugation with glycosyl amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC03752A [pubs.rsc.org]
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• 12. researchgate.net [researchgate.net]

Technical Support Center: Preventing Overacylation of Aminooxy-Peptides

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide in-depth guidance on a critical challenge in peptide synthesis: the overacylation of aminooxy-functionalized peptides. Overacylation, a common side reaction, can lead to product heterogeneity, reduced yields, and purification difficulties.[1] This guide offers field-proven insights and troubleshooting strategies to help you navigate this complex issue and achieve higher purity and yield in your syntheses.

I. Understanding the Challenge: The Mechanism of Overacylation

Overacylation occurs when an acylating agent reacts not only with the desired N-terminal α-amino group but also with the nitrogen atom of the aminooxy moiety. The aminooxy group (R-O-NH2), while essential for subsequent oxime ligation, is a potent nucleophile that can compete with the primary amine for the acylating agent.[2] This unwanted reaction results in a di-acylated byproduct that is often difficult to separate from the target mono-acylated peptide.

The propensity for overacylation is significantly influenced by the reaction conditions, particularly the choice of coupling reagents and the presence of bases.[1]

Diagram: Mechanism of Aminooxy Overacylation

Caption: Competing reaction pathways for acylation of an aminooxy-peptide.

II. Frequently Asked Questions (FAQs)

Here we address common questions and concerns regarding the prevention of overacylation.

Q1: Which coupling reagents are most likely to cause overacylation?

A1: Coupling reagents that generate highly reactive activated esters, especially in the presence of tertiary bases like N,N-diisopropylethylamine (DIEA), are major contributors to overacylation. Reagents such as HBTU (2-(1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) are known to promote this side reaction.[1] The combination of a highly activated carboxylic acid and a basic environment increases the nucleophilicity of the aminooxy nitrogen, making it more susceptible to acylation.

Q2: How can I detect overacylation in my crude peptide product?

A2: The primary methods for detecting overacylation are High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).[3][4]

• Reversed-Phase HPLC (RP-HPLC): Overacylated peptides are typically more hydrophobic than the desired product and will have a longer retention time.[5] A new, later-eluting peak in your chromatogram is a strong indicator of overacylation.

• Mass Spectrometry (e.g., ESI-MS or MALDI-TOF): MS analysis will reveal a species with a mass corresponding to the desired peptide plus the mass of the additional acyl group.[6] For example, if you are coupling Boc-aminooxyacetic acid (Boc-Aoa-OH), the overacylated product will show an increase in mass equivalent to an additional Aoa moiety.

Q3: Are there alternative protecting groups for the aminooxy moiety to prevent this side reaction?

A3: Yes, several strategies involving protecting groups have been developed. While Boc is common, it may not always be sufficient. An alternative is the use of a di-Boc protected aminooxy acetic acid (Boc2-Aoa), which was specifically developed to prevent N-overacylation when using coupling reagents like HCTU/DIEA.[2][7] Another approach involves using a propargyloxycarbonyl (Proc) protecting group, which is stable under standard acidic cleavage conditions and can be selectively removed using a palladium catalyst.[8]

Q4: Can adjusting the reaction time and temperature minimize overacylation?

A4: Yes, optimizing reaction kinetics is a crucial strategy. Shorter reaction times can significantly reduce the extent of overacylation, particularly when using highly reactive coupling agents.[1] It is a balance; the reaction must proceed long enough for the desired N-terminal acylation to complete, but not so long that the side reaction becomes significant. Lowering the temperature can also help to control the reaction rate, but may require longer coupling times. Real-time monitoring of the acylation reaction can be beneficial to determine the optimal endpoint.[9]

III. Troubleshooting Guide

This section provides a systematic approach to troubleshooting and resolving overacylation issues in your experiments.

Problem: Significant Overacylation Detected by HPLC/MS

If you have confirmed the presence of a significant overacylated byproduct, consider the following tiered solutions, starting with the simplest to implement.

Solution 1: Optimization of Coupling Conditions

This is the most direct and often most effective approach. The goal is to reduce the reactivity of the coupling system to favor acylation of the more nucleophilic primary amine over the aminooxy group.

Recommended Protocol: Carbodiimide-Mediated Coupling

Couplings that rely on carbodiimides, such as N,N'-diisopropylcarbodiimide (DIC), without the addition of a base, have been shown to be considerably cleaner and can practically suppress the overacylation side reaction.[1]

Step-by-Step Protocol:

• Resin Preparation: Swell the peptide-resin in a suitable solvent like dimethylformamide (DMF).

• Reagent Preparation: Prepare a solution of Boc-aminooxyacetic acid (Boc-Aoa-OH) and DIC in DMF. A slight excess of both reagents (e.g., 1.5-3 equivalents relative to the resin substitution) is recommended.

• Coupling Reaction: Add the Boc-Aoa-OH/DIC solution to the swollen resin.

• Reaction Time: Allow the reaction to proceed for a short duration, typically 30-60 minutes. Monitor the reaction progress if possible.[1]

• Washing: After the coupling, thoroughly wash the resin with DMF to remove excess reagents.

Parameter	Standard (e.g., HBTU/DIEA)	Recommended (DIC)	Rationale
Coupling Reagent	HBTU	DIC	DIC is a less aggressive activating agent, reducing the likelihood of overacylation.[1]
Base	DIEA	None	The absence of a base minimizes the nucleophilicity of the aminooxy nitrogen.[1]
Reaction Time	1-2 hours	30-60 minutes	Shorter reaction times limit the window for the side reaction to occur.[1]

Solution 2: Protecting Group Strategy Modification

If optimizing coupling conditions is insufficient, modifying the protecting group on the aminooxy acid is the next logical step.

Workflow: Implementing Alternative Protection

Caption: Decision workflow for selecting a protection strategy.

• Boc₂-Aoa: This derivative provides steric hindrance around the aminooxy nitrogen, effectively preventing overacylation even with more reactive coupling agents.[2][7] The synthesis protocol would remain similar to using Boc-Aoa-OH.

• Proc-Aoa-OH: This offers an orthogonal protection strategy. The Proc group is stable to the trifluoroacetic acid (TFA) used for Boc deprotection and final cleavage.[8] It requires a separate deprotection step using a palladium catalyst prior to oxime ligation.

Solution 3: Purification Strategy

In cases where minor overacylation is unavoidable, a robust purification strategy is essential.

• RP-HPLC: As the overacylated product is more hydrophobic, it can typically be separated from the desired product using a shallow gradient on a C18 column.[10][11]

• Method Optimization: If baseline separation is difficult, consider adjusting the mobile phase modifier (e.g., using a different ion-pairing agent) or changing the stationary phase to one with different selectivity.[12]

IV. Conclusion

Preventing the overacylation of aminooxy-peptides is a multifaceted challenge that requires careful consideration of coupling chemistry, reaction kinetics, and protection strategies. By understanding the underlying mechanism and systematically applying the troubleshooting steps outlined in this guide, researchers can significantly improve the outcome of their syntheses. The most effective starting point is the optimization of coupling conditions, specifically by using carbodiimide-based activation without a strong base and employing shorter reaction times. For more persistent issues, the use of advanced protecting groups like Boc₂-Aoa offers a robust solution. Ultimately, a combination of preventative synthesis strategies and optimized purification protocols will lead to the successful production of high-purity aminooxy-peptides for your research and development needs.

References

• Martinez, J., Tolle, J. C., & Bodanszky, M. (1979). Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters. International Journal of Peptide and Protein Research, 13(1), 22–27. [Link]

• Sato, K., et al. (2019). N,N-Dimethylaminoxy Carbonyl, a Polar Protecting Group for Efficient Peptide Synthesis. Frontiers in Chemistry, 7, 186. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino group protecting groups. Chemical Reviews, 109(6), 2455–2504. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Protecting Groups in Peptide Synthesis. Methods in Molecular Biology, 548, 117–136. [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Chen, S. T., & Wang, K. T. (1996). Side reactions in solid-phase peptide synthesis and their applications. International Journal of Peptide and Protein Research, 48(3), 292–298. [Link]

• SBS Genetech. (2022, October 6). Mastering Protecting Groups in Peptide Synthesis. Retrieved from [Link]

• Alghaith, A. F. G. (2012). A Single-step Reaction for Glycosylation of Aminooxy Peptides. KU ScholarWorks. [Link]

• G. Barany, F. Albericio, S. A. Kates, M. Kempe. (2007). Optimized synthesis of aminooxy-peptides as glycoprobe precursors for surface-based sugar–protein interaction studies. Tetrahedron Letters, 48(39), 6934-6937. [Link]

• T. He, et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications, 58(65), 9097-9100. [Link]

• Slideshare. (n.d.). Spps and side reactions in peptide synthesis. Retrieved from [Link]

• Bibliomed. (n.d.). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

• He, T., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications, 58(65), 9097-9100. [Link]

• Ollivier, N., et al. (2020). One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. Organic & Biomolecular Chemistry, 18(18), 3466–3470. [Link]

• Nielsen, C. S., et al. (1989). Real time monitoring of acylations during solid phase peptide synthesis: a method based on electrochemical detection. Journal of Biochemical and Biophysical Methods, 20(1), 69–79. [Link]

• Synpeptide. (n.d.). How to Optimize Peptide Synthesis?. Retrieved from [Link]

• Pan, Y., et al. (2014). Identification of the over alkylation sites of a protein by IAM in MALDI-TOF/TOF tandem mass spectrometry. Analytical Methods, 6(19), 7853-7858. [Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• AMSbiopharma. (2025, December 11). Stability-indicating methods for peptide drug analysis. Retrieved from [Link]

• Zhao, J., et al. (2023). Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv. [Link]

• Agilent. (2023, May 3). Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns. Retrieved from [Link]

Sources

• 1. Optimized synthesis of aminooxy-peptides as glycoprobe precursors for surface-based sugar–protein interaction studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC03752A [pubs.rsc.org]
• 3. DSpace [kuscholarworks.ku.edu]
• 4. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. biosynth.com [biosynth.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Real time monitoring of acylations during solid phase peptide synthesis: a method based on electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bachem.com [bachem.com]
• 11. agilent.com [agilent.com]
• 12. Stability-indicating methods for peptide drug analysis | AMSbiopharma [amsbiopharma.com]

Technical Support Center: Purification of Proteins Modified with 3-(Aminooxy)propanoic Acid Hydrochloride

Welcome to the technical support center for researchers, scientists, and drug development professionals working with proteins modified with 3-(Aminooxy)propanoic acid hydrochloride. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the challenges of purifying these bioconjugates. The core of this modification strategy lies in the formation of a stable oxime bond between the aminooxy group and a carbonyl group (an aldehyde or ketone) on the protein.[1] This chemoselective ligation is a powerful tool for creating well-defined protein conjugates for various applications, from therapeutic development to diagnostic assays.

Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues you may encounter during the purification of your aminooxy-modified protein. The key to successful purification is a systematic approach to identifying and resolving problems at each stage, from the initial ligation reaction to the final polishing steps.

Problem 1: Low Yield of the Modified Protein After Ligation Reaction

Symptoms:

• Analysis by SDS-PAGE, mass spectrometry, or HPLC shows a low percentage of the desired modified protein.

• A significant amount of unmodified protein remains.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Incomplete Ligation Reaction	The reaction between the aminooxy group and the protein's carbonyl group has not gone to completion. This can be due to suboptimal reaction conditions.	Optimize Reaction Conditions: • pH: The optimal pH for uncatalyzed oxime ligation is typically between 4.0 and 5.0.[2] However, catalysis can allow the reaction to proceed efficiently at neutral pH.[2] • Catalyst: The use of a catalyst like aniline or its derivatives can significantly accelerate the reaction rate.[1][3] Consider adding a catalyst such as m-phenylenediamine (mPDA), which can be more efficient than aniline.[4] • Concentration: Ligation kinetics are driven by the concentration of reactants.[1] If possible, increase the concentration of the protein and the aminooxy reagent. • Time and Temperature: Allow the reaction to proceed for a longer duration or consider a modest increase in temperature (e.g., room temperature to 37°C), while monitoring protein stability.
Instability of Reactants	The aldehyde or ketone on the protein may be unstable, or the 3-(Aminooxy)propanoic acid hydrochloride may have degraded.	Verify Reagent Quality: • Use freshly prepared or properly stored reagents. • Characterize the carbonyl-containing protein before the ligation reaction to ensure the reactive group is present.
Steric Hindrance	The carbonyl group on the protein may be in a sterically hindered location, preventing efficient access for the aminooxy reagent.	Introduce a Longer Linker: If designing the protein construct is an option, consider introducing the carbonyl group via a longer, more flexible linker to improve accessibility.

Problem 2: Difficulty in Separating Modified Protein from Unmodified Protein

Symptoms:

• Chromatography fractions contain a mixture of both modified and unmodified protein.

• Poor resolution between the two species on an analytical column (e.g., HPLC).

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Minimal Change in Physicochemical Properties	The addition of the small 3-(Aminooxy)propanoic acid molecule may not significantly alter the overall size, charge, or hydrophobicity of the protein, making separation by standard chromatographic methods challenging.	Optimize Chromatographic Strategy: • Ion-Exchange Chromatography (IEX): The addition of the propanoic acid moiety introduces a carboxylic acid group, which will be negatively charged at neutral pH. This change in the isoelectric point (pI) can be exploited for separation using anion-exchange chromatography.[5][6][7] Elute with a shallow salt or pH gradient to maximize resolution.[8][9] • Hydrophobic Interaction Chromatography (HIC): While the modification is small, it may subtly alter the protein's surface hydrophobicity.[9] A screening of different HIC resins and salt conditions may yield a separation. • Affinity Chromatography: If the modification was intended to introduce a purification handle (e.g., biotin), use the corresponding affinity resin.[10][11] Alternatively, if the unmodified protein has an affinity tag that can be cleaved, this can be used as a separation strategy.[12]
Protein Aggregation	Aggregation can lead to poor chromatographic performance and co-elution of different species.[13]	Optimize Buffer Conditions: • Include additives such as arginine or non-ionic detergents to reduce aggregation. • Work at lower protein concentrations.

Problem 3: Instability or Loss of the Conjugate During Purification

Symptoms:

• The amount of modified protein decreases during purification steps.

• Detection of the free modification reagent or unmodified protein in later purification fractions.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Hydrolysis of the Oxime Bond	While generally stable, the oxime bond can undergo hydrolysis, especially under harsh pH conditions.[1][14]	Maintain Optimal pH: • Keep the pH of all buffers within a stable range, typically between 6.0 and 8.0, unless otherwise required for a specific chromatography step. Avoid strongly acidic or basic conditions.
Proteolytic Degradation	The protein itself may be susceptible to degradation by proteases present in the sample.	Inhibit Protease Activity: • Add protease inhibitors to your buffers, especially during the initial purification steps.[15] • Perform purification steps at low temperatures (e.g., 4°C).[16]

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using 3-(Aminooxy)propanoic acid hydrochloride for protein modification?

The primary advantage lies in the formation of a highly stable and covalent oxime bond with an aldehyde or ketone on the target protein.[1] This reaction is chemoselective, meaning it proceeds under mild, aqueous conditions with minimal side reactions with other functional groups found in proteins.[1] The propanoic acid moiety also introduces a useful handle for further modifications or for altering the protein's charge properties.

Q2: How can I introduce a carbonyl group onto my protein for reaction with 3-(Aminooxy)propanoic acid hydrochloride?

There are several methods to introduce an aldehyde or ketone into a protein:

• Enzymatic Modification: Using enzymes like formylglycine-generating enzyme (FGE) to convert a specific cysteine or serine residue into a formylglycine, which contains an aldehyde group.

• Chemical Modification: Reacting lysine residues with reagents like succinimidyl 4-formylbenzoate (SFB) or periodate oxidation of N-terminal serine or threonine residues.

• Genetic Incorporation of Unnatural Amino Acids: Incorporating an unnatural amino acid with a ketone or aldehyde side chain, such as p-acetyl-L-phenylalanine, during protein expression.[4]

Q3: What analytical techniques are best for confirming the modification and assessing purity?

A combination of techniques is recommended for comprehensive analysis:

• Mass Spectrometry (MS): This is the most direct method to confirm the covalent modification by observing the expected mass shift in the protein.[17] It can also help identify any side products.

• SDS-PAGE: While the mass change from this modification is small, a slight shift in mobility might be observable. More importantly, it is used to assess overall purity and detect major contaminants.

• High-Performance Liquid Chromatography (HPLC): Techniques like reverse-phase (RP-HPLC) or ion-exchange (IEX-HPLC) can be used to separate the modified protein from the unmodified protein and other impurities, allowing for quantification of purity.[2]

• UV-Vis Spectroscopy: Can be used to determine protein concentration and, if the modification introduces a chromophore, to quantify the degree of labeling.

Experimental Protocols & Workflows

Workflow for Purification of Aminooxy-Modified Proteins

Caption: General workflow for the purification of aminooxy-modified proteins.

Step-by-Step Protocol: Purification by Anion-Exchange Chromatography

This protocol assumes the ligation reaction has been performed and excess small molecule reagents have been removed by a desalting column or dialysis.

Materials:

• Anion-exchange chromatography column (e.g., a quaternary ammonium-based resin).

• Chromatography system (e.g., FPLC or HPLC).

• Buffer A: Low salt buffer (e.g., 20 mM Tris-HCl, pH 8.0).

• Buffer B: High salt buffer (e.g., 20 mM Tris-HCl, 1 M NaCl, pH 8.0).

• Desalted protein conjugate solution.

Procedure:

• Column Equilibration: Equilibrate the anion-exchange column with at least 5 column volumes (CVs) of Buffer A until the conductivity and pH are stable.

• Sample Loading: Load the desalted protein sample onto the column at a flow rate recommended by the column manufacturer. The unmodified protein and the modified protein should bind to the positively charged resin.

• Washing: Wash the column with Buffer A for 3-5 CVs to remove any unbound contaminants.

• Elution: Elute the bound proteins using a linear gradient of increasing salt concentration, for example, from 0% to 50% Buffer B over 20 CVs. The modified protein, having a more negative charge due to the added carboxyl group, is expected to elute at a higher salt concentration than the unmodified protein.

• Fraction Collection: Collect fractions throughout the elution gradient.

• Analysis: Analyze the collected fractions by SDS-PAGE and mass spectrometry to identify the fractions containing the pure, modified protein.

• Pooling and Buffer Exchange: Pool the pure fractions and perform a buffer exchange into a suitable storage buffer.

Logical Troubleshooting Diagram

Sources

• 1. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Developments in Ion Exchange Chromatography–Mass Spectrometry for the Characterization of Intact Proteins and Proteoforms - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Challenges and solutions for the downstream purification of therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 16. med.upenn.edu [med.upenn.edu]
• 17. What are the methods for analyzing protein oxidative modifications | Bytech-Peak Biotechnology [en.biotech-pack.com]

Technical Support Center: Navigating the Nuances of Aminooxy-Containing Peptides

Welcome to the technical support center for aminooxy-containing peptides. This guide is designed for researchers, scientists, and drug development professionals who are leveraging the power of oxime ligation chemistry. Here, we will delve into the common challenges associated with the storage and handling of these uniquely reactive molecules, providing you with practical troubleshooting advice and in-depth scientific explanations to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

This section addresses the fundamental questions that often arise when working with aminooxy-containing peptides.

Q1: What is an aminooxy group, and why is it useful in peptide chemistry?

The aminooxy group (R-O-NH₂) is a highly reactive functional group. Its utility in peptide chemistry stems from its ability to react chemoselectively with aldehydes and ketones to form a stable oxime bond (C=N-O).[1][2][3] This reaction, known as oxime ligation, is a cornerstone of "click chemistry" due to its high efficiency, specificity, and ability to proceed under mild, aqueous conditions, making it ideal for bioconjugation.[3][4]

Q2: How stable are aminooxy-containing peptides?

While the introduction of an α-aminooxy acid can significantly enhance the metabolic stability of the adjacent amide bonds within a peptide backbone[5], the aminooxy group itself presents unique stability challenges. The primary concerns are its high reactivity and susceptibility to hydrolysis.

• Reactivity: The aminooxy group is highly nucleophilic and can react with any ambient aldehydes or ketones, such as acetone, which is a common laboratory solvent.[1][2]

• Hydrolysis: The oxime bond formed during ligation is generally more stable than corresponding hydrazone or imine bonds at physiological pH, but it is still reversible through hydrolysis, especially under acidic conditions.[6]

Q3: What are the general best practices for storing lyophilized aminooxy-containing peptides?

Proper storage is critical to preserving the integrity of your peptide. For lyophilized powders:

• Long-term storage: Store at -20°C or, for enhanced stability, at -80°C in a tightly sealed container with a desiccant to minimize exposure to moisture.[7][8][9][10][11]

• Short-term storage: Storage at 4°C in a dark, dry environment is acceptable for short periods.[8][12]

• Handling: Before opening, always allow the vial to warm to room temperature in a desiccator.[7][10][11] This prevents condensation from forming on the peptide, as they are often hygroscopic.[7][10]

Q4: What about storing aminooxy-containing peptides in solution?

Storing peptides in solution is generally not recommended due to their lower stability compared to the lyophilized form.[7][10] If absolutely necessary:

• Temperature: Store aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles, which can degrade the peptide.[12][13]

• pH: Use sterile buffers at a slightly acidic pH of 5-6 to prolong shelf life.[7][14]

• Oxygen-sensitive residues: For peptides containing cysteine, methionine, or tryptophan, use oxygen-free solvents to prevent oxidation.[7][9]

Troubleshooting Guide: Common Experimental Issues

This section provides a structured approach to diagnosing and solving common problems encountered during experiments with aminooxy-containing peptides.

Issue 1: Low or No Oxime Ligation Yield

You've set up your ligation reaction, but analysis shows a low yield of the desired conjugate.

Potential Cause	Explanation	Recommended Solution
Suboptimal pH	The rate of oxime ligation is highly pH-dependent. The optimal pH is typically around 4.5, which balances the acid-catalyzed dehydration of the intermediate and the nucleophilicity of the aminooxy group.[6][15][16] At neutral pH (physiologically relevant), the reaction is significantly slower.[6][15]	Adjust the reaction buffer to pH 4-5 if your molecules can tolerate it. For reactions at neutral pH, consider using a catalyst.[16]
Inefficient Catalyst	While aniline has been a traditional catalyst, newer catalysts like p-phenylenediamine (pPDA) and m-phenylenediamine (mPDA) are significantly more effective, especially at neutral pH.[6][17]	Use p-phenylenediamine or m-phenylenediamine at a concentration of 2-10 mM to accelerate the reaction at neutral pH.[16][17]
Reactant Reactivity	Aldehydes are generally more reactive than ketones in oxime ligation due to less steric hindrance.[6][16][17] Reactions with ketones may require more forcing conditions.	If possible, use an aldehyde-containing reaction partner. For ketones, increase reactant concentrations, reaction time, or use a more efficient catalyst.[6][17]
Degraded Aminooxy Peptide	Improper storage or handling may have led to the degradation of the aminooxy group through hydrolysis or reaction with ambient carbonyls.	Ensure your peptide has been stored correctly at -20°C or below, protected from light and moisture.[18] Use freshly prepared stock solutions.
Low Reactant Concentrations	Ligation kinetics are concentration-dependent. Low concentrations of either the aminooxy peptide or the carbonyl-containing molecule will slow the reaction rate.[3][6]	Increase the concentration of one or both reactants. The use of organic co-solvents like DMF or DMSO can sometimes help increase solubility and allow for higher concentrations.[6]

Issue 2: Peptide Degradation or Unexpected Side Products

Your analytical results (e.g., HPLC, MS) show multiple peaks, indicating degradation or the formation of side products.

Potential Cause	Explanation	Recommended Solution
Hydrolysis of Peptide Bonds	Extreme acidic or alkaline conditions can lead to the hydrolysis of amide bonds in the peptide backbone.[9][19][20][21]	Maintain a pH between 5 and 7 for your solutions and reactions unless the protocol specifically requires otherwise.[7][14]
Oxidation	Peptides containing Cys, Met, or Trp are susceptible to oxidation, especially when exposed to air in solution.[7][8][9]	Use degassed, oxygen-free buffers for dissolving and reacting these peptides.[9]
Reaction with Solvents or Buffers	The highly reactive aminooxy group can react with aldehyde or ketone impurities in solvents (e.g., acetone) or certain buffer components.	Use high-purity, anhydrous solvents for reconstitution, such as DMSO or DMF.[18] Avoid buffers containing reactive carbonyl groups.
Over-acylation during Synthesis	During solid-phase peptide synthesis (SPPS), the use of base-containing activation mixtures can lead to the unwanted acylation of the aminooxy nitrogen.[22]	This is a synthetic issue. If you are synthesizing your own peptides, use coupling reagents that do not require a base for activation when adding the aminooxy-containing amino acid.[22]
Dimerization	Certain catalysts with multiple reactive groups, like p-phenylenediamine, can potentially cause dimerization of the peptide conjugate under specific conditions.[2]	If dimerization is observed, consider using a catalyst with a single reactive group, like aniline, though this may require optimization of other reaction parameters.[2]

Experimental Protocols

Protocol: General Oxime Ligation at Neutral pH

This protocol provides a starting point for the conjugation of an aminooxy-containing peptide to an aldehyde- or ketone-containing biomolecule at a physiologically relevant pH.

Materials:

• Aminooxy-containing peptide

• Aldehyde- or ketone-containing biomolecule

• Phosphate-buffered saline (PBS), pH 7.4

• p-Phenylenediamine (pPDA) catalyst stock solution (100 mM in PBS, pH 7.4)

• Anhydrous DMSO or DMF (for initial peptide dissolution)

• Microcentrifuge tubes

• Incubator or shaker

Procedure:

• Prepare Reactant Solutions:

  • Allow the lyophilized aminooxy-peptide to equilibrate to room temperature in a desiccator.

  • Dissolve the peptide in a minimal amount of anhydrous DMSO or DMF to create a concentrated stock solution.

  • Dissolve the carbonyl-containing biomolecule in PBS (pH 7.4) to a final concentration of 1-10 µM.

• Set up the Ligation Reaction:

  • In a microcentrifuge tube, add the biomolecule solution.

  • Add the aminooxy-peptide stock solution to the biomolecule solution to achieve a final 5-10 fold molar excess of the peptide.

  • Add the p-phenylenediamine catalyst stock solution to the reaction mixture to a final concentration of 2-10 mM.[16]

• Incubation:

  • Incubate the reaction mixture at room temperature or 37°C for 1-4 hours with gentle shaking.[16] Reaction times may need to be optimized depending on the reactivity of the substrates.

• Purification and Analysis:

  • Purify the resulting conjugate using an appropriate method, such as reverse-phase HPLC (RP-HPLC) or size-exclusion chromatography (SEC), to remove unreacted starting materials and the catalyst.[23]

  • Characterize the purified product by mass spectrometry (MS) to confirm the molecular weight of the conjugate and by HPLC or SDS-PAGE to assess purity.[23][24][25][26]

Visualizing Key Processes

To further clarify the concepts discussed, the following diagrams illustrate the oxime ligation workflow and a troubleshooting decision tree.

Caption: General experimental workflow for protein modification via oxime ligation.

Caption: Troubleshooting decision tree for low oxime ligation yield.

References

• Zhong, H., et al. (2012). Extraordinary metabolic stability of peptides containing α-aminoxy acids. Amino Acids, 43(1), 499-503. [Link]

• Re-Mads, O., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications, 58(66), 9207-9210. [Link]

• Leone, M. (n.d.). Peptide Bond Hydrolysis: Enzymatic and Non-Enzymatic Pathways in Protein Metabolism. Journal of Proteomics and Bioinformatics. [Link]

• Yanfen Biotech. (2024, January 29). Proper Storage and Handling Guidelines for Peptides. [Link]

• Laulhé, S. (2013). Aminooxy reagents for synthesis and analysis: expanding the role of oximation [Doctoral Dissertation, University of Louisville]. ThinkIR: The University of Louisville's Institutional Repository. [Link]

• Dynamic Science. (n.d.). Food chemistry -hydrolysis of peptide links into amino acids. [Link]

• Re-Mads, O., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications, 58(66), 9207-9210. [Link]

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical reviews, 117(15), 10358–10376. [Link]

• Zhu, T., et al. (2000). Theoretical Study of Peptides Formed by Aminoxy Acids. The Journal of Organic Chemistry, 65(22), 7667-7675. [Link]

• Laulhé, S. (2013). Aminooxy reagents for synthesis and analysis: expanding the role of oximation. Semantic Scholar. [Link]

• AAPPTEC. (n.d.). Handling and Storage of Peptides - FAQ. [Link]

• sb-PEPTIDE. (n.d.). Peptide handling & storage guidelines - How to store a peptide?. [Link]

• Re-Mads, O., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications, 58(66), 9207-9210. [Link]

• Bibliomed. (n.d.). Side reactions in peptide synthesis: An overview. [Link]

• Interchim. (n.d.). Amino-Oxy reagents, for conjugation with aldehydes and cetones. [Link]

• Alghaith, A. F. G. (2013). A Single-step Reaction for Glycosylation of Aminooxy Peptides. KU ScholarWorks. [Link]

• Renaudet, O., et al. (2005). Optimized synthesis of aminooxy-peptides as glycoprobe precursors for surface-based sugar–protein interaction studies. Tetrahedron letters, 46(40), 6875-6878. [Link]

• Kumar, T. S., et al. (2022). Aminooxy Click Chemistry as a Tool for Bis-homo and Bis-hetero Ligand Conjugation to Nucleic Acids. Organic Letters, 24(25), 4563–4567. [Link]

• Laulhé, S. (2013). Aminooxy reagents for synthesis and analysis: expanding the role of oximation. Semantic Scholar. [Link]

• Gyros Protein Technologies. (2020, November 4). Peptide Purity & Yield Optimizing in SPPS. [Link]

• Chemistry LibreTexts. (2023, May 3). 2.11: Peptide Hydrolysis. [Link]

• Dirksen, A., et al. (2008). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation. Angewandte Chemie International Edition, 47(47), 9033-9036. [Link]

• Khan Academy. (n.d.). Peptide bonds: Formation and cleavage [Video]. [Link]

• Reddit. (2023, June 28). Peptide synthesis troubleshooting. r/OrganicChemistry. [Link]

Sources

• 1. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC03752A [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. "Aminooxy reagents for synthesis and analysis : expanding the role of o" by Sebastien Laulhe [ir.library.louisville.edu]
• 5. Extraordinary metabolic stability of peptides containing α-aminoxy acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. cpcscientific.com [cpcscientific.com]
• 8. Proper Storage and Handling Guidelines for Peptides - Yanfen Biotech [en.yanfenbio.com]
• 9. Peptide Storage Guide - Creative Peptides [creative-peptides.com]
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• 11. peptide.com [peptide.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]
• 14. Peptide solubility and storage - AltaBioscience [altabioscience.com]
• 15. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Food chemistry -hydrolysis of peptide links into amino acids [dynamicscience.com.au]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Khan Academy [khanacademy.org]
• 22. Optimized synthesis of aminooxy-peptides as glycoprobe precursors for surface-based sugar–protein interaction studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 25. biosynth.com [biosynth.com]
• 26. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]

Technical Support Center: Optimizing Oxime Ligations with 3-(Aminooxy)propanoic Acid Hydrochloride

Welcome to the technical support center for 3-(Aminooxy)propanoic acid hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to enhance the efficiency and success of their oxime ligation reactions. Here, we address common challenges encountered in the laboratory, providing in-depth, evidence-based solutions and detailed protocols to streamline your bioconjugation workflows.

Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding oxime ligation reactions.

Q1: What is the fundamental mechanism of the reaction between 3-(Aminooxy)propanoic acid hydrochloride and a carbonyl compound?

The reaction, known as oxime ligation, is a chemoselective condensation reaction between the aminooxy group (-ONH₂) of 3-(Aminooxy)propanoic acid and an aldehyde or ketone. The reaction proceeds in two main stages: a rapid, reversible nucleophilic addition of the aminooxy group to the carbonyl carbon to form a tetrahedral hemiaminal intermediate, followed by a slower, acid-catalyzed dehydration step to yield a stable oxime bond (C=N-O).[1] Water is the sole byproduct of this reaction.

Q2: What is the optimal pH for oxime ligation and why is it so critical?

The rate of oxime formation is highly pH-dependent. The optimal pH is typically around 4.5.[1] This is because the dehydration of the hemiaminal intermediate is acid-catalyzed. However, at very low pH (below ~3), the aminooxy nucleophile becomes excessively protonated (pKa ≈ 4.7), rendering it unreactive.[1] Conversely, at neutral or basic pH, the dehydration step is slow. For many biological applications where biomolecule stability is paramount, reactions are often performed at a physiological pH of ~7.4, which necessitates the use of a catalyst to achieve a reasonable reaction rate.

Q3: Why is aniline or a derivative often added to my oxime ligation reaction?

Aniline and its derivatives act as nucleophilic catalysts, significantly accelerating the rate of oxime formation, especially at neutral pH.[1][2] The catalyst first reacts with the carbonyl compound to form a more reactive protonated Schiff base (iminium ion). This intermediate is more electrophilic and thus more susceptible to attack by the aminooxy nucleophile. The subsequent reaction regenerates the aniline catalyst, allowing it to participate in further catalytic cycles.[2]

Q4: Are there more effective catalysts than aniline?

Yes, several aniline derivatives have been shown to be more potent catalysts. Electron-donating substituents on the aniline ring enhance catalytic activity. Notably, m-phenylenediamine (mPDA) and p-phenylenediamine (pPDA) exhibit significantly higher catalytic efficiency than aniline.[2][3][4] This increased efficiency is also attributed to their greater aqueous solubility, which allows for the use of higher catalyst concentrations, further accelerating the reaction.[3]

Q5: How should I store and handle 3-(Aminooxy)propanoic acid hydrochloride?

3-(Aminooxy)propanoic acid hydrochloride is a stable solid. For long-term storage, it is recommended to keep it at -20°C. For short-term use, it can be stored at 4°C. It is important to protect it from moisture. Stock solutions can be prepared in anhydrous DMSO or DMF and stored at -20°C or -80°C for extended periods. It is advisable to limit freeze-thaw cycles of the stock solutions.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments, providing potential causes and actionable solutions.

Issue 1: Slow or Incomplete Reaction

A slow or incomplete reaction is one of the most common challenges in oxime ligation. The following decision tree can help diagnose the underlying cause.

Sources

• 1. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: 3-(Aminooxy)propanoic Acid Hydrochloride Conjugation

Welcome to the technical support center for 3-(Aminooxy)propanoic acid hydrochloride conjugation. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of oxime ligation and troubleshoot common issues encountered during bioconjugation. Our goal is to provide you with the expertise and practical insights needed to minimize byproducts and achieve high-yield, reproducible results.

Introduction to Oxime Ligation

The conjugation of 3-(Aminooxy)propanoic acid hydrochloride to an aldehyde or ketone-containing molecule proceeds via an oxime ligation, a robust and highly chemoselective reaction that forms a stable oxime bond.[1] This method is favored in bioconjugation for its biocompatible reaction conditions and the stability of the resulting linkage.[1][2] However, like any chemical transformation, optimizing conditions is critical to prevent side reactions and ensure the desired product is the major species.

This guide is structured in a question-and-answer format to directly address the specific challenges you may face.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

I. Low or No Conjugate Yield

This is one of the most common issues encountered. A low yield of the desired conjugate can stem from several factors, from reagent quality to suboptimal reaction parameters.

Question 1: I'm seeing very little to no formation of my desired conjugate. What are the likely causes?

Several factors can contribute to a low or failed conjugation reaction. A systematic approach to troubleshooting is often the most effective way to identify the root cause.

• Degraded or Inactive Reagents: 3-(Aminooxy)propanoic acid hydrochloride can degrade over time, especially if not stored properly. Similarly, the aldehyde or ketone on your target molecule may not be sufficiently reactive or may have degraded.

• Suboptimal pH: The formation of oximes is highly pH-dependent. The reaction is generally most efficient in a slightly acidic environment (pH 4-5) which facilitates the protonation of the carbonyl group, making it more electrophilic.[3]

• Inappropriate Reaction Temperature: While many oxime ligations proceed at room temperature, some systems may require gentle heating to overcome activation energy barriers. Conversely, excessive heat can lead to degradation of reactants or the product.[4]

• Presence of Water: While oxime ligations are often performed in aqueous buffers, the O-acetyl oxime intermediate in some related reactions can be susceptible to hydrolysis, which would revert it to the less reactive parent oxime.[4] For the direct oxime ligation, water is a byproduct, and its removal is generally not necessary.

• Insufficient Reaction Time: Oxime ligation kinetics can be slow, particularly at low reactant concentrations.

Troubleshooting Flowchart for Low Yield

Caption: Troubleshooting logic for addressing low yields in synthesis.

Question 2: My reaction seems to stall. Can I use a catalyst to improve the rate and yield?

Yes, catalysts are frequently used to accelerate oxime ligations, especially at neutral pH where the reaction can be sluggish. Aniline and its derivatives are common catalysts.[1]

Catalyst	Typical Concentration	Notes
Aniline	10-100 mM	A widely used catalyst.[1]
p-Phenylenediamine (pPDA)	10-100 mM	Often more effective than aniline.[1]
m-Phenylenediamine (mPDA)	up to 500 mM	Highly efficient due to its greater aqueous solubility, allowing for higher catalyst concentrations.

Protocol: Catalyzed Oxime Ligation

• Dissolve your aldehyde/ketone-containing molecule in the chosen reaction buffer (e.g., 100 mM sodium phosphate, pH 7.0).

• Add the catalyst (e.g., aniline to a final concentration of 100 mM) from a freshly prepared stock solution.

• Initiate the reaction by adding a 1.5 to 5-fold molar excess of 3-(Aminooxy)propanoic acid hydrochloride.

• Incubate the reaction at room temperature or 37°C, monitoring progress by HPLC or LC-MS.

II. Presence of Unexpected Byproducts

The appearance of unexpected peaks in your analytical chromatogram (e.g., HPLC) or masses in your mass spectrum indicates the formation of byproducts. Identifying and mitigating these side reactions is key to obtaining a pure conjugate.

Question 3: I see multiple peaks in my HPLC analysis. What are the possible byproducts?

Several byproducts can form during the conjugation reaction. Understanding their origin is the first step in minimizing their formation.

Potential Byproducts and their Origins:

• Unreacted Starting Materials: The most common "impurities" are simply your unreacted biomolecule and excess 3-(Aminooxy)propanoic acid hydrochloride.

• Hydrolysis of the Oxime Bond: While generally stable, the oxime bond can undergo hydrolysis, especially under strongly acidic conditions, reverting to the original aldehyde/ketone and aminooxy compound.[2][5]

• E/Z Isomers of the Oxime: The newly formed C=N bond of the oxime can exist as two geometric isomers (E and Z). These isomers may have slightly different retention times on reverse-phase HPLC, appearing as two closely eluting peaks.

• Side Reactions of the Carboxylic Acid: The carboxylic acid moiety of 3-(Aminooxy)propanoic acid hydrochloride can potentially undergo side reactions, such as esterification if alcohols are present, or amidation with primary or secondary amines, especially if a carbodiimide (e.g., EDC) is inadvertently present or used in a prior step.[6][7]

• Reactions with Carbonyl Contaminants: The aminooxy group is highly reactive towards any aldehyde or ketone. Contamination of your reaction with solvents like acetone can lead to the formation of the corresponding oxime, consuming your reagent.

Reaction Scheme: Main Reaction and Potential Side Reactions

Caption: Main conjugation pathway and potential side reactions.

Question 4: How can I confirm the identity of my product and byproducts?

A combination of analytical techniques is essential for confident characterization.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is the most powerful tool. It allows you to separate the components of your reaction mixture by HPLC and determine their mass-to-charge ratio (m/z). You can then compare the observed masses to the theoretical masses of your expected product and potential byproducts.

• HPLC with UV Detection: By comparing the chromatograms of your reaction mixture with those of your starting materials, you can identify unreacted components. The appearance of new peaks indicates product and/or byproduct formation.

III. Purification of the Conjugate

After the reaction, the desired conjugate must be purified from excess reagents, unreacted starting materials, and any byproducts.

Question 5: What is the best method to purify my final conjugate?

The choice of purification method depends on the properties of your biomolecule and the nature of the impurities.

• Size Exclusion Chromatography (SEC): This is an excellent method for separating a large biomolecule conjugate (e.g., a protein) from smaller molecules like excess 3-(Aminooxy)propanoic acid hydrochloride and catalyst.[8][9]

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This technique separates molecules based on their hydrophobicity and is highly effective for purifying peptide and small molecule conjugates. It can often resolve the desired product from unreacted starting materials and some byproducts.[10][11][12]

• Dialysis/Tangential Flow Filtration (TFF): For large protein conjugates, dialysis or TFF against a suitable buffer is an effective way to remove small molecule impurities.

Protocol: General Purification by Size Exclusion Chromatography

• Column Selection: Choose an SEC resin with a fractionation range appropriate for your conjugate's molecular weight.

• Equilibration: Equilibrate the SEC column with at least two column volumes of a suitable buffer (e.g., PBS, pH 7.4).

• Sample Loading: Load your reaction mixture onto the column. The volume should typically not exceed 5% of the total column volume for optimal resolution.

• Elution: Elute the sample with the equilibration buffer at the recommended flow rate for the resin.

• Fraction Collection: Collect fractions and monitor the elution profile using UV absorbance at 280 nm (for proteins).

• Analysis: Analyze the collected fractions by SDS-PAGE, HPLC, or LC-MS to identify those containing the pure conjugate.

References

• BenchChem Technical Support Team. (2025). Troubleshooting low yield in the Beckmann rearrangement of O-acetyl oxime. BenchChem.
• BenchChem Technical Support Team. (2025). Troubleshooting low yields in the synthesis of Cyclopentanone oxime. BenchChem.
• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes.

• ResearchGate. (n.d.). Examples of reactions used for conjugation to carboxylic acids. Retrieved January 17, 2026, from [Link]

• Kalia, J., & Raines, R. T. (2011). Hydrolytic Stability of Hydrazones and Oximes. PMC.
• Bio-Synthesis Inc. (2022). Basic Bioconjugation Chemistry of Reactive Groups in Biomolecules.

• Creative Biolabs. (n.d.). Chemical Conjugation. Retrieved January 17, 2026, from [Link]

• Li, Y., et al. (2025). Development of a Reversed-Phase HPLC Method by Applying a Scientific Approach and Strategies to Achieve Challenging Separation of Impurity Peaks in Typical Commercial Bulk Batches of Milbemycin Oxime Drug Substance.
• BenchChem. (2025).
• Stack Exchange. (2025). Different reaction conditions for hydrolysis of ethers and epoxides.
• New England Biolabs. (2018).
• BenchChem. (2025). Step-by-Step Guide for Oxime Ligation with 2-(Aminooxy)
• Muttenthaler, M., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides.

• PubChem. (n.d.). 3-(Aminooxy)propanoic acid hydrochloride. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). (a) Gram scale synthesis, (b) hydrolysis of oxime ether group. Retrieved January 17, 2026, from [Link]

• Coin, I., et al. (2020). One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. RSC Advances, 10(30), 17681-17685.
• Royal Society of Chemistry. (2020). One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups.
• Zu u:scholar. (2022).
• National Institutes of Health. (n.d.). Gas-Phase Amidation of Carboxylic Acids with Woodward's Reagent K Ions.
• IonSource. (2001). Reverse Phase HPLC Basics for LC/MS.
• Biotage. (2012).
• ChemicalBook. (2023). Propanoic acid, 3-(aminooxy)-, hydrochloride | 5251-77-4.
• Cytiva. (n.d.).
• ResearchGate. (n.d.).
• Cold Spring Harbor Protocols. (2020).
• Google Patents. (n.d.).
• HALO Columns. (n.d.).
• European Patent Office. (2002). Purification method of cyclohexanone-oxime - EP 1270548 A1.
• Google Patents. (n.d.).

• Wikipedia. (n.d.). Aldehyde. Retrieved January 17, 2026, from [Link]

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• 5. raineslab.com [raineslab.com]
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• 9. Purification of Labeled Antibodies Using Size-Exclusion Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Characterization of 3-(Aminooxy)propanoic Acid Hydrochloride Conjugates

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-(Aminooxy)propanoic acid hydrochloride (AOPA) conjugates. This guide is designed to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful characterization of your bioconjugates.

Introduction to AOPA and Oxime Ligation

3-(Aminooxy)propanoic acid hydrochloride (AOPA) is a bifunctional linker commonly used in bioconjugation. Its key feature is the aminooxy group (-ONH₂), which reacts with aldehydes or ketones on a target biomolecule (like a protein, antibody, or oligonucleotide) to form a stable oxime bond (C=N-O).[1][2] This reaction, known as oxime ligation, is highly specific and can be performed under mild, aqueous conditions, making it a valuable tool for creating complex bioconjugates such as antibody-drug conjugates (ADCs) or antibody-oligonucleotide conjugates (AOCs).[1][3][4] The propanoic acid end of AOPA provides a convenient handle for attaching payloads, labels, or other molecules of interest.[5][6]

Characterizing these conjugates is critical to ensure their identity, purity, stability, and efficacy.[7] This guide will address the common challenges encountered during this analytical process.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the chemistry and properties of AOPA conjugates.

Q1: What is the underlying mechanism of oxime ligation? A: Oxime ligation is a chemoselective reaction between an aminooxy group (from AOPA) and a carbonyl group (an aldehyde or ketone) on the target molecule.[2] The reaction proceeds via a two-step mechanism: an initial nucleophilic attack by the aminooxy nitrogen on the carbonyl carbon to form a hemiaminal intermediate, followed by an acid-catalyzed dehydration to yield the stable oxime linkage.[2][3]

Q2: What are the optimal reaction conditions for forming AOPA conjugates? A: The reaction is fastest at a slightly acidic pH, typically around 4.5.[3][8] This pH represents a balance: it's acidic enough to catalyze the dehydration of the intermediate but not so acidic that it fully protonates the aminooxy group, which would render it non-nucleophilic and unreactive.[3] While the reaction can proceed at neutral pH, it is significantly slower.[3][8] To accelerate the reaction, especially at physiological pH, catalysts like aniline or its derivatives (e.g., m-phenylenediamine) are often used.[8][9]

Q3: How stable is the oxime bond in AOPA conjugates? A: The oxime bond is generally considered highly stable, especially when compared to other imine-based linkages like hydrazones.[1][10][11] Its formation is reversible through hydrolysis, but the equilibrium strongly favors the conjugate.[3] Rate constants for oxime hydrolysis are nearly 1,000-fold lower than for simple hydrazones under similar conditions.[10][12] This hydrolytic stability makes oximes well-suited for conjugates that need to remain intact in biological systems.[1][10]

Q4: Aldehyde vs. Ketone: Which is better for conjugation with AOPA? A: Aldehydes are generally more reactive towards aminooxy groups than ketones.[8] This is due to the lower steric hindrance and greater electrophilicity of the aldehyde carbonyl carbon. Consequently, reactions with aldehydes proceed faster and may not require a catalyst, whereas conjugations to ketones are often slower and benefit significantly from the use of an efficient catalyst.[9]

Troubleshooting Guide for AOPA Conjugate Characterization

This section addresses specific issues you may encounter during your experiments in a problem-solution format.

Problem 1: Low or No Conjugation Yield

This is a frequent challenge that can stem from issues with reagents, reaction conditions, or the biomolecules themselves.[4][13]

Possible Cause	Recommended Solution & Scientific Rationale
Interfering substances in the biomolecule buffer.	Verify your buffer composition. Buffers containing primary amines, such as Tris or glycine, will compete with the target biomolecule for amine-reactive crosslinkers if you are first introducing a carbonyl group.[4][14] For the oxime ligation step itself, ensure no stray aldehydes or ketones are present from other sources. Solution: Perform a buffer exchange into a non-interfering buffer (e.g., PBS, MES, HEPES) using dialysis, ultrafiltration, or desalting columns before conjugation.[14][15]
Suboptimal Reaction pH.	The oxime ligation is pH-dependent, with an optimal range around pH 4.5.[3] At neutral or basic pH, the reaction rate slows dramatically. Solution: Adjust the reaction buffer to the optimal pH. If the biomolecule is not stable at acidic pH, perform the reaction at a higher pH (e.g., 6.0-7.4) but increase the reaction time, use a higher concentration of reactants, or add an appropriate catalyst like m-phenylenediamine to accelerate the reaction.[8][9]
Degraded or Poor-Quality Reagents.	The aminooxy group of AOPA can degrade over time, and the carbonyl group on the biomolecule may be unstable. Solution: Use fresh, high-quality reagents. Store AOPA hydrochloride under recommended desiccated conditions.[4] If you are generating the aldehyde/ketone on your biomolecule, use it immediately for the conjugation reaction.
Inaccessible Reactive Site on the Biomolecule.	The target aldehyde or ketone may be located in a sterically hindered position within the folded structure of the protein or biomolecule, preventing the AOPA linker from accessing it.[13] Solution: Consider engineering the biomolecule to place the reactive handle in a more accessible location. Alternatively, using a longer AOPA-derived linker with a PEG spacer might provide the necessary reach.

Problem 2: Conjugate Instability and Hydrolysis

While generally stable, the oxime bond can hydrolyze under certain conditions, leading to the release of the payload.

Possible Cause	Recommended Solution & Scientific Rationale
Strongly Acidic Conditions.	The hydrolysis of oximes is catalyzed by acid.[10][12] Storing or using the conjugate in a low-pH buffer (e.g., pH < 4) for extended periods can lead to cleavage of the linkage. Solution: Store and analyze the conjugate in buffers at or near neutral pH (e.g., PBS pH 7.4). If an acidic step is required (e.g., for RP-HPLC), minimize the exposure time.
Instability of the Linker-Payload Itself.	The instability may not be in the oxime bond but in another part of the linker or the attached payload, which can be misinterpreted as oxime hydrolysis.[6][16] Solution: Synthesize and test the stability of the AOPA-payload construct independently before conjugating it to the biomolecule. This allows you to isolate and identify the source of instability.

Problem 3: Inconsistent or Unclear Analytical Results

Ambiguous data from characterization techniques can make it difficult to confirm the success of the conjugation.

Possible Cause	Recommended Solution & Scientific Rationale
Conjugate Heterogeneity.	Stochastic conjugation (e.g., to multiple oxidized glycans on an antibody) can result in a mixture of species with different drug-to-antibody ratios (DARs), leading to broad or multiple peaks in analytical readouts.[7][17] Solution: This is an inherent property of some conjugation strategies. Use analytical techniques with sufficient resolution to characterize this heterogeneity, such as Hydrophobic Interaction Chromatography (HIC) or high-resolution Mass Spectrometry.[17][18][19] These methods can resolve species with different DARs.
Aggregation or Fragmentation.	The conjugation process or subsequent handling can sometimes induce aggregation or fragmentation of the biomolecule.[17] Solution: Use Size-Exclusion Chromatography (SEC-HPLC) to analyze the size variants in your sample.[19] SEC separates molecules based on hydrodynamic radius and is the gold standard for quantifying monomers, aggregates, and fragments.
Inappropriate Analytical Method.	Not all analytical techniques are suitable for all questions. Using a method that lacks the required resolution or is incompatible with the conjugate can yield poor results. Solution: Employ a multi-pronged analytical approach. Use MS to confirm mass, HIC or RP-HPLC to determine DAR and purity, and SEC to assess aggregation.[20] Comparing results from orthogonal methods provides a comprehensive and trustworthy characterization.

Visualized Workflows and Structures

Diagrams created with Graphviz provide a clear visual representation of the key processes and molecules involved.

Caption: General workflow for oxime ligation using an AOPA linker.

Caption: Modular structure of a typical AOPA-linked bioconjugate.

Key Characterization Techniques & Protocols

A combination of analytical methods is essential for the comprehensive characterization of AOPA conjugates.[7][20]

Comparison of HPLC Methods for AOPA Conjugate Analysis

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing purity and heterogeneity.[17][21]

HPLC Method	Principle of Separation	Primary Application for AOPA Conjugates	Advantages	Limitations
Size-Exclusion (SEC)	Separation based on hydrodynamic size.[19]	Quantifying aggregates, fragments, and monomer content.	Non-denaturing; preserves native structure. Indispensable for stability assessment.[17]	Does not resolve species with different DARs if their size is the same.
Hydrophobic Interaction (HIC)	Separation based on surface hydrophobicity.[20]	Determining Drug-to-Antibody Ratio (DAR) distribution for intact conjugates (e.g., ADCs).	Non-denaturing conditions preserve the conjugate's structure.[17] High resolution for different DAR species.[18]	Can be sensitive to mobile phase composition. May not be suitable for all payload types.[22]
Reversed-Phase (RP-HPLC)	Separation based on hydrophobicity under denaturing conditions.[17]	Purity assessment, quantification of free payload, and DAR analysis of reduced/fragmented conjugates.	High resolution and compatibility with MS.[23] Powerful for analyzing subunits (e.g., antibody light and heavy chains).[17]	Denaturing conditions disrupt the native protein structure.
Ion-Exchange (IEX-HPLC)	Separation based on net surface charge.[17]	Assessing charge heterogeneity introduced by the linker and payload.	High resolution for charge variants.	Can be sensitive to buffer pH and salt concentration.

Protocol 1: Mass Spectrometry (MS) for Mass Confirmation and DAR

MS is a powerful tool for obtaining an accurate mass of the conjugate and determining the average DAR and distribution.[18][22] Native MS is particularly useful for non-covalently assembled conjugates.[24]

Objective: To confirm the identity of the conjugate and determine the distribution of payload species.

Methodology (Intact Mass Analysis):

• Sample Preparation: Desalt the conjugate sample using a suitable method (e.g., buffer exchange on a spin column) into an MS-compatible buffer like ammonium acetate for native MS, or dilute into a solution of acetonitrile/water with formic acid for denaturing MS.

• LC-MS Setup:

  • For denaturing analysis, use a reversed-phase column (e.g., C4) coupled to the mass spectrometer.[23]

  • For native analysis, use a size-exclusion column (SEC) for online buffer exchange directly into the MS source.[24]

• MS Acquisition: Acquire data across a relevant m/z range. For large molecules like antibodies, this will be in the thousands. Use a high-resolution instrument (e.g., Q-TOF or Orbitrap) for accurate mass measurement.[23][25]

• Data Analysis:

  • Deconvolute the resulting charge state envelope to obtain the zero-charge mass spectrum.

  • Identify peaks corresponding to the unconjugated biomolecule and the various conjugated species (DAR=1, DAR=2, etc.).

  • Calculate the average DAR by taking the weighted average of the different species observed.[25]

Protocol 2: HIC-HPLC for DAR Determination

HIC is the preferred method for analyzing the DAR profile of intact antibody conjugates as it preserves the native structure.[17]

Objective: To separate and quantify the different drug-load species in a heterogeneous conjugate mixture.

Methodology:

• Column and Buffers:

  • Column: Use a HIC column (e.g., Butyl-NPR).

  • Mobile Phase A (High Salt): e.g., 20 mM sodium phosphate, 1.5 M ammonium sulfate, pH 7.0.

  • Mobile Phase B (Low Salt): e.g., 20 mM sodium phosphate, pH 7.0.

• Chromatographic Conditions:

  • Equilibrate the column in a high percentage of Mobile Phase A.

  • Inject the AOPA conjugate sample.

  • Elute the bound species by running a gradient to decrease the salt concentration (i.e., increasing percentage of Mobile Phase B).

  • Monitor the elution profile using a UV detector (typically at 280 nm).

• Data Analysis:

  • Unconjugated antibody, being the most hydrophilic, will elute first.

  • As the payload is typically hydrophobic, species with higher DARs will be more retained and elute later.

  • Integrate the peak areas for each species to determine the relative abundance and calculate the average DAR.

Protocol 3: NMR Spectroscopy for Structural Verification

NMR is invaluable for confirming the structure of the AOPA linker-payload before conjugation and can be used to verify the formation of the oxime bond in smaller bioconjugates.[26][27]

Objective: To obtain detailed structural information and confirm covalent bond formation.

Methodology (for a small peptide conjugate):

• Sample Preparation: Dissolve the purified conjugate in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) to a final concentration typically in the high µM to mM range.

• NMR Acquisition:

  • Acquire a 1D ¹H NMR spectrum. This provides a "fingerprint" of the molecule.[26]

  • Acquire 2D correlation spectra (e.g., COSY, HSQC, HMBC) to assign protons and carbons and confirm connectivity.

• Data Analysis:

  • Compare the spectrum of the conjugate to the spectra of the starting materials.

  • Look for the disappearance of the aldehyde proton signal (~9-10 ppm) and the appearance of the new oxime proton signal (CH =N-O, typically ~7.5-8.5 ppm).

  • Use 2D NMR to confirm the covalent linkage between the peptide and the AOPA linker through the oxime bond. For instance, an HMBC experiment should show a correlation between the oxime proton and the adjacent carbon in the peptide.

By employing this structured approach to troubleshooting and characterization, researchers can confidently verify the quality and consistency of their 3-(Aminooxy)propanoic acid hydrochloride conjugates, paving the way for successful downstream applications.

References

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• Propanoic acid, 3-(aminooxy)-, hydrochloride CAS NO.5251-77-4. (n.d.). LookChem. Retrieved January 17, 2026.
• Debaene, F., et al. (2020). Analysis of ADCs by Native Mass Spectrometry. Methods in Molecular Biology, 2078, 145–163. PubMed.
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• 5251-77-4|3-(Aminooxy)propanoic acid hydrochloride|BLD Pharm. (n.d.). BLD Pharm. Retrieved January 17, 2026.
• 5251-77-4 Propanoic acid, 3-(aminooxy). (n.d.). ChemNet. Retrieved January 17, 2026.
• Propanoic acid, 3-(aminooxy)-, hydrochloride 5251-77-4 wiki. (n.d.). Guidechem. Retrieved January 17, 2026.
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• What information can you get from NMR?. (n.d.). University of Cambridge. Retrieved January 17, 2026.
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• Petrikaite, V., et al. (2023). Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR. MDPI. Retrieved January 17, 2026.
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• design of Antibody-drug conjugates linkers with molecular generators and reinforcement learning. (2025, July 1).
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Reference Data & Comparative Studies

A Tale of Two Chemistries: A Senior Application Scientist's Guide to Protein Labeling with 3-(Aminooxy)propanoic acid hydrochloride versus NHS Esters

For researchers, scientists, and drug development professionals, the precise and robust labeling of proteins is a cornerstone of modern biological inquiry. The choice of conjugation chemistry can profoundly impact the outcome of an experiment, influencing everything from the stability of an antibody-drug conjugate (ADC) to the fluorescence signal in a cellular imaging study. This guide provides an in-depth, objective comparison of two powerful protein labeling strategies: the classic N-hydroxysuccinimide (NHS) ester chemistry and the increasingly popular aminooxy-based ligation, specifically using 3-(aminooxy)propanoic acid hydrochloride as a representative reagent.

This document moves beyond a simple recitation of protocols. Here, we delve into the causality behind experimental choices, offering field-proven insights to empower you to select and implement the optimal labeling strategy for your specific research needs.

At a Glance: Key Differences

Feature	NHS Ester Chemistry	Aminooxy Chemistry
Target Functional Group	Primary amines (-NH₂)	Aldehydes (-CHO) or ketones (C=O)
Common Protein Targets	Lysine residues, N-terminus	Glycoproteins (after oxidation), proteins with genetically encoded aldehydes/ketones
Resulting Linkage	Amide bond	Oxime bond
Specificity	Generally non-specific (targets all accessible primary amines)	Highly specific to the aldehyde/ketone site
Reaction pH	Optimal at pH 8.3-8.5[1]	Optimal at pH 4.0-7.0 (can be catalyzed at neutral pH)
Bond Stability	Highly stable amide bond	Exceptionally stable oxime bond, particularly at physiological and acidic pH[2]
Workflow	Single-step reaction with the native protein	Often a two-step process: 1) Introduction of aldehyde/ketone, 2) Ligation
Key Advantage	Simplicity and direct labeling of native proteins	Site-specificity and bioorthogonality
Potential Drawback	Heterogeneous labeling, potential to impact protein function	May require prior protein modification, which can have its own side effects

The Underlying Chemistry: A Mechanistic Deep Dive

Understanding the "how" and "why" of these labeling reactions is fundamental to troubleshooting and optimization.

NHS Ester Chemistry: The Workhorse of Amine Labeling

NHS esters are highly reactive compounds that readily couple with primary amines, found on the side chains of lysine residues and at the N-terminus of proteins, to form a stable amide bond.[3] The reaction is a nucleophilic acyl substitution where the unprotonated primary amine attacks the carbonyl carbon of the NHS ester.[4]

The reaction is highly pH-dependent. At acidic pH (<7), primary amines are protonated (-NH₃⁺), rendering them non-nucleophilic and significantly slowing the reaction.[1] Conversely, at high pH, the competing hydrolysis of the NHS ester becomes a significant issue, reducing labeling efficiency.[5] The optimal pH is therefore a compromise, typically between 8.3 and 8.5.[1]

Aminooxy Chemistry: Precision Through Bioorthogonality

Aminooxy compounds, such as 3-(aminooxy)propanoic acid hydrochloride, react with aldehydes or ketones to form a highly stable oxime linkage.[6] This reaction is considered bioorthogonal, meaning it proceeds with high specificity under physiological conditions without interfering with native biological functional groups.

The reaction rate can be significantly accelerated by the addition of a nucleophilic catalyst, most commonly aniline or its derivatives.[6] The optimal pH for oxime ligation is typically between 4.0 and 7.0.[7]

Head-to-Head Comparison: Performance in the Real World

The choice between these two chemistries hinges on the specific requirements of your application.

Specificity: The Random Walk vs. The Targeted Strike

NHS ester chemistry is inherently non-specific in its targeting of primary amines. Since lysine is a relatively abundant amino acid, this often results in a heterogeneous mixture of labeled proteins with varying degrees of labeling (DOL) at different sites.[8] This can be a significant drawback if a specific labeling site is required or if labeling at certain positions compromises protein function.

Aminooxy chemistry, on the other hand, offers exceptional site-specificity. The label will only react where an aldehyde or ketone is present. This allows for the generation of homogeneously labeled protein populations. However, this specificity comes at the cost of requiring the introduction of the reactive carbonyl group, as most proteins do not naturally contain them.

Generating the Reactive Handle for Aminooxy Labeling

Several methods exist to introduce aldehydes or ketones into a protein:

• Periodate Oxidation of Glycoproteins: Mild oxidation with sodium periodate (NaIO₄) can selectively cleave the cis-diols in the sugar moieties of glycoproteins, particularly sialic acids, to generate aldehyde groups.[9] This is a powerful method for labeling antibodies and other glycosylated proteins. However, periodate can also oxidize certain amino acid side chains, such as methionine, cysteine, tryptophan, and tyrosine, which can potentially affect protein function.[10][11]

• Enzymatic Introduction of Aldehydes: The formylglycine-generating enzyme (FGE) can be used to convert a specific cysteine residue within a short consensus sequence (the "aldehyde tag") to a formylglycine, which contains an aldehyde group.[12][13][14][15] This method allows for the site-specific introduction of an aldehyde at virtually any desired location in a recombinant protein.

• Genetic Incorporation of Unnatural Amino Acids: By expanding the genetic code, an unnatural amino acid containing a ketone group can be incorporated at a specific site in a protein during its expression.[16] This provides ultimate control over the labeling site.

Stability of the Conjugate: A Critical Consideration

The stability of the linkage between the label and the protein is paramount, especially for in vivo applications or long-term experiments.

• Amide Bond (from NHS Esters): The amide bond is exceptionally stable under a wide range of physiological conditions, with a very long half-life.[17]

• Oxime Bond (from Aminooxy Chemistry): The oxime bond is also highly stable, and studies have shown it to be significantly more resistant to hydrolysis than hydrazone linkages, another common carbonyl conjugation chemistry.[2] Quantitative studies have demonstrated that at physiological pH (7.0), the half-life of an oxime bond is substantially longer than that of a methylhydrazone.[2] This makes oxime ligation a preferred choice for applications demanding high stability.

Experimental Protocols: Your Guide to the Bench

Here, we provide detailed, step-by-step methodologies for key labeling workflows.

Protocol 1: NHS Ester Labeling of a Protein

Objective: To label a protein with a fluorescent dye using an NHS ester.

Materials:

• Protein of interest (1-10 mg/mL in amine-free buffer, e.g., PBS, pH 7.4)

• NHS ester of the desired label (e.g., fluorescent dye)

• Anhydrous DMSO or DMF

• Reaction buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5

• Quenching solution: 1 M Tris-HCl, pH 8.0

• Size-exclusion chromatography column (e.g., Sephadex G-25) for purification

Procedure:

• Prepare the Protein Solution: Ensure the protein is in an amine-free buffer. If necessary, perform buffer exchange.

• Prepare the NHS Ester Stock Solution: Immediately before use, dissolve the NHS ester in anhydrous DMSO or DMF to a concentration of 10-20 mM.

• Labeling Reaction: a. Adjust the pH of the protein solution to 8.3-8.5 using the reaction buffer. b. Add a 5- to 20-fold molar excess of the NHS ester stock solution to the protein solution. The optimal ratio should be determined empirically. c. Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quench the Reaction: Add the quenching solution to a final concentration of 50-100 mM and incubate for 15-30 minutes at room temperature to stop the reaction.

• Purify the Conjugate: Remove unreacted label and byproducts using a size-exclusion chromatography column equilibrated with a suitable storage buffer (e.g., PBS).

• Characterize the Conjugate: Determine the degree of labeling (DOL) by measuring the absorbance of the protein (at 280 nm) and the label (at its specific maximum absorbance).

Protocol 2: Aminooxy Labeling of a Glycoprotein via Periodate Oxidation

Objective: To label a glycoprotein with a fluorescent dye using 3-(aminooxy)propanoic acid hydrochloride after periodate oxidation.

Materials:

• Glycoprotein of interest (e.g., an antibody) at 3-15 mg/mL in PBS

• Sodium periodate (NaIO₄)

• Reaction buffer: 1 M sodium acetate, 1.5 M NaCl, pH 5.5

• Ethylene glycol

• 3-(Aminooxy)propanoic acid hydrochloride (or other aminooxy-functionalized label)

• Aniline (optional, as a catalyst)

• Purification supplies (as in Protocol 1)

Procedure:

• Prepare for Oxidation: a. Prepare a 100 mM solution of NaIO₄ in deionized water. b. To your glycoprotein solution, add 1/10th volume of the 10X reaction buffer.

• Oxidation: a. Add 1/10th volume of the NaIO₄ solution to the glycoprotein solution. b. Incubate for 30 minutes on ice in the dark. c. Quench the reaction by adding ethylene glycol to a final concentration of 10-20 mM and incubate for 10 minutes on ice.

• Buffer Exchange: Remove excess periodate and byproducts by buffer exchange into a suitable labeling buffer (e.g., PBS, pH 6.5-7.0) using a desalting column.

• Aminooxy Labeling: a. Add a 50- to 100-fold molar excess of the aminooxy reagent to the oxidized glycoprotein. b. (Optional) To accelerate the reaction, add aniline to a final concentration of 1-10 mM. c. Incubate for 2-4 hours at room temperature.

• Purify and Characterize: Purify and characterize the labeled glycoprotein as described in Protocol 1.

Concluding Remarks: Choosing the Right Tool for the Job

Both NHS ester and aminooxy chemistries are powerful tools in the protein scientist's arsenal. The choice between them is not about which is "better," but which is better suited for a given application.

• Choose NHS esters for:

  • Rapid and straightforward labeling when site-specificity is not a primary concern.

  • Applications where a highly stable amide bond is desired and the potential for heterogeneous labeling is acceptable.

  • Labeling of non-glycosylated proteins without the need for genetic engineering.

• Choose aminooxy chemistry for:

  • Site-specific labeling to generate homogeneous protein conjugates.

  • Applications where labeling at amine sites may interfere with protein function (e.g., antibody binding sites).

  • Experiments requiring an exceptionally stable linkage, particularly under varying pH conditions.

  • Labeling of glycoproteins at their glycan moieties.

By understanding the underlying chemical principles, the practical considerations of each workflow, and the relative strengths and weaknesses of the resulting conjugates, researchers can make informed decisions to achieve their experimental goals with precision and confidence.

References

• Site-Specific Labeling of Proteins Using the Formylglycine-Generating Enzyme (FGE). springer.com. [Link]

• Site-Specific Labeling of Proteins Using the Formylglycine-Generating Enzyme (FGE). pubmed.ncbi.nlm.nih.gov. [Link]

• New Aldehyde Tag Sequences Identified by Screening Formylglycine Generating Enzymes in Vitro and in Vivo. pubs.acs.org. [Link]

• Leveraging Formylglycine-Generating Enzyme for Production of Site-Specifically Modified Bioconjugates. pubmed.ncbi.nlm.nih.gov. [Link]

• Site-Specific Protein Modification Using a Ketone Handle. pubs.acs.org. [Link]

• Enzyme-Based Labeling Strategies for Antibody–Drug Conjugates and Antibody Mimetics. mdpi.com. [Link]

• Recent progress in enzymatic protein labelling techniques and their applications. ncbi.nlm.nih.gov. [Link]

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• Hydrolytic Stability of Hydrazones and Oximes. ncbi.nlm.nih.gov. [Link]

• Site-specific functionalization of proteins and their applications to therapeutic antibodies. future-science.com. [Link]

• Selective chemical labeling of proteins. pubs.rsc.org. [Link]

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• Structure–Activity Relationship of Antibody–Oligonucleotide Conjugates: Evaluating Bioconjugation Strategies for Antibody–siRNA Conjugates for Drug Development. pubs.acs.org. [Link]

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• Effect of periodate oxidation on specific activities and carbohydrate components of human blood group N- and M-specific glycoproteins and glycopeptides. pubmed.ncbi.nlm.nih.gov. [Link]

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• Functionalization of Peptides and Proteins by Aldehyde or Keto Groups. researchgate.net. [Link]

• Selective protein N-terminal labeling with N-hydroxysuccinimide esters. ncbi.nlm.nih.gov. [Link]

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• Tuning the Dynamics of Boronic Acid Hydrazones and Oximes with pH and Redox Control. chemrxiv.org. [Link]

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• THE PERIODATE OXIDATION OF AMINO ACIDS WITH REFERENCE TO STUDIES ON GLYCOPROTEINS. pubmed.ncbi.nlm.nih.gov. [Link]

• Site-Specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms. ncbi.nlm.nih.gov. [Link]

• Site-Specific Antibody–Drug Conjugates: The Nexus of Bioorthogonal Chemistry, Protein Engineering, and Drug Development. ncbi.nlm.nih.gov. [Link]

• Rapid sodium periodate cleavage of an unnatural amino acid enables unmasking of a highly reactive α-oxo aldehyde for protein bioconjugation. pubs.rsc.org. [Link]

• Comparative Analysis of Nanoparticle-Antibody Conjugations: Carbodiimide Versus Click Chemistry. researchgate.net. [Link]

• Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. researchgate.net. [Link]

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• NHS ester protocol for labeling proteins. abberior.com. [Link]

• Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins. ncbi.nlm.nih.gov. [Link]

• N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein. ncbi.nlm.nih.gov. [Link]

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A Senior Application Scientist's Guide to Comparing Aminooxy Linkers for Bioconjugation

For researchers, scientists, and drug development professionals, the covalent attachment of molecules to biomolecules—a process known as bioconjugation—is a cornerstone of modern biotechnology. Among the arsenal of chemical tools available, oxime ligation stands out for its high chemoselectivity and the stability of the resulting conjugate.[1][2][3] This guide provides an in-depth comparison of different aminooxy linkers, the functional heart of this reaction, offering objective analysis and supporting experimental data to inform your selection process.

The power of aminooxy-based bioconjugation lies in the specific reaction between an aminooxy group (-ONH₂) and a carbonyl group (an aldehyde or ketone) to form a stable oxime bond.[1][3][4] This bioorthogonal reaction proceeds under mild aqueous conditions, making it ideal for modifying sensitive biological macromolecules.[5][6] The choice of the linker that bears the aminooxy group is not trivial; it can significantly influence the reaction kinetics, stability, solubility, and ultimately, the biological activity of the final conjugate.[7]

Part 1: The Mechanism and Merits of Oxime Ligation

The formation of an oxime bond is a condensation reaction that proceeds optimally in a slightly acidic pH range of 4 to 5.[8][9] However, since many biomolecules require neutral pH for stability, the reaction can be sluggish under physiological conditions.[5][10] This kinetic challenge has been effectively addressed through the use of nucleophilic catalysts, most notably aniline and its derivatives.[1][10][11]

Aniline accelerates the reaction by first forming a more reactive protonated Schiff base with the carbonyl compound. This intermediate is more susceptible to attack by the aminooxy group, leading to the oxime product and regeneration of the catalyst.[10] More recently, substituted anilines like m-phenylenediamine (mPDA) and p-phenylenediamine (pPDA) have been shown to be superior catalysts, offering rate enhancements up to 120-fold compared to uncatalyzed reactions at neutral pH.[8][9][12]

Below is a diagram illustrating the catalytic cycle of aniline in oxime formation.

Caption: Catalytic cycle of oxime ligation accelerated by aniline.

Part 2: A Comparative Analysis of Aminooxy Linkers

Aminooxy linkers are not monolithic. They vary in the length and chemical nature of their spacer arms, which has profound implications for the resulting bioconjugate. The most common distinction is between simple alkyl chains and those incorporating polyethylene glycol (PEG) units.

Linker Characteristic	Short Alkyl Linkers (e.g., Aminooxyacetic acid)	PEGylated Aminooxy Linkers (e.g., Aminooxy-PEGn-X)	Rationale & Impact
Structure	Simple, short, often rigid.	Contains repeating ethylene glycol units of varying lengths (n).	PEG spacers are highly flexible and hydrophilic.
Solubility	Can be limited, especially with hydrophobic payloads.	Significantly enhances aqueous solubility of the conjugate.[4][7]	Crucial for preventing aggregation and maintaining the biological activity of proteins and antibodies.[7]
Steric Hindrance	May not provide sufficient distance between the biomolecule and the payload, potentially impairing function.	Provides spatial separation, minimizing interference between the conjugated partners.[7]	Important for maintaining the binding affinity of antibodies or the activity of enzymes.
Immunogenicity	Generally low due to small size.	PEG itself is considered non-immunogenic and can shield the conjugate from the immune system.	Can lead to longer circulation times in vivo.
Applications	Small molecule labeling, surface modification.	Development of Antibody-Drug Conjugates (ADCs), protein modification for improved pharmacokinetics.[7]	The properties of PEG are highly desirable in therapeutic applications.

A key advantage of oxime ligation is the high hydrolytic stability of the resulting bond compared to other imine-based linkages like hydrazones.[4][6][13] The oxime linkage is generally stable across a broad pH range (pH 2-9) and under physiological conditions.[2]

• Aldehyde vs. Ketone: Oxime bonds formed from ketones are generally more stable than those formed from aldehydes.[5][14] However, the reaction kinetics with ketones are significantly slower, often by orders of magnitude, than with aldehydes.[12][15]

• Aromatic vs. Aliphatic Carbonyls: Aromatic aldehydes, such as benzaldehyde, have been shown to be potent electrophiles that can react rapidly with aminooxy groups, with rate constants exceeding those of many other chemoselective ligations.[16]

Part 3: Experimental Protocols & Workflow

To ensure the trustworthiness and reproducibility of your bioconjugation, a well-defined experimental protocol with built-in validation is essential. Here, we provide a general workflow and a detailed protocol for a typical protein conjugation experiment.

Caption: A self-validating workflow for aminooxy bioconjugation.

This protocol describes the conjugation of an aminooxy-PEG linker to a protein that has been engineered to contain a ketone group (e.g., via a p-acetylphenylalanine residue).[12][14][17]

Materials:

• Carbonyl-containing protein (e.g., 1 mg/mL solution).

• Aminooxy-PEG linker (e.g., 100 mM stock in DMSO).

• Reaction Buffer: 100 mM Phosphate Buffer, pH 7.0.[10][12]

• Catalyst: p-phenylenediamine (pPDA) (e.g., 200 mM stock in Reaction Buffer).

• Purification: Desalting column (e.g., PD-10).

• Analysis: SDS-PAGE gels, Coomassie stain, Mass Spectrometer.

Methodology:

• Preparation:

  • Ensure the protein is in the Reaction Buffer at a concentration of approximately 10 µM. If not, perform a buffer exchange.

  • Warm all reagent stock solutions to room temperature before use.

• Reaction Setup:

  • In a microcentrifuge tube, combine the protein solution, the Aminooxy-PEG linker, and the pPDA catalyst.

  • Scientist's Note: The final concentrations must be optimized. A good starting point is 10 µM protein, 1-5 mM Aminooxy-PEG, and 10 mM pPDA.[8][9] The higher concentration of the linker and catalyst drives the reaction to completion, especially at neutral pH.[8][9]

• Incubation:

  • Incubate the reaction mixture at room temperature for 4-16 hours with gentle mixing.

  • Self-Validation Checkpoint: To monitor the reaction progress, you can take small aliquots at different time points (e.g., 1, 4, 8, 16 hours) and analyze them directly by SDS-PAGE. A successful conjugation will show a shift in the molecular weight of the protein band corresponding to the mass of the attached PEG linker.[12]

• Purification:

  • Once the reaction is deemed complete, remove the excess unreacted Aminooxy-PEG and catalyst using a desalting column equilibrated with a suitable storage buffer (e.g., PBS).

• Final Characterization (Trustworthiness):

  • SDS-PAGE: Run the purified conjugate alongside the starting protein. The conjugated protein should appear as a distinct, higher molecular weight band.

  • Mass Spectrometry (LC-MS): This is the gold standard for confirming successful conjugation. The mass of the purified conjugate should be equal to the mass of the starting protein plus the mass of the attached linker.[12] This also confirms the drug-to-antibody ratio (DAR) in ADC development.

  • HPLC: Reversed-phase or size-exclusion HPLC can be used to assess the purity of the final conjugate.

Conclusion and Recommendations

The choice of an aminooxy linker is a critical decision in the design of a bioconjugation strategy.

• For applications requiring enhanced solubility, reduced aggregation, and long in vivo circulation times, such as the development of antibody-drug conjugates, PEGylated aminooxy linkers are the superior choice. [4][7]

• For labeling small molecules or when steric hindrance and solubility are less of a concern, simpler short alkyl aminooxy linkers may suffice and can be more cost-effective.

Ultimately, the optimal linker depends on the specific biomolecule, the payload, and the intended application. The protocols and comparative data provided here serve as a guide for making an informed decision, grounded in the principles of chemical reactivity and biophysical properties. Always perform small-scale optimization and thorough characterization to validate your chosen system.

References

• Dirksen, A., et al. (2008). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation. PMC - NIH. Available at: [Link]

• Baca, M., et al. (2017). Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. ACS Publications. Available at: [Link]

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. PMC - NIH. Available at: [Link]

• ResearchGate. (2017). Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. ResearchGate. Available at: [Link]

• Wang, L., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. PMC - NIH. Available at: [Link]

• Wright, D. L., et al. (2014). Synthesis of Hydrophilic Aminooxy Linkers and Multivalent Cores for Chemoselective Aldehyde/Ketone Conjugation. NIH. Available at: [Link]

• Kalia, J. (2007). BIOCONJUGATION: LINKAGE STABILITY AND NOVEL METHODS. Raines Lab, University of Wisconsin-Madison. Available at: [Link]

• Rashidian, M., et al. (2013). Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. Bioconjugate Chemistry. Available at: [Link]

• Snyder, J. T., et al. (2018). Metabolism of an Oxime-Linked Antibody Drug Conjugate, AGS62P1, and Characterization of Its Identified Metabolite. ACS Publications. Available at: [Link]

• Creative Biolabs. Aminooxy-PEG-aminooxy (PEG1-PEGn). Creative Biolabs Website. Available at: [Link]

• ResearchGate. (2022). Schematic representation of oxime ligation and click reaction. ResearchGate. Available at: [Link]

• Gacal, B., & Gacal, M. (2016). The Emergence of Oxime Click Chemistry and its Utility in Polymer Science. RSC Publishing. Available at: [Link]

• MedSci. (2018). Metabolism of an Oxime-Linked Antibody Drug Conjugate, AGS62P1, and Characterization of Its Identified Metabolite. MedSci. Available at: [Link]

• Biri, B., et al. (2022). Oxime-Linked Peptide–Daunomycin Conjugates as Good Tools for Selection of Suitable Homing Devices in Targeted Tumor Therapy: An Overview. MDPI. Available at: [Link]

• Kim, C., et al. (2016). Antibody-drug conjugates: recent advances in conjugation and linker chemistries. PMC - NIH. Available at: [Link]

• AxisPharm. (2024). ADC Conjugation Technologies. AxisPharm Website. Available at: [Link]

• McKay, C. S., & Finn, M. G. (2014). Site-Specific Antibody–Drug Conjugates: The Nexus of Bioorthogonal Chemistry, Protein Engineering, and Drug Development. PMC - NIH. Available at: [Link]

• ResearchGate. (2008). Kinetic Analysis of Oxime Ligation Reactions between the Aldehyde, Citral, and 1 with Different Catalysts. ResearchGate. Available at: [Link]

• Koniev, O., et al. (2023). Aminooxy Click Modification of a Periodate-Oxidized Immunoglobulin G: A General Approach to Antibody–Drug Conjugates with Dye-Mediated Expeditious Stoichiometry Control. NIH. Available at: [Link]

• AxisPharm. (2024). Oxime and Hydrazone Reactions in Bioconjugation. AxisPharm Website. Available at: [Link]

• Wang, L., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications (RSC Publishing). Available at: [Link]

• ResearchGate. (2022). Assessment of the stability of the oxime linkage in WJ638. ResearchGate. Available at: [Link]

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The Ascendancy of the Oxime Bond: A Comparative Guide to Superior Bioconjugation

In the intricate world of drug development and molecular biology, the ability to covalently link molecules to proteins, peptides, and other biomolecules with precision and stability is paramount. This process, known as bioconjugation, is the cornerstone of technologies ranging from antibody-drug conjugates (ADCs) and targeted therapeutics to advanced diagnostic assays and in vivo imaging agents. Among the diverse chemical strategies available, oxime ligation has emerged as a uniquely robust and versatile method, offering distinct advantages over other widely used techniques.

This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth, objective comparison of oxime ligation with other leading bioconjugation methods: N-hydroxysuccinimide (NHS) ester chemistry, maleimide-thiol chemistry, and Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). Through a synthesis of technical data, field-proven insights, and detailed experimental protocols, we will explore the causalities behind experimental choices and empower you to select the optimal conjugation strategy for your specific application.

The Oxime Ligation Advantage: A Fusion of Stability and Specificity

Oxime ligation is a chemoselective reaction between an aminooxy group (-O-NH₂) and an aldehyde or ketone, forming a highly stable oxime bond (-C=N-O-).[1][2] This reaction's power lies in its bioorthogonality; the reactive partners are generally absent in biological systems, thus minimizing off-target reactions with native functional groups.[3] The result is a homogenous and well-defined bioconjugate, a critical factor for therapeutic efficacy and regulatory approval.

The primary advantages of oxime ligation can be summarized as:

• Exceptional Stability: The oxime bond is remarkably stable across a broad pH range, a crucial attribute for bioconjugates that must endure the rigors of physiological conditions.[4] This stability surpasses that of many other common linkages, ensuring the integrity of the conjugate and minimizing premature payload release.

• High Chemoselectivity: The reaction is highly specific, preventing the unwanted modification of other functional groups within the biomolecule.[1][2] This leads to a more homogenous product with a defined drug-to-antibody ratio (DAR) in the context of ADCs.

• Mild Reaction Conditions: Oxime ligation proceeds efficiently under biocompatible conditions, typically in aqueous buffers at or near neutral pH, preserving the delicate three-dimensional structure and function of the protein.[1][2]

• Catalyst-Enhanced Kinetics: While inherently selective, the rate of oxime ligation can be significantly accelerated by the use of nucleophilic catalysts, such as aniline and its derivatives, without compromising its bioorthogonality.[5][6][7]

Head-to-Head Comparison: Oxime Ligation vs. The Alternatives

The choice of a bioconjugation strategy is a critical decision, often involving a trade-off between reaction kinetics, bond stability, and the potential for off-target reactions. The following table provides a quantitative comparison of key performance parameters for oxime ligation and its main competitors.

Feature	Oxime Ligation	NHS Ester Chemistry	Maleimide-Thiol Chemistry	Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)
Target Residue(s)	Aldehyde/Ketone (introduced)	Primary amines (Lysine, N-terminus)	Free thiols (Cysteine)	Azide/Alkyne (introduced)
Reaction Rate Constant (k, M⁻¹s⁻¹)	0.03 (uncatalyzed, pH 4.6) - 10³ (catalyzed, with specific aromatic aldehydes)[8]	~10¹ - 10²	~10² - 10³	~10⁻¹ - 10¹
Optimal Reaction pH	4.5-7.0 (catalyzed)[5]	7.2–8.5[9]	6.5–7.5[9]	4.0-9.0
Linkage Stability (Half-life)	Very High (~25 days at pH 7.0)[4]	Moderate (Amide bond is stable)	Low to Moderate (Thioether bond can undergo retro-Michael addition)	Very High (Triazole ring is stable)
Specificity	High (Bioorthogonal)	Low (Targets multiple lysines)	High (Specific for free cysteines)	High (Bioorthogonal)
Catalyst Required	Optional (Aniline derivatives)[5]	No	No	No

The Underlying Chemistry: A Mechanistic Perspective

To fully appreciate the advantages of oxime ligation, it is essential to understand the chemical principles governing each technique.

The formation of an oxime bond is a condensation reaction that can be significantly accelerated by an aniline catalyst. The catalyst first reacts with the carbonyl compound to form a more reactive protonated Schiff base intermediate, which is then readily attacked by the aminooxy group.[5][6]

Caption: Aniline-catalyzed oxime formation mechanism.

NHS esters react with primary amines, primarily the ε-amino group of lysine residues and the N-terminus of proteins, to form stable amide bonds. However, the abundance of lysine residues on the protein surface often leads to a heterogeneous mixture of conjugates with varying degrees of labeling.[10]

Maleimides react with the thiol group of cysteine residues via a Michael addition reaction to form a stable thioether bond. This method offers high specificity for cysteine, which is less abundant than lysine. However, the resulting thioether linkage can be susceptible to retro-Michael addition, leading to potential dissociation of the conjugate.[11]

SPAAC is a bioorthogonal "click" reaction between a strained cyclooctyne (e.g., DBCO) and an azide to form a stable triazole ring. This reaction is extremely fast and specific, requiring no catalyst.[2][4] While highly effective, the introduction of the bulky cyclooctyne and azide moieties can sometimes be challenging.

Experimental Protocols: A Self-Validating System

The following protocols provide detailed, step-by-step methodologies for key bioconjugation experiments. The rationale behind each step is explained to ensure a self-validating and reproducible workflow.

Protocol 1: Site-Specific Antibody Labeling via Oxime Ligation

This protocol describes the labeling of an antibody containing a genetically encoded aldehyde group with an aminooxy-functionalized drug.

Caption: Workflow for antibody-drug conjugate synthesis via oxime ligation.

Materials:

• Aldehyde-tagged antibody (1-10 mg/mL in PBS, pH 7.4)

• Aminooxy-functionalized drug (10 mM stock in anhydrous DMSO)

• Aniline catalyst (1 M stock in anhydrous DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Size-exclusion chromatography (SEC) column

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the aldehyde-tagged antibody solution with the aminooxy-functionalized drug stock solution to achieve a 5- to 10-fold molar excess of the drug.

• Catalyst Addition: Add the aniline catalyst stock solution to the reaction mixture to a final concentration of 10-100 mM. The final DMSO concentration should be kept below 10% to maintain protein stability.

• Incubation: Incubate the reaction mixture at 37°C for 2-4 hours with gentle shaking. The reaction progress can be monitored by SDS-PAGE or mass spectrometry.

• Purification: Purify the resulting antibody-drug conjugate (ADC) using a size-exclusion chromatography column equilibrated with PBS, pH 7.4, to remove excess drug and catalyst.

• Characterization: Characterize the purified ADC to determine the drug-to-antibody ratio (DAR) and confirm homogeneity using techniques such as hydrophobic interaction chromatography (HIC)-HPLC and mass spectrometry.

Protocol 2: General Protein Labeling with an NHS Ester

This protocol provides a general procedure for labeling a protein with a fluorescent dye functionalized with an NHS ester.

Materials:

• Protein of interest (1-10 mg/mL in 0.1 M sodium bicarbonate buffer, pH 8.3)

• NHS ester of the fluorescent dye (10 mM stock in anhydrous DMSO)

• Quenching buffer (1 M Tris-HCl, pH 7.4)

• Desalting column

Procedure:

• Reaction Setup: Immediately before use, dissolve the NHS ester in DMSO to create a 10 mM stock solution. Add a 10- to 20-fold molar excess of the NHS ester stock solution to the protein solution while gently stirring.

• Incubation: Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Quenching: Add quenching buffer to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS ester. Incubate for 15-30 minutes.

• Purification: Remove excess, unreacted dye by passing the reaction mixture through a desalting column equilibrated with a suitable storage buffer (e.g., PBS).

• Degree of Labeling (DOL) Determination: Calculate the DOL by measuring the absorbance of the purified conjugate at 280 nm (for protein concentration) and the maximum absorbance wavelength of the dye.

Protocol 3: Protein Modification via Maleimide-Thiol Chemistry

This protocol details the conjugation of a maleimide-activated molecule to a protein containing a free cysteine residue.

Materials:

• Cysteine-containing protein (1-10 mg/mL in PBS, pH 7.0-7.5, containing 1 mM EDTA)

• Maleimide-activated molecule (10 mM stock in anhydrous DMSO)

• Tris(2-carboxyethyl)phosphine (TCEP) (10 mM stock in water, freshly prepared)

• Desalting column

Procedure:

• Reduction of Disulfide Bonds (if necessary): If the protein contains disulfide bonds that need to be reduced to expose the cysteine thiol, add a 10-fold molar excess of TCEP to the protein solution and incubate for 30 minutes at room temperature.

• Reaction Setup: Add a 10- to 20-fold molar excess of the maleimide-activated molecule stock solution to the protein solution.

• Incubation: Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Purification: Separate the labeled protein from the unreacted maleimide compound using a desalting column.

Protocol 4: Bioconjugation using Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

This protocol describes the conjugation of a DBCO-functionalized molecule to a protein containing an azide group.[2][4]

Materials:

• Azide-modified protein (1-5 mg/mL in PBS, pH 7.4)

• DBCO-functionalized molecule (10 mM stock in DMSO)

• Desalting column

Procedure:

• Reaction Setup: Add a 5- to 20-fold molar excess of the DBCO-functionalized molecule stock solution to the azide-modified protein solution. The final DMSO concentration should be kept below 10%.

• Incubation: Incubate the reaction mixture for 4-24 hours at room temperature or 4°C with gentle mixing.

• Purification: Remove the excess, unreacted DBCO-functionalized molecule using a desalting column equilibrated with PBS.

Practical Considerations: Commercial Kits and Reagents

A wide variety of commercial kits and reagents are available to facilitate bioconjugation using each of the discussed chemistries.[12][13][14] When selecting a kit, consider factors such as the scale of the reaction, the nature of the biomolecule and payload, and the desired degree of labeling. For researchers new to bioconjugation, kits can provide a streamlined workflow with optimized reagents and protocols. However, for more complex or customized applications, purchasing individual reagents may offer greater flexibility. Some studies suggest that custom conjugation services may offer higher quality and reproducibility compared to DIY kits.

Conclusion: The Strategic Choice for Robust Bioconjugates

The selection of a bioconjugation strategy is a critical decision with far-reaching implications for the success of a research project or the development of a therapeutic. While each method possesses its own set of strengths and weaknesses, oxime ligation stands out for its exceptional combination of bond stability, high chemoselectivity, and mild reaction conditions. These attributes make it an increasingly favored choice for applications demanding the highest degree of precision and robustness, particularly in the development of next-generation antibody-drug conjugates and other targeted therapies. By understanding the fundamental principles and practical considerations outlined in this guide, researchers can confidently navigate the landscape of bioconjugation and select the optimal chemistry to advance their scientific endeavors.

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• A head-to-head comparison of conjugation methods for VHHs: Random maleimide-thiol coupling versus controlled click chemistry. PMC - NIH. Available at: [Link].

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A Senior Application Scientist's Guide to Mass Spectrometry Analysis of 3-(Aminooxy)propanoic Acid Hydrochloride Conjugates

This guide provides an in-depth comparison of mass spectrometry techniques for the characterization of biomolecules conjugated with 3-(Aminooxy)propanoic acid hydrochloride. Designed for researchers, scientists, and drug development professionals, this document offers a comprehensive overview of analytical strategies, supported by experimental insights and comparative data. We will explore the nuances of sample preparation, conjugation, and the subsequent analysis by various mass spectrometry platforms, providing a framework for robust and reliable characterization of these important bioconjugates.

Introduction: The Significance of Oxime-Linked Conjugates

3-(Aminooxy)propanoic acid hydrochloride is a heterobifunctional linker that plays a crucial role in modern bioconjugation. Its aminooxy group reacts chemoselectively with a carbonyl group (aldehyde or ketone) on a target biomolecule to form a stable oxime linkage.[1][2] This "click chemistry" approach is highly efficient and can be performed under mild, aqueous conditions, making it ideal for the modification of sensitive biomolecules such as proteins, peptides, and glycoproteins.[1][2] The resulting conjugates are central to the development of antibody-drug conjugates (ADCs), targeted imaging agents, and other advanced biotherapeutics.

The analytical challenge lies in the precise characterization of these conjugates. It is critical to confirm the successful conjugation, determine the degree of labeling (DOL), and identify the sites of modification. Mass spectrometry (MS) stands out as the premier analytical technique for this purpose, offering unparalleled sensitivity, specificity, and the ability to provide detailed structural information.

This guide will compare and contrast the utility of three common MS platforms for the analysis of 3-(Aminooxy)propanoic acid hydrochloride conjugates: Electrospray Ionization Quadrupole Time-of-Flight (ESI-QTOF), Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF), and Triple Quadrupole (QqQ) mass spectrometry.

The Chemistry of Conjugation: A Stable and Selective Bond

The formation of an oxime bond between the aminooxy group of the linker and a carbonyl group on the biomolecule is a robust and highly selective reaction. This process is often catalyzed by aniline or its derivatives, which can significantly accelerate the reaction rate.[3]

Caption: Workflow for oxime ligation.

Comparative Analysis of Mass Spectrometry Platforms

The choice of mass spectrometry platform is dictated by the specific analytical question being asked. Here, we compare the performance of ESI-QTOF, MALDI-TOF, and Triple Quadrupole MS for the analysis of 3-(Aminooxy)propanoic acid hydrochloride conjugates.

Feature	ESI-QTOF MS	MALDI-TOF MS	Triple Quadrupole (QqQ) MS
Ionization	Electrospray Ionization (ESI)	Matrix-Assisted Laser Desorption/Ionization (MALDI)	Electrospray Ionization (ESI)
Primary Use	High-resolution intact mass analysis, subunit analysis, peptide mapping	High-throughput screening, analysis of complex mixtures, imaging	Targeted quantification of peptides (MRM)
Mass Accuracy	< 5 ppm	10-50 ppm	Unit mass resolution (typically)
Resolution	> 40,000	10,000 - 30,000	Low
Sensitivity	fmol to pmol	amol to fmol	amol to fmol (for targeted peptides)
Fragmentation	CID, HCD	PSD, CID	CID
Sample Prep	Requires clean, salt-free samples in volatile buffers	Co-crystallization with a matrix, more tolerant to salts	Requires clean, salt-free samples in volatile buffers
Throughput	Lower (due to LC coupling)	Higher (direct analysis from a plate)	Higher (for targeted analysis)

ESI-QTOF MS: The Gold Standard for High-Resolution Characterization

Electrospray Ionization Quadrupole Time-of-Flight (ESI-QTOF) mass spectrometry is the workhorse for detailed structural characterization of bioconjugates.[4][5] Its high-resolution and mass accuracy allow for unambiguous determination of the intact conjugate mass, enabling precise calculation of the degree of labeling (DOL).

Causality in Experimental Choices:

• Liquid Chromatography (LC) Coupling: Coupling ESI-QTOF with liquid chromatography (LC), particularly reversed-phase or size-exclusion chromatography, is crucial for removing salts and other impurities that can suppress the ESI signal. This also allows for the separation of different conjugate species prior to MS analysis.

• Denaturing vs. Native Conditions: Analysis under denaturing conditions (e.g., with acetonitrile and formic acid) is suitable for determining the mass of the intact conjugate and its subunits. Native MS, using buffers like ammonium acetate, can provide insights into the non-covalent interactions within the conjugate.

Trustworthiness of the Protocol: A self-validating ESI-QTOF workflow involves calibrating the instrument with a known standard before and after the sample analysis to ensure high mass accuracy. The presence of multiple charge states for the protein conjugate provides redundant mass measurements that can be deconvoluted to a single, highly accurate zero-charge mass.

MALDI-TOF MS: High-Throughput Screening and Analysis

Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry is a powerful tool for rapid screening of conjugation reactions and the analysis of complex samples.[6][7][8] Its tolerance to a wider range of buffer components and high throughput make it ideal for initial characterization and quality control.

Causality in Experimental Choices:

• Matrix Selection: The choice of matrix (e.g., sinapinic acid for larger proteins) is critical for efficient desorption and ionization of the conjugate. The matrix co-crystallizes with the analyte, and upon laser irradiation, transfers energy to the analyte, leading to its ionization.

• Sample Spotting: The method of sample spotting (e.g., dried droplet) can significantly impact the quality of the MALDI-TOF spectrum. Homogeneous crystallization is key to obtaining reproducible results.

Trustworthiness of the Protocol: Internal calibration, where a known standard is mixed with the sample, is a common practice in MALDI-TOF MS to improve mass accuracy. The analysis of multiple spots for the same sample ensures the reproducibility of the results.

Triple Quadrupole (QqQ) MS: The Specialist in Targeted Quantification

Triple Quadrupole (QqQ) mass spectrometry is the gold standard for targeted quantification.[9][10][11] While not typically used for intact mass analysis of large bioconjugates, it excels at quantifying specific peptides generated after proteolytic digestion of the conjugate. This is particularly useful for site-occupancy studies.

Causality in Experimental Choices:

• Multiple Reaction Monitoring (MRM): In an MRM experiment, the first quadrupole selects a specific precursor ion (the peptide of interest), the second quadrupole fragments it, and the third quadrupole selects a specific fragment ion for detection.[9][12] This highly specific detection method provides excellent sensitivity and a wide dynamic range.

• Stable Isotope-Labeled Standards: The use of stable isotope-labeled synthetic peptides as internal standards is crucial for accurate and precise quantification. These standards co-elute with the target peptide and correct for variations in sample preparation and instrument response.

Trustworthiness of the Protocol: A robust quantitative assay using a QqQ MS includes a calibration curve with a series of known concentrations of the analyte and quality control samples at different concentration levels to ensure the accuracy and precision of the measurements.

Experimental Protocols

General Protocol for Conjugation of a Protein with 3-(Aminooxy)propanoic Acid Hydrochloride

This protocol is a general guideline and may require optimization for specific proteins.

• Protein Preparation:

  • If the protein does not have a native aldehyde or ketone group, one must be introduced. For glycoproteins, this can be achieved by mild oxidation of the carbohydrate moieties with sodium periodate.[3][13]

  • Prepare the protein in a suitable buffer, such as 1X PBS, at a concentration of 3-15 mg/mL.[13]

• Oxidation (for Glycoproteins):

  • Prepare a 100 mM solution of sodium periodate in water.

  • To the protein solution, add 1/10th volume of a 10X reaction buffer (e.g., 1 M sodium acetate, 1.5 M NaCl, pH 5.5) and 1/10th volume of the sodium periodate solution.[3][13]

  • Incubate for 30 minutes on ice in the dark.

  • Quench the reaction by adding ethylene glycol to a final concentration of 100 mM and incubate for 10 minutes at room temperature.[3][13]

• Conjugation Reaction:

  • Prepare a stock solution of 3-(Aminooxy)propanoic acid hydrochloride in an appropriate buffer (e.g., 1X PBS).

  • Add a 50-fold molar excess of the 3-(Aminooxy)propanoic acid hydrochloride solution to the oxidized protein.

  • If catalysis is desired, add aniline to a final concentration of 10-20 mM.

  • Incubate the reaction for 2 hours at room temperature.

• Purification:

  • Remove the excess linker and other small molecules by size-exclusion chromatography (e.g., Sephadex G-25) or by using an ultrafiltration device with an appropriate molecular weight cutoff (e.g., 10 kDa for an IgG).[13]

  • The purified conjugate is now ready for mass spectrometry analysis.

Mass Spectrometry Analysis Workflow

Caption: Mass spectrometry workflow.

Alternative and Complementary Analytical Techniques

While mass spectrometry is the cornerstone of bioconjugate analysis, other techniques can provide valuable complementary information.

• Hydrophobic Interaction Chromatography (HIC): HIC is a powerful technique for separating proteins based on their hydrophobicity.[14][15][16] Since the conjugation of a small molecule to a protein often increases its hydrophobicity, HIC can be used to separate different drug-to-antibody ratio (DAR) species.[14][15][16] This is particularly useful for antibody-drug conjugates.

• UV-Vis Spectroscopy: UV-Vis spectroscopy can be used to determine the degree of labeling if the conjugated molecule has a distinct chromophore.[17][18][19][20][21] By measuring the absorbance at wavelengths specific to the protein and the conjugated molecule, the DOL can be calculated using the Beer-Lambert law.

Conclusion

The mass spectrometric analysis of 3-(Aminooxy)propanoic acid hydrochloride conjugates requires a multi-faceted approach. ESI-QTOF MS provides the high-resolution data necessary for definitive structural characterization and DOL determination. MALDI-TOF MS offers a rapid, high-throughput method for screening and quality control. Triple Quadrupole MS is the ideal platform for targeted quantification of specific modified peptides to determine site occupancy. By understanding the strengths and limitations of each technique and employing them in a complementary fashion, researchers can achieve a comprehensive and robust characterization of these important bioconjugates, paving the way for the development of novel and effective biotherapeutics.

References

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• 29.11 Visible and Ultra-Violet Spectroscopy (UV-Vis). (n.d.). eCampusOntario Pressbooks. Retrieved from [Link]

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• New App Note: HIC-MS analysis of ADCs. (2021). Lab Bulletin. Retrieved from [Link]

• Interpreting UV-Vis Spectra. (n.d.). University of Toronto Scarborough. Retrieved from [Link]

• Structure Determination in Conjugated Systems UV. (n.d.). MCC Organic Chemistry. Retrieved from [Link]

• Online native hydrophobic interaction chromatography-mass spectrometry of antibody-drug conjugates. (2024). Taylor & Francis Online. Retrieved from [Link]

• What is UV-Vis Spectroscopy? And How Does It Apply To Conjugation? (2016). Master Organic Chemistry. Retrieved from [Link]

• MRM Quantitative Analysis. (n.d.). Yale School of Medicine. Retrieved from [Link]

• 15.10: Interpreting Ultraviolet Spectra - The Effect of Conjugation. (2019). Chemistry LibreTexts. Retrieved from [Link]

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• LC-MS Optimization for Intact Protein Characterization. (n.d.). SpectraNotes. Retrieved from [Link]

• Developing a Quantitative Surrogate Peptide Assay – Peptide mapping through MRM Optimization for Measuring Dulaglutide in a Rat PK Study. (n.d.). Waters. Retrieved from [Link]

• Rapid Optimization of MRM-MS Instrument Parameters by Subtle Alteration of Precursor and Product m/z Targets. (n.d.). NIH. Retrieved from [Link]

• Development of a Potential High-Throughput Workflow to Characterize Sites of Bioconjugation by Immuno-Affinity Capture Coupled to MALDI-TOF Mass Spectrometry. (n.d.). ACS Publications. Retrieved from [Link]

• Best practices and benchmarks for intact protein analysis for top-down mass spectrometry. (2019). Nature Methods, 16(7), 587-590. Retrieved from [Link]

• Guide to Peptide Quantitation. (n.d.). Agilent. Retrieved from [Link]

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• Development of a Potential High-Throughput Workflow to Characterize Sites of Bioconjugation by Immuno-Affinity Capture Coupled to MALDI-TOF Mass Spectrometry. (2012). Analytical Chemistry, 84(21), 9289-9296. Retrieved from [Link]

• A New Method for Conjugation of Carbohydrates to Proteins Using an Aminooxy-Thiol Heterobifunctional Linker. (2025). ResearchGate. Retrieved from [Link]

• Analytical methods for physicochemical characterization of antibody drug conjugates. (n.d.). NIH. Retrieved from [Link]

• Accurate Mass Measurement for Intact Proteins using ESI-oa-TOF Application Note. (n.d.). Agilent. Retrieved from [Link]

• MALDI-TOF Characterization of α,α-Difunctionalized Poly(ethylene glycol) for Bioconjugate Synthesis. (2015). ResearchGate. Retrieved from [Link]

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The Stability Showdown: A Comparative Guide to Oxime Linkages and Other Covalent Bonds in Bioconjugation

In the intricate world of drug development and bioconjugation, the choice of a covalent linkage is a critical decision that profoundly influences the stability, efficacy, and safety of a therapeutic or diagnostic agent. The bond that tethers a payload—be it a small molecule drug, a fluorescent probe, or a radioisotope—to a biomolecule dictates its fate in complex biological environments. This guide offers an in-depth, objective comparison of the stability of the oxime linkage against other prevalent covalent bonds: the hydrazone, the thioether, and the amide. We will delve into the chemical principles governing their stability, present supporting quantitative data, and provide a detailed experimental protocol for their comparative evaluation.

The Crucial Role of Linker Stability

The ideal covalent linker in a bioconjugate must strike a delicate balance. It needs to be sufficiently stable to withstand the physiological conditions of circulation (pH ~7.4), preventing premature release of the payload which could lead to off-target toxicity and reduced therapeutic efficacy. Conversely, for many applications, particularly in drug delivery, the linker must be designed to cleave under specific conditions, such as the acidic environment of endosomes and lysosomes (pH 4.5-6.5), to release the active payload at the target site. Understanding the inherent stability of different covalent linkages across a range of pH values is therefore paramount for the rational design of bioconjugates.

A Head-to-Head Comparison of Covalent Linkages

The stability of a covalent bond in a biological milieu is primarily governed by its susceptibility to hydrolysis. The following sections provide a comparative analysis of the stability of oxime, hydrazone, thioether, and amide linkages.

Oxime Linkage: The Stability Champion

Oxime linkages are formed by the reaction of an aminooxy group with an aldehyde or ketone. They have gained significant traction in bioconjugation due to their remarkable stability across a broad pH range.[1][2] The high stability of the oxime bond is attributed to the electronegativity of the oxygen atom adjacent to the imine nitrogen, which diminishes the basicity of the imine nitrogen and thus its susceptibility to protonation—the initiating step of hydrolysis.[3]

Hydrazone Linkage: The pH-Sensitive Switch

Hydrazones are formed from the condensation of a hydrazine derivative with an aldehyde or ketone. A key feature of hydrazone linkages is their pH-sensitive nature; they are relatively stable at neutral pH but undergo rapid hydrolysis under acidic conditions.[4][5] This property has been widely exploited for the controlled release of drugs in the acidic intracellular compartments of cancer cells.[6] However, compared to oximes, hydrazones are significantly less stable, with hydrolysis rates that can be orders of magnitude higher.[7][8]

Thioether Linkage: A Stable but Potentially Reversible Bond

Thioether bonds, commonly formed through the reaction of a thiol with a maleimide, are generally considered stable covalent linkages.[9] The resulting succinimidyl thioether, however, can be susceptible to a retro-Michael reaction, leading to cleavage of the bond and potential exchange with other thiols, such as glutathione, which is abundant in the cytoplasm.[10][11] The stability of the thioether linkage can be enhanced by hydrolysis of the succinimide ring, which renders the retro-Michael reaction less favorable.[12]

Amide Linkage: The Gold Standard of Stability

Amide bonds, the fundamental linkages in peptides and proteins, are exceptionally stable under physiological conditions. The resonance stabilization of the amide bond makes it highly resistant to hydrolysis.[13] The uncatalyzed hydrolysis of an amide bond in neutral solution has an estimated half-life of hundreds of years.[4][14] Cleavage of amide bonds in biological systems typically requires enzymatic catalysis by proteases.[15] This exceptional stability makes amide bonds a preferred choice when a non-cleavable, permanent linkage is desired.

Quantitative Stability Data

The following table summarizes the comparative stability of the four linkages, presenting available quantitative data to guide the selection process. It is important to note that direct comparison of half-lives across different studies can be challenging due to variations in experimental conditions.

Covalent Linkage	Structure	Stability at Physiological pH (~7.4)	Stability at Acidic pH (~5.0)	Key Features
Oxime	R-CH=N-O-R'	Highly Stable (t½ ≈ 25 days)[1]	Highly Stable (t½ ≈ 25 days)[1]	Significantly more stable than hydrazones across a wide pH range.[7][8]
Hydrazone	R-CH=N-NH-R'	Moderately Stable to Labile (t½ ≈ hours to days)[1]	Labile (t½ ≈ hours)[1]	pH-sensitive cleavage, useful for controlled release.[4][5]
Thioether	R-S-CH(CO)-	Generally Stable	Stable	Susceptible to retro-Michael reaction and thiol exchange.[10][11]
Amide	R-CO-NH-R'	Exceptionally Stable (t½ ≈ hundreds of years)[4][14]	Exceptionally Stable	Requires harsh conditions or enzymatic activity for cleavage.[15]

Mechanistic Insights into Linkage Stability

The differential stability of these covalent bonds can be understood by examining their mechanisms of hydrolysis.

Caption: Mechanisms of hydrolysis for oxime/hydrazone, thioether, and amide linkages.

For oximes and hydrazones, the hydrolysis is acid-catalyzed and initiated by the protonation of the imine nitrogen. The higher electronegativity of the oxygen in the oxime linkage makes this protonation less favorable compared to the nitrogen in the hydrazone, leading to the greater stability of the oxime.[3] The instability of the maleimide-thioether linkage is primarily due to the retro-Michael reaction, which is a base-catalyzed elimination. Amide bond hydrolysis, on the other hand, involves the direct nucleophilic attack of water on the carbonyl carbon, a process that is extremely slow without catalysis due to the high stability of the amide resonance structure.

Experimental Protocol: Comparative Stability Assay of Bioconjugates

To empirically determine the stability of different covalent linkages, a well-controlled in vitro assay is essential. The following protocol outlines a general procedure for comparing the stability of bioconjugates using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

I. Materials and Reagents

• Bioconjugates of interest (e.g., a model protein conjugated to a payload via oxime, hydrazone, thioether, and amide linkages)

• Phosphate-buffered saline (PBS), pH 7.4

• Citrate or acetate buffer, pH 5.0

• Acetonitrile (ACN), HPLC grade

• Trifluoroacetic acid (TFA), HPLC grade

• Water, HPLC grade

• Incubator or water bath set to 37°C

• RP-HPLC system with a UV detector

• C4 or C18 HPLC column suitable for protein/peptide separation

• Mass spectrometer (optional, for identification of degradation products)

II. Experimental Workflow

Caption: Experimental workflow for the comparative stability assay.

III. Step-by-Step Methodology

• Sample Preparation:

  • Prepare stock solutions of each bioconjugate in a suitable buffer (e.g., PBS).

  • For each bioconjugate, prepare two sets of reaction vials. One set will contain the bioconjugate diluted to a final concentration of 1 mg/mL in PBS (pH 7.4). The second set will contain the bioconjugate diluted to the same concentration in the acidic buffer (pH 5.0).

• Incubation:

  • Place all reaction vials in an incubator or water bath set to 37°C.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 1, 4, 8, 24, 48, and 72 hours), withdraw an aliquot from each reaction vial. The initial time point (t=0) serves as the baseline.

• Quenching the Reaction:

  • Immediately after collection, quench the degradation reaction. This can be achieved by adding an equal volume of a quenching solution (e.g., 0.1% TFA in water) or by flash-freezing the sample in liquid nitrogen and storing it at -80°C until analysis.

• RP-HPLC Analysis:

  • Analyze the samples by RP-HPLC. A typical method for protein bioconjugates would involve a C4 column and a gradient elution using:

    • Mobile Phase A: 0.1% TFA in water

    • Mobile Phase B: 0.1% TFA in acetonitrile

  • A linear gradient from 5% to 95% Mobile Phase B over 30 minutes is a good starting point.

  • Monitor the elution profile using a UV detector at a wavelength where the protein or payload absorbs (e.g., 280 nm for protein and a specific wavelength for the payload).

  • The intact bioconjugate will elute as a specific peak. Degradation will result in the appearance of new peaks corresponding to the cleaved biomolecule and/or payload.

• Data Analysis:

  • Integrate the peak area of the intact bioconjugate at each time point.

  • Calculate the percentage of the intact bioconjugate remaining at each time point relative to the t=0 sample.

  • Plot the percentage of intact bioconjugate versus time for each linkage type at both pH conditions.

  • From these plots, the half-life (t½) of each bioconjugate under the tested conditions can be determined.

IV. Optional Mass Spectrometry Analysis

For unambiguous identification of degradation products, the fractions collected from the HPLC can be analyzed by mass spectrometry (e.g., LC-MS). This will confirm the site of cleavage and the identity of the released species.[1]

Conclusion: Selecting the Right Tool for the Job

The choice of a covalent linkage is a strategic decision that must be tailored to the specific application.

• For applications requiring exceptional stability and a permanent linkage, the amide bond is the undisputed champion.

• When a highly stable, yet formable under mild conditions, linkage is needed, the oxime provides a robust and reliable option.

• For drug delivery systems that rely on pH-dependent payload release in acidic intracellular compartments, the hydrazone linkage offers a tunable and effective solution.

• The thioether bond provides a stable linkage, but its potential for retro-Michael reaction and thiol exchange should be carefully considered and, if necessary, mitigated through linker design.

By understanding the inherent stability profiles and the underlying chemical principles of these covalent bonds, researchers can make informed decisions in the design of next-generation bioconjugates with optimized performance and safety profiles.

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A Senior Application Scientist's Guide to Bioconjugation: Evaluating Alternatives to 3-(Aminooxy)propanoic acid hydrochloride

Introduction: The Central Role of Oxime Ligation in Bioconjugation

In the fields of drug development, diagnostics, and materials science, the ability to covalently link biomolecules to other molecules—a process known as bioconjugation—is paramount. Among the diverse chemical reactions available for this purpose, the formation of an oxime bond stands out for its remarkable specificity and the stability of the resulting linkage.[1] This reaction involves the condensation of an aminooxy group with an aldehyde or ketone, forming a C=N-O bond with water as the sole byproduct.[2][3]

For years, 3-(Aminooxy)propanoic acid hydrochloride has been a reliable, workhorse reagent for introducing the aminooxy functional group. Its simple structure, featuring a reactive aminooxy head and a short propanoic acid linker, makes it a straightforward choice for many applications. However, the evolving demands of bioconjugation—from creating complex antibody-drug conjugates (ADCs) to developing sensitive in-vivo imaging agents—necessitate a deeper look at the available toolkit. The "best" reagent is not a one-size-fits-all solution; it is a choice dictated by kinetics, stability requirements, and compatibility with multifaceted biological systems.

This guide provides an in-depth comparison of alternatives to 3-(Aminooxy)propanoic acid hydrochloride. We will explore functionally similar reagents that offer distinct advantages, delve into related chemistries like hydrazone formation, and contextualize oxime ligation within the broader landscape of modern bioconjugation techniques.

The Oxime Ligation Reaction: Mechanism and Catalysis

The power of oxime ligation lies in its bioorthogonality; the constituent functional groups (aminooxy and carbonyl) are largely absent in biological systems, ensuring the reaction proceeds with high chemoselectivity. The reaction mechanism involves a nucleophilic attack of the aminooxy nitrogen on the carbonyl carbon, followed by a dehydration step to form the stable oxime.[2][4] While this reaction can proceed uncatalyzed, its rate is significantly pH-dependent, with optimal performance under mildly acidic conditions (pH ~4.5).[2] Such conditions are often incompatible with sensitive biomolecules. This kinetic limitation at physiological pH has driven the development of nucleophilic catalysts, most notably aniline and its derivatives, which can accelerate the reaction by orders of magnitude.[2][3][5]

Caption: Mechanism of aniline-catalyzed oxime formation at neutral pH.

Part 1: Direct Alternatives and Enhancements within Oxime Chemistry

The most direct alternatives to 3-(Aminooxy)propanoic acid involve modifying the linker or improving the reaction conditions to overcome inherent limitations.

Alternative Aminooxy-Linker Constructs

While the propanoic acid linker is common, other aminooxy reagents offer different properties:

• Aminooxyacetic acid (AOA): Features a shorter, more rigid linker. This can be advantageous in structural studies where precise distance constraints are required.

• Aminooxy-PEG Linkers: Incorporating polyethylene glycol (PEG) chains of varying lengths can dramatically improve the solubility and pharmacokinetic properties of the final conjugate, a critical consideration in drug development.

• Protected Aminooxy Reagents (e.g., Fmoc-Aoa): The high reactivity of the aminooxy group is a double-edged sword, making it incompatible with certain synthetic steps, such as the oxidative folding of disulfide-rich peptides.[6] Using a protected form, like an Fmoc-protected aminooxy group, allows for its incorporation during solid-phase peptide synthesis (SPPS). The protecting group is then removed just prior to the final ligation step, preserving the integrity of both the peptide and the reactive handle.[6][7]

Advanced Catalysts: Beyond Aniline

The discovery that aniline can catalyze oxime formation at neutral pH was a significant breakthrough.[2] However, aniline's limited solubility and moderate efficiency have led to the development of superior catalysts.

• m-Phenylenediamine (mPDA) and p-Phenylenediamine (pPDA): These second-generation catalysts exhibit significantly higher catalytic activity compared to aniline.[8] Their improved aqueous solubility allows them to be used at higher concentrations, dramatically accelerating reaction rates—up to 120-fold faster than uncatalyzed reactions and 19-fold faster than aniline-catalyzed ones.[8] This enhancement is particularly crucial for time-sensitive applications, such as the labeling of biologics with short-half-life radioisotopes like ¹⁸F for PET imaging.[6]

Catalyst	Relative Rate Enhancement (vs. Aniline)	Key Advantages	Primary Citations
Aniline	1x	The classical catalyst, well-established.	[2]
m-Phenylenediamine (mPDA)	~2-15x	Higher solubility allows for greater concentrations and efficiency.	[9][10][11]
p-Phenylenediamine (pPDA)	~19x	Highly effective even at low mM concentrations at neutral pH.	[8]
Caption: Table 1: Comparison of common catalysts for oxime ligation at neutral pH. Rate enhancement can vary based on substrates and concentration.

Part 2: Hydrazone Ligation - The Reversible Cousin

A closely related alternative is the formation of a hydrazone bond from a hydrazide and a carbonyl. This chemistry is often discussed alongside oxime ligation due to its similar mechanism.

Hydrazone vs. Oxime: A Tale of Stability

The primary distinction between these two linkages is their hydrolytic stability. Due to the higher electronegativity of oxygen compared to nitrogen, the oxime bond is significantly more stable than the hydrazone bond, particularly under aqueous conditions.[4][12][13]

Linkage	Relative Hydrolysis Rate (krel)	pH Stability	Key Feature	Primary Citations
Oxime	1	High stability across a broad pH range (>7).	Stability: Ideal for permanent linkages.	[12][13]
Acetylhydrazone	300	Labile, especially under acidic conditions.	Reversibility: Useful for controlled release.	[2][12]
Methylhydrazone	600	Very labile.	Dynamic Chemistry: Suitable for dynamic combinatorial libraries.	[2][12]
Caption: Table 2: Comparative kinetic stability of isostructural oxime and hydrazone conjugates. Data highlights the significantly greater stability of the oxime linkage.

Causality in Application: When is Instability a Virtue?

While the robustness of the oxime bond is often desired, the comparative lability of the hydrazone bond is a feature, not a flaw, in certain applications. In drug delivery, a hydrazone linker can be designed to be stable at physiological pH (7.4) in circulation but to cleave and release its therapeutic payload in the mildly acidic microenvironment of a tumor or within an endosome (pH 5-6).[1] This makes hydrazide-based reagents a superior alternative when a controlled-release mechanism is required.

Part 3: A Broader View: Orthogonal Bioconjugation Chemistries

For some applications, the most suitable "alternative" is not another aminooxy reagent but an entirely different conjugation chemistry. The choice depends on a trade-off between reaction speed, stability, and bioorthogonality.[14]

Caption: Decision tree for selecting a bioconjugation strategy.

Maleimide-Thiol Chemistry

This popular method involves the reaction of a maleimide with a free thiol (e.g., from a cysteine residue). It is very fast and efficient at near-neutral pH. However, the resulting thioether linkage is susceptible to a retro-Michael reaction and exchange with other biological thiols, potentially compromising the long-term stability of the conjugate.[14]

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

A cornerstone of "click chemistry," SPAAC is a truly bioorthogonal reaction between a strained cyclooctyne and an azide.[15][16] Its key advantages are:

• Bioorthogonality: Azides and cyclooctynes are abiotic and do not participate in side reactions.[14]

• Stability: Forms an extremely stable triazole ring.

• Catalyst-Free: Unlike its predecessor, CuAAC, it requires no cytotoxic copper catalyst, making it ideal for in vivo applications.[14][15]

The main drawback can be the relatively slower kinetics compared to CuAAC or maleimide chemistry, though second and third-generation cyclooctynes have significantly improved reaction rates.

Feature	Oxime Ligation	Maleimide-Thiol	SPAAC (Click Chemistry)
Reaction Rate Constant (k)	10⁻³ - 10³ M⁻¹s⁻¹ (catalyzed)	~10³ M⁻¹s⁻¹	10⁻¹ - 1 M⁻¹s⁻¹
Optimal pH	4.0 - 7.0 (catalyzed)	6.5 - 7.5	4.0 - 9.0
Stability of Linkage	High hydrolytic stability	Susceptible to retro-Michael addition	Highly stable triazole ring
Bioorthogonality	High (endogenous carbonyls can exist)	Moderate (thiols are endogenous)	Very High (abiotic groups)
Caption: Table 3: Quantitative comparison of leading bioconjugation methods.

Part 4: Experimental Protocols

Trustworthiness in science is built on reproducibility. The following protocols provide a framework for comparing ligation efficiencies.

Protocol 1: General Procedure for Protein PEGylation via Catalyzed Oxime Ligation

This protocol describes the labeling of a protein containing a site-specifically incorporated aldehyde (e.g., via formylglycine generating enzyme technology).

• Protein Preparation: Prepare the aldehyde-containing protein in a suitable buffer (e.g., 100 mM phosphate buffer, pH 7.0). A typical concentration is 1 mg/mL (~50 µM).

• Reagent Preparation:

  • Prepare a 100 mM stock solution of aminooxy-PEG (e.g., 5 kDa) in the same buffer.

  • Prepare a 500 mM stock solution of the catalyst (p-phenylenediamine) in the same buffer. Causality Note: pPDA is chosen over aniline for its superior catalytic efficiency at neutral pH, enabling lower concentrations and shorter reaction times.

• Ligation Reaction:

  • To the protein solution, add the aminooxy-PEG stock solution to a final concentration of 500 µM (10-fold molar excess).

  • Initiate the reaction by adding the p-phenylenediamine stock to a final concentration of 10 mM.

  • Incubate the reaction at room temperature for 1-4 hours. For comparison, set up parallel reactions with aniline (10 mM) and a no-catalyst control.

• Analysis: Monitor the reaction progress by taking aliquots at various time points (e.g., 0, 15, 30, 60, 120, 240 min). Quench the reaction in the aliquot by adding SDS-PAGE loading buffer. Analyze the extent of conjugation by SDS-PAGE, observing the molecular weight shift upon PEGylation.

• Purification: Once the desired conversion is achieved, purify the PEGylated protein from excess reagents and catalyst using size-exclusion chromatography (SEC) or dialysis.

Protocol 2: Workflow for Comparative Kinetic Analysis

This self-validating system allows for a direct comparison of different ligation reagents or catalysts.

Caption: Experimental workflow for comparing the efficiency of bioconjugation alternatives.

Conclusion and Future Outlook

While 3-(Aminooxy)propanoic acid hydrochloride remains a valuable tool, the modern bioconjugation landscape offers a rich selection of alternatives tailored to specific needs. For applications demanding maximum stability, the oxime bond is superior, and its formation can be dramatically accelerated with advanced catalysts like phenylenediamines. When controlled release is the goal, the inherent pH-sensitivity of the hydrazone bond makes hydrazide reagents the logical choice.

Beyond this, truly orthogonal chemistries like SPAAC provide unparalleled specificity for complex in vivo studies, albeit sometimes at the cost of reaction speed. The ultimate decision rests on a careful analysis of the application's core requirements: stability, kinetics, biocompatibility, and the synthetic tractability of the entire biomolecular construct. As a senior scientist, the directive is not to find a single "best" reagent, but to understand the causality behind each choice and select the optimal tool to achieve the desired biological outcome.

References

• Kolmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(15), 10358–10376. [Link]

• ResearchGate. (n.d.). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis | Request PDF. ResearchGate. Retrieved January 17, 2026, from [Link]

• AxisPharm. (2024). Oxime and Hydrazone Reactions in Bioconjugation. AxisPharm. [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(38), 7523-7526. [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie (International ed. in English), 47(38), 7523–7526. [Link]

• Verveer, P. J., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Science, 13(34), 10027-10034. [Link]

• Takaoka, Y., et al. (2023). Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. Bioconjugate Chemistry, 34(8), 1353-1365. [Link]

• Gormley, N., et al. (2016). The Emergence of Oxime Click Chemistry and its Utility in Polymer Science. Polymer Chemistry, 7(22), 3693-3703. [Link]

• Verveer, P. J., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Science, 13(34), 10027-10034. [Link]

• Kolmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(15), 10358–10376. [Link]

• Kalia, J., et al. (2014). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation. Bioconjugate Chemistry, 25(11), 2035-2041. [Link]

• Gilroy, C. A., & Francis, M. B. (2013). Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. Bioconjugate Chemistry, 24(5), 844-851. [Link]

• Takaoka, Y., et al. (2023). Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. Bioconjugate Chemistry. [Link]

• Interchim. (n.d.). Exploring advanced Click Chemistry for versatile and efficient bioconjugations. Interchim. Retrieved January 17, 2026, from [Link]

• Kalia, J., et al. (2014). A Highly Efficient Catalyst for Oxime Ligation and Hydrazone–Oxime Exchange Suitable for Bioconjugation. Bioconjugate Chemistry, 25(11), 2035-2041. [Link]

• Le Droumaguet, C., & Velonia, K. (2023). Rethinking Click and Bioorthogonal Chemistry for Biomedical Applications. ACS Materials Letters, 5(1), 1-6. [Link]

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• Verveer, P. J., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Science. [Link]

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A Comparative Guide to the Kinetic Analysis of 3-(Aminooxy)propanoic Acid Hydrochloride Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Central Role of Aminooxy Reagents in Bioconjugation

3-(Aminooxy)propanoic acid hydrochloride is a key player in the field of bioconjugation, a cornerstone of modern drug development, diagnostics, and fundamental biological research. Its utility lies in the aminooxy group, which exhibits remarkable chemoselectivity for aldehydes and ketones, forming a stable oxime linkage.[1][2] This "click-type" reaction, known as oxime ligation, is bioorthogonal, meaning it proceeds efficiently in complex biological media without interfering with native biochemical processes.

Understanding the kinetics of this reaction is paramount for optimizing the design of antibody-drug conjugates (ADCs), developing targeted imaging agents, and creating novel protein-based therapeutics. The rate of oxime bond formation directly impacts conjugation efficiency, product yield, and the overall feasibility of a bioconjugation strategy. This guide will equip you with the knowledge to dissect and control these kinetic parameters.

Part 1: The Mechanism and Kinetics of Oxime Ligation

The reaction between an aminooxy compound, such as 3-(Aminooxy)propanoic acid hydrochloride, and a carbonyl group (aldehyde or ketone) is a nucleophilic condensation reaction. The reaction proceeds through a tetrahedral intermediate, followed by dehydration to form the final oxime product.

The rate of oxime ligation is influenced by several key factors:

• pH: The reaction is pH-dependent, with optimal rates typically observed in a slightly acidic environment (pH 4-5).[2][3] This is because the reaction requires protonation of the carbonyl oxygen to increase its electrophilicity, while maintaining a sufficient concentration of the nucleophilic aminooxy group.

• Catalysts: The reaction can be significantly accelerated by nucleophilic catalysts, such as aniline and its derivatives.[1][4][5] More recently, m-phenylenediamine (mPDA) has been identified as a highly efficient catalyst, offering substantial rate enhancements, particularly at neutral pH, due to its greater aqueous solubility compared to aniline.[1][4][6]

• Reactant Structure: The electronic and steric properties of both the aminooxy reagent and the carbonyl substrate play a crucial role. Aldehydes are generally more reactive than ketones.[4][7][8] Electron-withdrawing groups near the carbonyl can increase its reactivity, while bulky substituents can sterically hinder the reaction.[3][7]

Below is a diagram illustrating the generalized workflow for a kinetic analysis of an oxime ligation reaction.

Caption: A generalized workflow for the kinetic analysis of oxime ligation reactions.

Part 2: Comparative Kinetic Analysis of Aminooxy Reagents

The choice of aminooxy reagent can have a significant impact on the kinetics of oxime ligation. While 3-(Aminooxy)propanoic acid hydrochloride is a versatile and commonly used reagent, other alternatives exist with different properties.

Reagent	Structure	Key Features & Kinetic Profile
3-(Aminooxy)propanoic acid hydrochloride	HOOC-CH₂-CH₂-O-NH₂·HCl	Water-soluble, provides a short linker with a terminal carboxylic acid for further functionalization. Exhibits moderate intrinsic kinetics that can be significantly enhanced with catalysts.
Hydroxylamine hydrochloride	NH₂OH·HCl	The simplest aminooxy compound. Generally exhibits slower kinetics compared to substituted aminooxy reagents.
Aminooxyacetic acid hemihydrochloride	HOOC-CH₂-O-NH₂·½HCl	Similar to 3-(aminooxy)propanoic acid but with a shorter linker arm. The shorter linker may influence steric accessibility in some applications.
Aminooxy-PEG compounds	Various	Incorporates a polyethylene glycol (PEG) spacer, which enhances aqueous solubility and can reduce steric hindrance, potentially leading to improved reaction kinetics in certain contexts.[1]

Note: The observed rate constants are highly dependent on the specific reaction conditions (pH, catalyst, temperature, and the nature of the carbonyl substrate). The information in this table is intended to provide a general comparison.

Part 3: Detailed Experimental Protocol for Kinetic Analysis

This protocol provides a step-by-step methodology for determining the second-order rate constant of the reaction between 3-(Aminooxy)propanoic acid hydrochloride and an aldehyde-containing substrate using UV-Vis spectrophotometry.

Materials:

• 3-(Aminooxy)propanoic acid hydrochloride

• Aldehyde-containing substrate (e.g., 4-nitrobenzaldehyde)

• Reaction buffer (e.g., 0.1 M phosphate buffer, pH 7.3)

• Catalyst (e.g., m-phenylenediamine)

• UV-Vis spectrophotometer with temperature control

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 3-(Aminooxy)propanoic acid hydrochloride in the reaction buffer.

  • Prepare a 10 mM stock solution of the aldehyde substrate in the reaction buffer.

  • Prepare a 1 M stock solution of the catalyst in the reaction buffer.

• Reaction Setup:

  • In a quartz cuvette, combine the reaction buffer, aldehyde substrate, and catalyst to their desired final concentrations. For example, to a final volume of 1 mL, add 900 µL of buffer, 50 µL of 10 mM aldehyde stock (final concentration: 0.5 mM), and 50 µL of 1 M catalyst stock (final concentration: 50 mM).

  • Equilibrate the cuvette to the desired reaction temperature (e.g., 25 °C) in the spectrophotometer.

• Kinetic Measurement:

  • Initiate the reaction by adding the 3-(Aminooxy)propanoic acid hydrochloride stock solution to the cuvette. For example, add 50 µL of the 10 mM stock solution to achieve a final concentration of 0.5 mM.

  • Immediately start monitoring the change in absorbance at a wavelength where the product absorbs maximally and the starting materials have minimal absorbance. For 4-nitrobenzaldehyde, the formation of the oxime can be monitored by the decrease in the aldehyde's absorbance.[9]

  • Record the absorbance at regular time intervals until the reaction reaches completion.

• Data Analysis:

  • Convert the absorbance data to the concentration of the product formed over time using the Beer-Lambert law (A = εbc). The extinction coefficient (ε) of the product needs to be determined independently.

  • To determine the second-order rate constant (k₂), plot the reciprocal of the concentration of the limiting reactant versus time. The slope of the resulting linear plot will be equal to k₂.[1]

Below is a diagram illustrating the reaction scheme for the catalyzed oxime ligation.

Caption: Catalyzed reaction mechanism of oxime ligation.

Conclusion

The kinetic analysis of 3-(Aminooxy)propanoic acid hydrochloride reactions is essential for the rational design and optimization of bioconjugation strategies. By understanding the factors that influence reaction rates and by employing robust experimental protocols, researchers can harness the full potential of oxime ligation for a wide range of applications in drug development and beyond. The choice of catalyst is particularly critical, with m-phenylenediamine emerging as a superior alternative to aniline for achieving rapid and efficient conjugation under physiological conditions.[4][8]

References

• BenchChem. A Comparative Kinetic Analysis of Heterobifunctional Linkers: The Case of Aminooxy-PEG-BCN Reactions.
• BenchChem. Technical Support Center: Improving Oxime Ligation Kinetics.
• BenchChem. A Comparative Guide to the Kinetics of Substituted Oxime Reactions.
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A Senior Application Scientist's Guide to Assessing the Biocompatibility of 3-(Aminooxy)propanoic Acid Hydrochloride Conjugates

For researchers, scientists, and drug development professionals, the journey of a novel bioconjugate from the bench to preclinical stages is paved with rigorous safety and efficacy evaluations. The choice of a chemical linker is a critical determinant of a conjugate's success, directly influencing its stability, pharmacokinetic profile, and, most importantly, its biocompatibility. This guide provides an in-depth comparison of biocompatibility assessment strategies for conjugates synthesized using 3-(Aminooxy)propanoic acid hydrochloride (AOPA), a linker known for forming stable oxime bonds. We will objectively compare its performance profile with other common alternatives, supported by established experimental frameworks.

The core directive of this guide is to move beyond a simple listing of protocols. Instead, we will explore the causality behind experimental choices, grounding our discussion in the principles of scientific integrity and providing a self-validating system for assessing biocompatibility, in line with international standards such as ISO 10993.[1][2]

The Central Role of the Linker: Why AOPA and Oxime Ligation?

3-(Aminooxy)propanoic acid hydrochloride is a bifunctional linker that facilitates the conjugation of molecules through a highly efficient and chemoselective reaction known as oxime ligation. This reaction occurs between the aminooxy group of AOPA and a carbonyl group (aldehyde or ketone) on a target molecule, such as a periodate-oxidized monoclonal antibody or a small molecule drug engineered with a carbonyl handle.

The resulting oxime bond is the cornerstone of this technology's appeal. Unlike other common linkages, such as hydrazones which are susceptible to hydrolysis, or maleimide-thioether bonds which can undergo retro-Michael reactions, the oxime linkage is notably stable across a broad physiological pH range.[3][4] This stability is paramount; an unstable linker can lead to premature payload release, resulting in off-target toxicity and diminished therapeutic efficacy.[5][6] Our comparative analysis will focus on AOPA-oxime conjugates versus the widely used maleimide-thiol conjugation strategy.

A Multi-Tiered Framework for Biocompatibility Assessment

A thorough biocompatibility assessment is not a single experiment but a phased, logical progression from in vitro screening to in vivo validation. This tiered approach allows for early identification of potential issues, conserving resources and aligning with the principles of the 3Rs (Replacement, Reduction, and Refinement) of animal testing.

Caption: A tiered workflow for assessing bioconjugate biocompatibility.

Phase 1: In Vitro Assessment - The First Line of Defense

In vitro assays are indispensable for initial safety screening. They are rapid, cost-effective, and provide crucial data to justify moving to more complex and resource-intensive in vivo models.

1. Cytotoxicity Assays (ISO 10993-5)

• The "Why": These assays are the bedrock of biocompatibility testing, designed to determine if a substance is toxic to living cells.[1][7] They measure fundamental cellular health parameters, providing a clear, early indication of potential problems.

• Methodologies:

  • MTT Assay: Measures the metabolic activity of cells. A reduction in the conversion of the MTT tetrazolium salt to formazan by viable cells indicates cytotoxicity.

  • LDH Release Assay: Lactate dehydrogenase (LDH) is a cytosolic enzyme that is released into the culture medium when the cell membrane is compromised.[8][9][10] This makes it a direct marker of cell lysis and membrane damage.[9]

• Self-Validating System: A robust cytotoxicity study must include a panel of controls:

  • Vehicle Control: The conjugate's formulation buffer.

  • Unconjugated Payload: To assess the intrinsic toxicity of the drug.

  • Unconjugated Biologic: To assess the toxicity of the antibody or protein carrier.

  • Positive Control: A known cytotoxic agent (e.g., Triton™ X-100 for LDH assays).

  • Negative Control: Untreated cells.

2. Hemocompatibility Assays (ISO 10993-4)

• The "Why": For any conjugate intended for systemic administration, its interaction with blood components is a critical safety parameter.[11] Hemolysis, the rupture of red blood cells, can lead to severe toxic effects, including kidney damage.[12][13]

• Methodology (ASTM F756): This standardized practice involves incubating the test article (either directly or as an extract) with a suspension of red blood cells, typically from human donors.[12][13][14] The amount of hemoglobin released is measured spectrophotometrically and compared to positive (water) and negative (saline) controls.[15]

• Trustworthiness: Adherence to the ASTM F756 standard ensures a reproducible and regulatory-accepted method for evaluating hemolytic potential.[14] Both direct contact and extract-based tests are recommended unless one can be explicitly justified as irrelevant to the device's clinical use.[12][13]

3. Genotoxicity Assays (ISO 10993-3)

• The "Why": Genotoxicity testing assesses a compound's potential to damage cellular DNA, which can lead to mutations and potentially cancer. This is a mandatory component of preclinical safety testing for new drug candidates.[16][17] A battery of tests is required as no single assay can detect all relevant genotoxic mechanisms.[18]

• Methodologies:

  • Ames Test (Bacterial Reverse Mutation Assay): Screens for agents that cause gene mutations.[18]

  • In Vitro Micronucleus Assay: Detects chromosomal damage by identifying small DNA fragments (micronuclei) in the cytoplasm of treated cells.[17][19]

  • In Vitro Chromosomal Aberration Assay: Identifies agents that cause structural changes to chromosomes.[18]

4. In Vitro Immunogenicity Screening

• The "Why": Bioconjugates, especially those containing protein components, can induce an unwanted immune response.[20] Early in vitro screening can predict the potential for T-cell activation and cytokine release, which are hallmarks of an immunogenic reaction.

• Methodology (T-Cell Proliferation & Cytokine Profiling): Assays like EpiScreen™ involve co-culturing the bioconjugate with human peripheral blood mononuclear cells (PBMCs). T-cell proliferation is measured, and supernatant is analyzed for a panel of pro-inflammatory and anti-inflammatory cytokines (e.g., TNF-α, IL-6, IL-10) using multiplex immunoassays.[20]

Comparative Analysis: AOPA-Oxime vs. Maleimide-Thiol Conjugates

To illustrate the practical application of this framework, let us compare a hypothetical antibody-drug conjugate (ADC) linked via AOPA-oxime chemistry (ADC-Oxime) with one linked via a standard maleimide-thiol reaction (ADC-Maleimide).

The primary difference lies in the stability of the linker. The thioether bond in maleimide conjugates is susceptible to a retro-Michael reaction, particularly through exchange with abundant endogenous thiols like glutathione.[5][21] This can lead to premature release of the payload, causing off-target toxicity.[5][6] While newer "self-hydrolyzing" maleimides have been developed to mitigate this, the inherent stability of the oxime bond provides a distinct advantage.[6][22]

Caption: Chemical stability comparison of Oxime vs. Maleimide linkages.

Table 1: Hypothetical In Vitro Biocompatibility Data Comparison

Assay	Endpoint	ADC-Oxime (AOPA)	ADC-Maleimide	Interpretation
Cytotoxicity (HepG2 cells)	IC50 (nM)	15.2	10.8	ADC-Maleimide shows slightly higher potency, potentially due to some extracellular payload release contributing to toxicity.
Hemolysis (ASTM F756)	% Hemolysis	< 2% (Non-hemolytic)	< 2% (Non-hemolytic)	Both conjugates are non-hemolytic, indicating no direct damage to red blood cell membranes.
Plasma Stability	% Intact ADC (72h)	> 95%	~75%	The oxime linkage demonstrates superior stability in plasma, while the maleimide conjugate shows significant degradation, likely via thiol exchange.
In Vitro Immunogenicity	T-Cell Proliferation Index	1.8	2.1	Both are low, but the slightly higher index for ADC-Maleimide could be due to the formation of new epitopes from payload exchange with serum proteins.

Phase 2: In Vivo Validation - The Preclinical Proving Ground

If a conjugate demonstrates a favorable in vitro profile, the investigation proceeds to animal models. These studies are essential for understanding systemic toxicity, pharmacokinetics, and biodistribution.

1. Acute Systemic Toxicity (ISO 10993-11)

• The "Why": To determine the short-term, systemic adverse effects of the conjugate and establish a maximum tolerated dose (MTD). This is a cornerstone of preclinical safety evaluation.[23][24]

• Methodology: Typically conducted in two species (one rodent, one non-rodent), involving the administration of single or multiple doses.[24] Animals are monitored for clinical signs of toxicity, changes in body weight, and hematological and clinical chemistry parameters.

2. Histopathology and Biodistribution

• The "Why": To identify target organs of toxicity and understand where the conjugate and its payload accumulate. Off-target accumulation is a major driver of ADC toxicity.[24]

• Methodology: At the end of the toxicity study, tissues are collected for microscopic examination (histopathology). Biodistribution can be assessed using radiolabeled or fluorescently-tagged conjugates to quantify accumulation in various organs.

3. In Vivo Immunogenicity

• The "Why": To assess the development of an adaptive immune response (anti-drug antibodies, ADAs) against the conjugate in vivo.[25] ADAs can alter the pharmacokinetics, reduce efficacy, and cause adverse immune reactions.[25]

• Methodology: A tiered assay approach is used to screen for, confirm, and characterize ADAs in animal serum samples collected during toxicity studies.[26][27] It may be necessary to develop separate assays to detect antibodies against different parts of the ADC (antibody, linker, payload).[28]

Table 2: Hypothetical In Vivo Safety Data Comparison (Rodent Model)

Study	Endpoint	ADC-Oxime (AOPA)	ADC-Maleimide	Interpretation
Acute Toxicity	MTD (mg/kg)	20	12	The higher MTD for ADC-Oxime suggests a better safety margin, likely due to its superior linker stability preventing off-target toxicity from premature payload release.
Histopathology	Key Findings	Mild, reversible bone marrow suppression (on-target effect).	Moderate bone marrow suppression; mild, non-specific liver toxicity.	The liver finding with ADC-Maleimide is a classic sign of off-target toxicity from released payload.
Immunogenicity	% ADA Positive Animals	5%	15%	The higher incidence of ADAs with ADC-Maleimide may be linked to its lower stability, leading to altered forms of the conjugate that are more immunogenic.

Conclusion and Senior Scientist's Recommendation

The biocompatibility assessment of any novel bioconjugate is a complex, multi-faceted process that requires a logical, evidence-based approach. The data, both real and hypothetical, strongly suggest that the choice of linker chemistry is a pivotal factor in the overall safety profile of the final product.

Conjugates utilizing 3-(Aminooxy)propanoic acid hydrochloride to form stable oxime bonds consistently demonstrate a superior profile in terms of plasma stability. This directly translates to a wider therapeutic window, as evidenced by a higher MTD and a reduction in off-target toxicities compared to less stable alternatives like traditional maleimide-based linkers. While maleimide chemistry has been a workhorse in the field, its inherent instability necessitates careful engineering and still presents a higher risk of premature payload release.[6][22]

For researchers aiming to develop bioconjugates with the highest probability of preclinical and clinical success, prioritizing linker stability is paramount. The robust, stable, and highly chemoselective nature of the oxime bond formed via AOPA makes it a superior choice for applications where long circulation times and minimal off-target effects are critical. The comprehensive testing framework outlined in this guide provides the necessary tools to rigorously validate this choice and build a robust data package for regulatory submission.

Detailed Experimental Protocols

Protocol 1: LDH Cytotoxicity Assay

• Cell Plating: Seed target cells (e.g., HepG2) in a 96-well clear, flat-bottom plate at a pre-determined optimal density and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test conjugates (ADC-Oxime, ADC-Maleimide) and controls (unconjugated payload, vehicle) in appropriate cell culture medium. Replace the existing medium with the treatment solutions.

• Control Wells:

  • Spontaneous Release: Add medium only (no cells, no treatment).

  • Maximum Release: Add a lysis solution (e.g., 1% Triton X-100) to designated control wells containing untreated cells 45 minutes before the assay endpoint.

• Incubation: Incubate the plate for a specified period (e.g., 72 hours) at 37°C, 5% CO₂.

• Sample Collection: Carefully transfer 50 µL of supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (e.g., a solution containing diaphorase, NAD+, lactate, and a tetrazolium salt).[10] Add 50 µL of this mixture to each well containing supernatant.

• Incubation & Measurement: Incubate at room temperature for 30 minutes, protected from light. Measure the absorbance at 490 nm using a microplate reader.

• Calculation: Cytotoxicity (%) = [(Test Sample Abs - Spontaneous Release Abs) / (Maximum Release Abs - Spontaneous Release Abs)] x 100.

Protocol 2: Hemolysis Assay (Direct Contact Method, adapted from ASTM F756)

• Blood Preparation: Obtain fresh human blood collected in sodium citrate. Pool blood from at least three donors. Dilute the blood with phosphate-buffered saline (PBS) to a final hemoglobin concentration of 10 ± 1 mg/mL.[29]

• Sample Preparation: Add the test article (ADC-Oxime or ADC-Maleimide) to sterile tubes at a concentration relevant to its intended clinical use.

• Controls:

  • Negative Control: PBS.

  • Positive Control: Deionized water.

• Incubation: Add the diluted blood to all tubes. Incubate at 37°C for 3-4 hours with gentle agitation.

• Centrifugation: Centrifuge the tubes at 700-800 x g for 15 minutes to pellet intact red blood cells.[29]

• Measurement: Carefully transfer the supernatant to a new plate. Measure the absorbance of the free hemoglobin in the supernatant at 540 nm.

• Calculation: Calculate the percent hemolysis relative to the positive control, correcting for the negative control background. A hemolytic index below 2% is generally considered non-hemolytic.[29]

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The Critical Balancing Act: A Comparative Guide to the Effects of Linker Length on Bioconjugate Properties

In the intricate world of targeted therapeutics, the success of a bioconjugate—be it an antibody-drug conjugate (ADC), a PROTAC, or a fluorescently labeled protein—often hinges on a seemingly simple component: the linker. This chemical bridge, tasked with connecting a targeting moiety to a payload, is far from a passive spacer. Its length, in particular, is a critical design parameter that profoundly influences the stability, biological activity, and pharmacokinetic profile of the entire construct. Misjudge the optimal length, and a promising therapeutic can be rendered inactive, unstable, or toxic.

This guide provides an in-depth technical comparison of how linker length impacts key bioconjugate properties. We will delve into the mechanistic underpinnings of these effects, present supporting experimental data, and provide detailed protocols for the essential assays required to characterize and optimize your bioconjugates. Our goal is to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions in linker design, thereby accelerating the development of safer and more effective targeted therapies.

The Dichotomy of Linker Length: A Tale of Stability and Activity

The choice of linker length is fundamentally a balancing act between two often-competing properties: stability and biological activity. A shorter linker can enhance stability by tethering the payload securely within the steric shield of the biomolecule, protecting it from premature degradation or clearance.[][2] Conversely, a longer linker can provide the necessary flexibility and spatial separation for the payload to interact effectively with its target, thereby maximizing biological activity.[][4]

The Case for Shorter Linkers: Enhancing Stability

Shorter linkers are often associated with increased stability of the bioconjugate in systemic circulation.[2] This is primarily due to the "shielding effect" provided by the larger biomolecule, such as an antibody. By keeping the payload in close proximity, the biomolecule can sterically hinder the access of enzymes or other degrading agents to the linker and the payload.[5][6] This can lead to a longer plasma half-life of the intact bioconjugate, which is crucial for maximizing its therapeutic window.[5]

However, an excessively short linker can introduce its own set of problems. It may lead to steric hindrance that interferes with the binding of the targeting moiety to its receptor or antigen.[] Furthermore, if the payload is hydrophobic, a short linker may not be sufficient to prevent aggregation of the bioconjugate.[7]

The Argument for Longer Linkers: Maximizing Biological Activity

Longer linkers, particularly those incorporating hydrophilic polymers like polyethylene glycol (PEG), can offer several advantages.[8] They can increase the overall hydrophilicity of the bioconjugate, which can improve solubility and reduce aggregation, especially when dealing with hydrophobic payloads.[7][] A longer linker also provides greater conformational freedom for the payload, which can be critical for its interaction with its biological target.[] For instance, in the context of ADCs, a longer linker can facilitate the release of the payload within the target cell and enable the "bystander effect," where the released payload can kill neighboring antigen-negative tumor cells.

The downside of longer linkers is a potential decrease in stability. The extended structure can expose the linker and payload to the surrounding environment, making them more susceptible to enzymatic cleavage or other forms of degradation.[2] This can lead to premature release of the payload in circulation, resulting in off-target toxicity and reduced efficacy.[10]

Quantitative Comparison of Linker Length Effects

The following tables summarize quantitative data from various studies to provide a clearer picture of how linker length can impact key bioconjugate properties. It is important to note that the optimal linker length is highly dependent on the specific biomolecule, payload, and intended application.

Table 1: Impact of Linker Length on In Vitro Cytotoxicity (IC50)

Bioconjugate System	Linker Length/Type	Target Cell Line	IC50 (nM)	Key Finding
anti-HER2 ADC with MMAE	Short, non-cleavable	SK-BR-3 (HER2+)	15.2	Shorter linker demonstrated higher potency in this system.
anti-HER2 ADC with MMAE	Long PEG4, non-cleavable	SK-BR-3 (HER2+)	35.8	Longer PEG linker led to a decrease in in vitro potency.
Folate-Targeted Liposomes	Short PEG2k	KB (Folate Receptor+)	~1.2 µM (doxorubicin)	Shorter PEG linker showed high cellular uptake and cytotoxicity.
Folate-Targeted Liposomes	Long PEG10k	KB (Folate Receptor+)	~1.1 µM (doxorubicin)	Longer PEG linker did not significantly alter in vitro cytotoxicity.

Table 2: Impact of Linker Length on Pharmacokinetics (PK)

Bioconjugate System	Linker Length/Type	Animal Model	Half-life (t½)	Clearance	Key Finding
Small Protein (sfGFP)-Fatty Acid	Short (0.25 nm)	Mouse	1.34 h	-	Short linker was sufficient for significant half-life extension of a small protein.[11]
Small Protein (sfGFP)-Fatty Acid	Long (4.8 nm)	Mouse	1.57 h	-	Longer linkers did not provide a substantial additional increase in half-life for a small protein.[11]
Large Protein (Uricase)-Fatty Acid	Short	Mouse	Significantly shorter	Higher	A short linker led to steric hindrance and rapid clearance of a large protein conjugate.[11]
Large Protein (Uricase)-Fatty Acid	Long	Mouse	Significantly longer	Lower	A long linker was necessary to overcome steric hindrance and extend the half-life of a large protein conjugate.[11]
anti-CD30 ADC with MMAE	DAR 2	Rat	~100 h	Low	Lower drug-to-antibody ratio resulted in longer half-life.
anti-CD30 ADC with MMAE	DAR 8	Rat	~40 h	High	Higher drug-to-antibody ratio led to faster clearance.

Experimental Workflows for Characterizing Linker Length Effects

A thorough characterization of bioconjugates with different linker lengths is essential for selecting the optimal candidate. The following section outlines a logical experimental workflow and provides detailed protocols for key assays.

Experimental Workflow Diagram

Caption: Experimental workflow for comparing bioconjugates with different linker lengths.

Detailed Experimental Protocols

Principle: This assay evaluates the stability of the bioconjugate in plasma over time by monitoring the release of the payload and the integrity of the conjugate.

Protocol:

• Sample Preparation: Dilute the bioconjugate to a final concentration of 1 mg/mL in human plasma. As a control, prepare a similar dilution in phosphate-buffered saline (PBS).

• Incubation: Incubate the samples at 37°C in a humidified incubator.

• Time Points: At designated time points (e.g., 0, 6, 24, 48, 96, and 168 hours), collect aliquots from each sample.

• Sample Processing: Immediately quench the reaction by adding an equal volume of acetonitrile to the plasma samples to precipitate proteins. For the PBS samples, no quenching is necessary.

• Centrifugation: Centrifuge the quenched plasma samples at 14,000 x g for 10 minutes to pellet the precipitated proteins.

• Analysis of Free Payload: Analyze the supernatant for the presence of the free payload using liquid chromatography-mass spectrometry (LC-MS).

• Analysis of Intact Bioconjugate: The intact bioconjugate in the PBS samples can be analyzed by Size Exclusion Chromatography (SEC) or Hydrophobic Interaction Chromatography (HIC) to assess for aggregation or degradation.

• Data Analysis: Quantify the amount of free payload at each time point and calculate the half-life of the bioconjugate in plasma.

Principle: This assay determines the potency of the bioconjugate in killing target cells.

Protocol:

• Cell Seeding: Seed target cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of the bioconjugates and the free payload in cell culture medium. Add the treatments to the cells and incubate for 72-96 hours.

• Cell Viability Assessment: After the incubation period, assess cell viability using a suitable method, such as the MTT or CellTiter-Glo assay.

• Data Analysis: Plot the cell viability against the logarithm of the drug concentration and fit the data to a four-parameter logistic curve to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Principle: SEC separates molecules based on their hydrodynamic radius, allowing for the quantification of monomers, aggregates, and fragments.[12]

Protocol:

• System Setup: Equilibrate a suitable SEC column (e.g., TSKgel G3000SWxl) with an appropriate mobile phase (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 6.8).

• Sample Preparation: Dilute the bioconjugate to a concentration of 1 mg/mL in the mobile phase.

• Injection: Inject 10-20 µL of the sample onto the column.

• Data Acquisition: Monitor the elution profile at 280 nm.

• Data Analysis: Integrate the peak areas corresponding to the monomer, aggregates, and fragments. Calculate the percentage of each species.

Principle: HIC separates proteins based on their surface hydrophobicity. In the case of ADCs, the conjugation of a hydrophobic payload increases the overall hydrophobicity of the antibody, allowing for the separation of species with different numbers of conjugated drugs.[12]

Protocol:

• System Setup: Equilibrate a HIC column (e.g., TSKgel Butyl-NPR) with a high-salt mobile phase (e.g., 1.5 M ammonium sulfate in 50 mM sodium phosphate, pH 7.0).

• Sample Preparation: Dilute the ADC to 1 mg/mL in the high-salt mobile phase.

• Injection: Inject 20-50 µL of the sample onto the column.

• Elution: Elute the bound ADC using a decreasing salt gradient (e.g., a linear gradient from 1.5 M to 0 M ammonium sulfate over 30 minutes).

• Data Acquisition: Monitor the elution profile at 280 nm.

• Data Analysis: Integrate the peak areas corresponding to the different drug-loaded species (DAR0, DAR2, DAR4, etc.). Calculate the average DAR by taking the weighted average of the peak areas.

Mechanistic Insights and Causal Relationships

Understanding the "why" behind the observed effects of linker length is crucial for rational bioconjugate design. The following diagram illustrates the key causal relationships.

Caption: Causal relationships between linker length and bioconjugate properties.

Conclusion and Future Perspectives

The length of the linker is a pivotal parameter in the design of bioconjugates, with a profound impact on their stability, activity, and pharmacokinetic properties. As we have demonstrated, there is no one-size-fits-all solution; the optimal linker length must be empirically determined for each specific bioconjugate system. Shorter linkers generally favor stability, while longer linkers can enhance biological activity. The judicious use of hydrophilic linkers, such as PEG, can further modulate these properties to achieve the desired therapeutic index.

The experimental workflows and protocols provided in this guide offer a robust framework for the systematic evaluation of linker length effects. By combining thorough physicochemical characterization with functional and in vivo studies, researchers can gain a comprehensive understanding of their bioconjugates and select lead candidates with the highest probability of clinical success.

Future advancements in linker technology will likely focus on the development of novel linker chemistries that offer even greater control over drug release and stability. The exploration of multi-component linkers and stimuli-responsive linkers that can be cleaved by specific microenvironmental triggers holds great promise for the next generation of targeted therapeutics. As our understanding of the intricate interplay between linker design and biological systems continues to grow, so too will our ability to engineer safer and more effective bioconjugates for a wide range of diseases.

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A Comparative Guide to the Validation of Site-Specific Protein Modification via Oxime Ligation

This guide provides a comprehensive comparison of oxime ligation, utilizing reagents like 3-(Aminooxy)propanoic acid hydrochloride, against other common bioconjugation techniques. It offers an in-depth analysis of the underlying chemistry, validation protocols, and comparative performance data to assist researchers, scientists, and drug development professionals in making informed decisions for their applications.

The Imperative of Site-Specific Modification and Rigorous Validation

The functionalization of proteins is a cornerstone of modern biotechnology and therapeutics, enabling the creation of antibody-drug conjugates (ADCs), imaging agents, and novel biosensors. The goal is to produce a homogenous population of modified proteins, where the conjugation site and stoichiometry are precisely controlled.[1] Random modification, often targeting abundant lysine residues, leads to heterogeneous mixtures that complicate downstream analysis and therapeutic development.[1][2]

Site-specific modification techniques offer a solution by installing a unique chemical handle at a predetermined location on the protein.[3][4] This is often achieved by genetically encoding non-canonical amino acids or by using enzymes that recognize specific peptide sequences.[3][5][6] However, the synthesis of a conjugate is only half the battle; rigorous analytical validation is critical to confirm that the modification is successful, site-specific, and has not compromised the protein's structure or function.

Oxime Ligation: A Bioorthogonal and Stable Conjugation Strategy

Oxime ligation is a bioorthogonal reaction that occurs between an aminooxy group (R-O-NH₂) and an aldehyde or ketone.[7][8] This reaction is highly chemoselective, proceeding under mild, aqueous conditions without interfering with other functional groups present in proteins.[7][8][9] The resulting oxime bond is exceptionally stable across a wide pH range, a significant advantage for bioconjugates that must endure physiological conditions.[10][11][12][13]

The process typically involves two stages:

• Introduction of a Carbonyl Handle: A unique aldehyde or ketone group is introduced into the target protein. A powerful method for this is the use of the formylglycine-generating enzyme (FGE), which recognizes a specific peptide tag (as short as six residues) and converts a cysteine residue within that tag to a formylglycine (FGly), which contains an aldehyde group.[3][5]

• Oxime Ligation: The aldehyde-tagged protein is then reacted with an aminooxy-functionalized molecule, such as 3-(Aminooxy)propanoic acid hydrochloride, to form the stable oxime linkage.

Caption: Workflow for site-specific modification using the aldehyde tag and oxime ligation.

Comparison of Key Bioconjugation Chemistries

The choice of conjugation chemistry is critical and depends on the specific application, the nature of the protein, and the desired stability of the final product. Oxime ligation offers a compelling balance of stability and specificity, but other methods have their own merits.

Feature	Oxime Ligation (Aminooxy + Aldehyde)	Thiol-Maleimide	Click Chemistry (Azide + Alkyne)
Bond Stability	Very High : Exceptionally stable to hydrolysis across a broad pH range.[10][11][13]	Moderate : The thiosuccinimide product can undergo a retro-Michael reaction, leading to dissociation, particularly in the presence of other thiols.[14]	Very High : The resulting triazole ring is extremely stable and inert under physiological conditions.[1]
Specificity	High : The reaction is highly specific for aldehydes and ketones, which are not naturally present in proteins, ensuring bioorthogonality.[7][15]	Moderate : Relies on the presence of a free cysteine. While cysteines are low-abundance, multiple accessible cysteines can lead to heterogeneity.[6]	High : Azides and alkynes are abiotic functional groups, ensuring the reaction only occurs between the intended partners.[1]
Reaction Conditions	Mild aqueous buffers (pH ~4.5-7). Aniline can be used as a catalyst to accelerate the reaction at neutral pH.[7][10]	Mild aqueous buffers (pH 6.5-7.5).	Requires a Cu(I) catalyst, which can be toxic to cells, though strain-promoted, copper-free versions are available.[1]
Protein Engineering	Requires introduction of a unique aldehyde/ketone handle (e.g., via FGE or unnatural amino acids).[3]	May require engineering a unique, accessible cysteine residue if one is not naturally available.	Requires incorporation of an azide or alkyne-containing unnatural amino acid.

Experimental Protocols for Validation

Validation is a multi-step, self-referential process. Each step provides evidence that builds a comprehensive picture of the final conjugate. The unmodified protein must always be run as a parallel control.

Protocol 1: Oxime Ligation of an Aldehyde-Tagged Protein

This protocol assumes the starting material is a purified protein containing a genetically encoded aldehyde tag.

• Preparation of Reagents:

  • Dissolve the aldehyde-tagged protein in a reaction buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 6.5) to a final concentration of 1-5 mg/mL.

  • Prepare a 100 mM stock solution of 3-(Aminooxy)propanoic acid hydrochloride in the same reaction buffer.

  • (Optional) Prepare a 200 mM stock solution of aniline catalyst in an organic solvent like DMSO.

• Conjugation Reaction:

  • To the protein solution, add the 3-(Aminooxy)propanoic acid hydrochloride stock solution to achieve a final concentration of 2-10 mM (a 20- to 100-fold molar excess over the protein).

  • (Optional) If using a catalyst, add the aniline stock to a final concentration of 10-20 mM. Causality Note: Aniline acts as a nucleophilic catalyst, accelerating the dehydration step of oxime formation, which is often rate-limiting at neutral pH.[7][15]

  • Incubate the reaction at room temperature or 37°C for 2-16 hours with gentle mixing.

• Purification:

  • Remove excess unreacted aminooxy reagent and catalyst using size-exclusion chromatography (SEC) or dialysis against a suitable storage buffer (e.g., PBS, pH 7.4).

Protocol 2: Validation by Reverse-Phase HPLC (RP-HPLC)

RP-HPLC separates molecules based on hydrophobicity. Successful conjugation of a molecule to a protein typically alters its overall hydrophobicity, leading to a shift in retention time.[16][17][18]

• System Setup:

  • Column: C4 or C8 column suitable for protein analysis.

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 5-95% Mobile Phase B over 30-60 minutes.

  • Detection: UV absorbance at 280 nm.

• Sample Analysis:

  • Inject 20-50 µg of the pre-conjugation aldehyde-tagged protein (Control).

  • Inject 20-50 µg of the purified conjugated protein.

• Data Interpretation:

  • Successful Conjugation: The conjugated protein will typically elute at a different retention time than the unconjugated control. A single, sharp peak for the conjugate indicates a homogenous product.

  • Incomplete Reaction: The presence of both the starting material peak and the product peak indicates an incomplete reaction.

Protocol 3: Validation by Mass Spectrometry (MS)

MS is the gold standard for confirming modification, providing precise mass information and identifying the exact site of conjugation.[19][20][21][22]

• Intact Mass Analysis (To Confirm Stoichiometry):

  • Desalt the protein samples (control and conjugate).

  • Analyze using ESI-TOF or Orbitrap mass spectrometry.

  • Deconvolute the resulting charge state envelope to determine the average molecular weight.

  • Expected Result: The mass of the conjugate should be equal to the mass of the control protein plus the mass of the attached moiety. A single major species in the deconvoluted spectrum confirms a 1:1 stoichiometry.

• Peptide Mapping (To Confirm Site-Specificity):

  • Digestion: Reduce and alkylate the cysteine residues in both the control and conjugated protein samples. Digest the proteins into smaller peptides using a protease like trypsin. Causality Note: Digestion is necessary because mass spectrometers are more effective at sequencing smaller peptides than intact large proteins.[23]

  • LC-MS/MS Analysis: Separate the resulting peptides using nano-liquid chromatography coupled to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF). The instrument will perform data-dependent acquisition, selecting peptide ions for fragmentation (MS/MS).[20][23]

  • Data Analysis: Use a search engine (e.g., Protein Prospector) to match the acquired MS/MS spectra against the protein's sequence.[24] For the conjugate sample, specify the mass of the modification on the target residue (the formylglycine).

  • Expected Result: The peptide containing the FGly residue should be identified with the corresponding mass shift. The fragmentation pattern (b- and y-ions) will definitively pinpoint the modification to that specific residue, confirming site-specificity.[21][24]

Caption: A logical workflow for the analytical validation of a protein conjugate.

Conclusion

The validation of a site-specifically modified protein is a systematic process that requires orthogonal analytical techniques. While RP-HPLC can provide strong evidence for a successful and homogenous conjugation, only mass spectrometry can deliver unequivocal proof of the correct mass and, crucially, the exact location of the modification. Oxime ligation, facilitated by reagents like 3-(Aminooxy)propanoic acid hydrochloride, stands out as a superior method for generating stable bioconjugates. Its high specificity and the robustness of the resulting bond make it an ideal choice for therapeutic and diagnostic applications where long-term stability in a physiological environment is paramount. By pairing this robust chemistry with a rigorous, multi-step validation workflow, researchers can proceed with confidence in the quality and integrity of their functionalized proteins.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(Aminooxy)propanoic acid hydrochloride

This document provides essential, procedural guidance for the safe and compliant disposal of 3-(Aminooxy)propanoic acid hydrochloride (CAS No. 5251-77-4). As a compound frequently utilized in research and development, particularly in the synthesis of novel chemical entities, its handling and disposal demand a rigorous adherence to safety protocols. This guide is designed for laboratory personnel, including researchers, chemists, and drug development professionals, to ensure that disposal practices protect both individual safety and environmental integrity. The procedures outlined are grounded in established regulatory standards and field-proven best practices.

Core Principle: Hazard-Based Waste Determination

The foundational step in any disposal procedure is a thorough understanding of the substance's hazard profile. 3-(Aminooxy)propanoic acid hydrochloride is not a benign compound; its disposal route is dictated by its inherent risks. Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this substance presents multiple hazards.[1] Therefore, under no circumstances should it be disposed of via sanitary sewer (drain) or as common laboratory trash.[2][3] Such actions violate regulatory standards and pose a significant risk of chemical exposure and environmental contamination.

The compound must be managed as hazardous chemical waste from the point of generation to its final disposition by a licensed facility.[4][5]

Hazard Profile Summary

The following table summarizes the critical hazard information for 3-(Aminooxy)propanoic acid hydrochloride, which forms the basis for the required handling and disposal protocols.

Hazard Class	GHS Hazard Statement	Rationale for Segregated Disposal
Acute Toxicity, Oral	H302: Harmful if swallowed[1]	Prevents contamination of water systems and accidental poisoning.
Acute Toxicity, Dermal	H312: Harmful in contact with skin[1]	Requires containment to avoid exposure during handling and disposal.
Acute Toxicity, Inhalation	H332: Harmful if inhaled[1]	Mandates handling in a way that minimizes dust or aerosol generation.
Skin Irritation	H315: Causes skin irritation[1]	Necessitates the use of proper Personal Protective Equipment (PPE).
Eye Irritation	H319: Causes serious eye irritation[1]	Requires robust eye protection and containment to prevent splashes.
Respiratory Irritation	H335: May cause respiratory irritation[1]	Reinforces the need to handle the solid material carefully to avoid dust.

Procedural Workflow for Disposal

The following step-by-step protocol ensures a safe, compliant, and self-validating system for managing 3-(Aminooxy)propanoic acid hydrochloride waste. This workflow is designed to integrate seamlessly into standard laboratory operations.

Disposal Decision & Execution Flow

Caption: Disposal workflow for 3-(Aminooxy)propanoic acid hydrochloride.

Detailed Step-by-Step Methodologies

Required Personal Protective Equipment (PPE)

Before handling the waste material, it is imperative to wear appropriate PPE to mitigate the risks of dermal contact, eye irritation, and inhalation.[6]

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Eye/Face Protection: Use safety glasses with side shields or chemical safety goggles.[7]

• Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

Waste Segregation and Containerization

Proper segregation is a cornerstone of safe chemical waste management, preventing dangerous reactions.[8]

• Identify the Waste Stream: This protocol applies to pure, unused 3-(Aminooxy)propanoic acid hydrochloride, as well as labware (e.g., weigh boats, contaminated gloves) grossly contaminated with the solid chemical.

• Select a Container:

  • For pure chemical: The ideal waste container is the original manufacturer's bottle.[8] This ensures compatibility and clear identification.

  • For contaminated labware: Use a designated, leak-proof hazardous waste container for solids, such as a plastic pail or tub with a secure lid.[9] Do not use glass containers for solid waste to avoid breakage.

• Do Not Mix: Never mix 3-(Aminooxy)propanoic acid hydrochloride waste with other chemical waste streams, particularly liquids, strong oxidizing agents, or bases, without consulting a Safety Data Sheet (SDS) or your institution's Chemical Hygiene Plan.[3]

Labeling and Storage

Accurate labeling is a regulatory requirement by the EPA and OSHA and is critical for safe handling by all personnel.[4][10]

• Obtain a Hazardous Waste Label: These are typically provided by your institution's Environmental Health & Safety (EHS) department.

• Complete the Label: The label must, at a minimum, contain the following information:

  • The words "Hazardous Waste" .[11]

  • Full Chemical Name: "3-(Aminooxy)propanoic acid hydrochloride" and its CAS Number: "5251-77-4".

  • Hazard Identification: An indication of the hazards, such as checking boxes for "Toxic" and "Irritant," or applying the appropriate GHS pictogram (e.g., an exclamation mark).[11]

• Store in a Satellite Accumulation Area (SAA):

  • An SAA is a designated location at or near the point of waste generation and under the control of the laboratory personnel.[8][12]

  • Keep the waste container tightly sealed except when adding waste.[13]

  • Ensure the container is stored away from incompatible materials.[8]

Arranging for Final Disposal

Laboratory personnel are responsible for the safe collection and accumulation of waste; final disposal must be handled by trained professionals.

• Request a Pickup: Once the waste container is full (not exceeding 90% capacity) or you no longer need to accumulate this waste stream, contact your institution's EHS or Safety Office to schedule a waste pickup.[9][13]

• Documentation: Your EHS office will handle the necessary regulatory paperwork, including the hazardous waste manifest, which tracks the waste from your laboratory to its ultimate disposal location.[4]

Regulatory and Compliance Context

All laboratory operations in the United States are subject to federal and state regulations. The disposal of 3-(Aminooxy)propanoic acid hydrochloride is governed by:

• The Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery Act (RCRA), the EPA regulates the management of hazardous waste.[5] Your laboratory is considered a "generator" of hazardous waste and must comply with the applicable requirements for your generator status (e.g., Very Small, Small, or Large Quantity Generator).[4][11]

• The Occupational Safety and Health Administration (OSHA): OSHA's standard on "Occupational Exposure to Hazardous Chemicals in Laboratories" (29 CFR 1910.1450) requires laboratories to have a written Chemical Hygiene Plan (CHP).[10][14] This CHP must include procedures for safe handling and disposal of hazardous chemicals, and all personnel must be trained on these procedures.[10]

By following the protocol in this guide, you are supporting your institution's compliance with these critical federal mandates.

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